2,3,3,4,5-Pentamethylheptane

• CAS: 62199-67-1

Core Science & Biosynthesis

Synthesis of 2,3,3,4,5-Pentamethylheptane: A Technical Guide to Overcoming Extreme Steric Hindrance

Introduction & Retrosynthetic Logic

The synthesis of highly branched, sterically hindered alkanes such as 2,3,3,4,5-pentamethylheptane ( C12​H26​ ) presents a formidable challenge in organic chemistry. These molecules are critical for specialized research applications, including their use as high-performance solvent models, standards in high-temperature gas chromatography for petroleum analysis, and substrates for exploring the limits of C-H functionalization [1].

The primary obstacles in synthesizing such congested carbon frameworks are twofold:

• Steric Clash in Bond Formation: Standard nucleophilic additions (e.g., Grignard reactions) to highly substituted ketones often fail due to the sheer bulk of the reacting partners, leading instead to competitive enolization or reduction.

• Carbocation Rearrangements: Any synthetic route relying on acid-catalyzed dehydration of a tertiary alcohol will invariably fail. The presence of adjacent quaternary and tertiary centers drives rapid Wagner-Meerwein 1,2-alkyl shifts to relieve steric strain, permanently altering the target carbon skeleton.

Retrosynthetic Strategy

To successfully construct 2,3,3,4,5-pentamethylheptane, we must carefully select a disconnection that balances nucleophilic reactivity with steric accessibility. Breaking the C3–C4 bond reveals a logical pathway: the coupling of a thexyl group (1,1,2-trimethylpropyl) with 3-methyl-2-pentanone .

Caption: Retrosynthetic pathway for 2,3,3,4,5-pentamethylheptane via organocerium addition.

Experimental Workflows & Mechanistic Causality

As a guiding principle for sterically hindered synthesis, every reagent chosen must actively suppress side reactions. The following three-step protocol is designed as a self-validating system to ensure the integrity of the carbon skeleton is maintained from start to finish.

Step 1: Organocerium-Mediated Nucleophilic Addition

Objective: Synthesize 2,3,3,4,5-pentamethyl-4-heptanol.

• Causality & Rationale: Attempting to react thexyllithium directly with 3-methyl-2-pentanone results almost exclusively in the enolization of the ketone due to the high basicity of the alkyllithium reagent. By transmetalating thexyllithium with anhydrous Cerium(III) chloride ( CeCl3​ ), we generate an organocerium reagent . Cerium is highly oxophilic and significantly less basic than lithium, allowing the bulky thexyl group to cleanly attack the carbonyl carbon without abstracting the α -protons[2].

Protocol:

• Preparation of Thexyllithium: In a flame-dried Schlenk flask under argon, add 1.2 equivalents of 2-chloro-2,3-dimethylbutane to a suspension of lithium wire (containing 1-2% Na) in anhydrous pentane at -20 °C. Stir for 2 hours.

• Cerium Activation: In a separate flask, dry 1.2 equivalents of CeCl3​ under high vacuum at 140 °C for 2 hours. Cool to room temperature, suspend in anhydrous THF, and stir vigorously overnight.

• Transmetalation: Cool the CeCl3​ suspension to -78 °C. Dropwise, add the thexyllithium solution. Stir for 1 hour at -78 °C to ensure complete formation of thexylcerium(III) chloride.

• Addition: Add 1.0 equivalent of 3-methyl-2-pentanone dropwise. Maintain at -78 °C for 1 hour, then allow the reaction to slowly warm to 0 °C over 3 hours.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with diethyl ether ( 3×50 mL). Dry the combined organic layers over MgSO4​ , filter, and concentrate in vacuo. Purify via silica gel flash chromatography (using a 95:5 hexane/ethyl acetate eluent) to isolate the sterically hindered tertiary alcohol.

Step 2: Concerted Dehydration via Burgess Reagent

Objective: Dehydrate the tertiary alcohol to 2,3,3,4,5-pentamethyl-3-heptene (and its positional isomers) without skeletal rearrangement.

• Causality & Rationale: Standard acid-catalyzed dehydration (e.g., H2​SO4​ , p -TsOH) generates a carbocation at C4. Because C3 is a quaternary center, a 1,2-methyl shift will instantly occur to form a more stable, less sterically strained tertiary carbocation, destroying the target skeleton. The Burgess Reagent (methyl N-(triethylammoniumsulfonyl)carbamate) circumvents this by forming a sulfamate ester intermediate that undergoes a thermally induced, concerted syn-elimination. Because no free carbocation is ever formed, the carbon skeleton remains perfectly intact [3].

Caption: Comparison of dehydration pathways highlighting the necessity of concerted elimination.

Protocol:

• Dissolve the purified 2,3,3,4,5-pentamethyl-4-heptanol (1.0 eq) in anhydrous toluene under argon.

• Add the Burgess Reagent (1.5 eq) in a single portion at room temperature.

• Heat the reaction mixture to 80 °C and stir for 2 hours.

• Cool the mixture to room temperature, wash with distilled water to remove water-soluble byproducts, and extract with hexanes.

• Pass the concentrated organic layer through a short plug of silica gel to yield the alkene mixture. (Note: The specific double-bond positional isomers generated do not matter, as the subsequent hydrogenation step will converge them all into the target alkane).

Step 3: Homogeneous Hydrogenation

Objective: Reduce the highly shielded alkene to 2,3,3,4,5-pentamethylheptane.

• Causality & Rationale: The alkene produced in Step 2 is tri- or tetra-substituted and heavily shielded by adjacent methyl groups. Standard heterogeneous catalysts like Palladium on Carbon (Pd/C) will fail because the alkene cannot physically coordinate to the flat metal surface. Crabtree's Catalyst ( [Ir(cod)(PCy3​)(py)]PF6​ ) is a highly electrophilic, homogeneous iridium complex specifically designed to penetrate steric bulk and reduce unreactive, heavily substituted alkenes [4].

Protocol:

• In a high-pressure stainless-steel hydrogenation reactor, dissolve the alkene mixture and Crabtree's catalyst (5 mol%) in anhydrous dichloromethane (DCM).

• Seal the reactor, purge three times with argon, and then pressurize with H2​ gas to 50 atm (approx. 735 psi).

• Stir vigorously at 25 °C for 24 hours.

• Carefully vent the H2​ gas. Evaporate the DCM in vacuo.

• To remove the iridium catalyst, suspend the crude residue in pentane and filter it through a pad of neutral alumina.

• Concentrate the filtrate under reduced pressure to yield the pure target molecule, 2,3,3,4,5-pentamethylheptane.

Quantitative Data Summary

The table below outlines the expected reaction parameters and yields for this synthetic route, providing a benchmark for researchers replicating this workflow.

Reaction Step	Reagents / Catalyst	Temp (°C)	Time (h)	Expected Yield (%)	Key Challenge Mitigated
1. Nucleophilic Addition	Thexyllithium, CeCl3​	-78 to 0	4.0	65 - 75	Enolization of hindered ketone
2. Dehydration	Burgess Reagent	80	2.0	80 - 85	Wagner-Meerwein rearrangement
3. Hydrogenation	Crabtree's Cat. (5 mol%), H2​ (50 atm)	25	24.0	> 90	Steric shielding of alkene

References

• Imamoto, T., Sugiura, Y., & Takiyama, N. (1984). Organocerium reagents. Nucleophilic addition to easily enolizable ketones. Tetrahedron Letters, 25(38), 4233-4236. URL:[Link]

• Burgess, E. M., Penton, H. R., & Taylor, E. A. (1973). Thermal reactions of alkyl N-carbomethoxysulfamate esters. Journal of Organic Chemistry, 38(1), 26-31. URL:[Link]

• Crabtree, R. H., & Davis, M. W. (1986). Directing effects in homogeneous hydrogenation with [Ir(cod)(PCy3)(py)]PF6. Journal of Organic Chemistry, 51(14), 2655-2661. URL:[Link]

Structural and Isomeric Profiling of 2,3,3,4,5-Pentamethylheptane: A Technical Whitepaper

Executive Summary

As a Senior Application Scientist, I approach the structural profiling of highly branched alkanes not merely as a routine identification task, but as an exercise in thermodynamic and stereochemical deduction. 2,3,3,4,5-Pentamethylheptane (C₁₂H₂₆) is a highly branched dodecane isomer that serves as a critical reference standard in petrochemical analysis, a specialized non-polar solvent, and a probe for evaluating the resolution limits of gas chromatography-mass spectrometry (GC-MS) systems. This whitepaper deconstructs its molecular architecture, details the causality behind its thermodynamic stability, and provides a self-validating analytical workflow for resolving its stereoisomers.

Molecular Architecture & Stereochemical Dynamics

The structural complexity of 2,3,3,4,5-pentamethylheptane arises from its dense methyl substitution along a heptane backbone. To understand its isomeric behavior, we must systematically evaluate its carbon chain (C1 to C7) for chirality:

• C2: Bonded to a methyl group, a hydrogen, the C3 complex, and the C1 terminal methyl. Because it is bonded to two identical methyl groups, C2 is achiral .

• C3: Bonded to two methyl groups, C2, and C4. The presence of two identical methyl substituents renders C3 achiral .

• C4: Bonded to a hydrogen, a methyl group, a 1,1,2-trimethylpropyl group (via C3), and a sec-butyl group (via C5). All four substituents are distinct. Therefore, C4 is a chiral center .

• C5: Bonded to a hydrogen, a methyl group, an ethyl group (C6-C7), and a 1,2,2,3-tetramethylbutyl group (via C4). All four substituents are distinct. Therefore, C5 is a chiral center .

With two chiral centers (C4 and C5), the molecule exists as 22=4 distinct stereoisomers, forming two pairs of enantiomers and multiple diastereomeric relationships.

Fig 1: Stereochemical relationship of 2,3,3,4,5-pentamethylheptane isomers.

Thermodynamic Stability: The Alkane Branching Effect

In drug development and materials science, the stability of the solvent or excipient is paramount. Highly branched alkanes exhibit enhanced thermodynamic stability compared to their linear isomers—a phenomenon known as the "alkane branching effect"[1].

The Causality of Stability: Historically, steric hindrance was thought to destabilize branched molecules. However, modern quantum theory of atoms in molecules (QTAIM) reveals that the extra stability of 2,3,3,4,5-pentamethylheptane is driven by stabilizing geminal σ→σ∗ delocalization and intramolecular H-H stabilizing interactions between the dense methyl clusters[1]. These protobranches lower the overall energy state of the molecule, making it highly resistant to spontaneous oxidation or thermal degradation.

Advanced Analytical Workflows: GC-MS Isomeric Resolution

Standard 70 eV Electron Ionization (EI) is notoriously destructive to highly branched alkanes. The excess thermal and vibrational energy completely obliterates the molecular ion ( m/z 170), leaving only fragment ions[2]. To definitively identify this compound and resolve its diastereomers, we must engineer a specialized, self-validating GC-MS workflow.

Mechanistic Fragmentation Analysis

Unlike linear alkanes that exhibit a smooth exponential decay of Cn​H2n+1​ peaks, 2,3,3,4,5-pentamethylheptane undergoes preferential cleavage at its highly substituted branch sites to form stable secondary and tertiary carbocations[3]:

• C3-C4 Cleavage ( m/z 85): The bond between the quaternary C3 and chiral C4 is highly labile. Cleavage yields two C6​H13​ fragments. The left-side fragment forms a highly stable tertiary carbocation at C3, making m/z 85 a dominant base peak.

• C2-C3 Cleavage ( m/z 127): Loss of the isopropyl radical from C2 leaves a massive tertiary carbocation at C3 ( C9​H19+​ ), resulting in a strong diagnostic peak at m/z 127.

Self-Validating GC-MS Protocol for Diastereomeric Resolution

To ensure data integrity, the following protocol incorporates internal validation mechanisms[4],[5].

Step 1: Matrix Preparation & Internal Standardization

• Action: Dissolve the sample in high-purity hexane to a concentration of 5 µg/mL. Spike the matrix with a homologous series of linear alkanes (C8–C15).

• Causality: The linear alkanes act as a self-validating system. By calculating the Kovats Retention Indices (RI) for the sample peaks relative to the linear alkanes, we mathematically correct for any retention time shifts caused by column aging or carrier gas fluctuations.

Step 2: Injection & Volatilization

• Action: Inject 1 µL using splitless mode at an inlet temperature of 250°C.

• Causality: Splitless injection ensures maximum transfer of trace diastereomers onto the column, which is critical for detecting minor isomeric impurities that would otherwise be lost in the split vent.

Step 3: Chromatographic Separation

• Action: Utilize an ultra-long 100 m × 0.25 mm ID × 0.5 µm non-polar capillary column (e.g., DB-1). Program the oven: 40°C (hold 2 min), ramp at 2°C/min to 150°C, then 10°C/min to 280°C.

• Causality: Diastereomers of branched alkanes have nearly identical boiling points. The 100 m column length, combined with a shallow 2°C/min ramp, maximizes theoretical plates, providing the necessary thermodynamic resolution to separate the (4R,5R)/(4S,5S) pair from the (4R,5S)/(4S,5R) pair.

Step 4: Ionization via Cold EI

• Action: Operate the ion source using Cold EI (Supersonic Molecular Beam) or lower the electron energy to 14–18 eV.

• Causality: Cold EI cools the vibrational degrees of freedom of the molecule prior to ionization. This prevents the immediate fragmentation of the fragile branched structure, preserving the molecular ion ( m/z 170) and allowing definitive confirmation of the C12​H26​ formula[2].

Fig 2: Self-validating GC-MS workflow for highly branched alkane analysis.

Quantitative Isomeric & Fragmentation Data

The following table summarizes the quantitative metrics and diagnostic markers used to validate the presence of 2,3,3,4,5-pentamethylheptane against other dodecane isomers.

Parameter	Value / Description	Causality / Mechanism
Molecular Formula	C₁₂H₂₆	Base aliphatic alkane structure.
Molecular Weight	170.33 g/mol	Requires Cold EI for intact detection due to high branching[2].
Stereocenters	C4, C5	Yields four distinct stereoisomers (2 enantiomeric pairs).
Major Fragment ( m/z 85)	[C₆H₁₃]⁺	Cleavage at C3-C4 yielding a highly stable tertiary carbocation.
Major Fragment ( m/z 127)	[C₉H₁₉]⁺	Cleavage at C2-C3 yielding a stable tertiary carbocation.
Minor Fragments ( m/z 57, 113)	[C₄H₉]⁺, [C₈H₁₇]⁺	Cleavage at C4-C5 yielding secondary carbocations.

References

• Whitman College. "GCMS Section 6.9.2: Fragmentation of Branched Alkanes." URL: [Link]

• National Center for Biotechnology Information. "2,3,3,4,5-Pentamethylheptane | C12H26 | CID 53428830." PubChem. URL: [Link]

• Fialho, M. S., et al. "Origin of Stability in Branched Alkanes." ResearchGate. URL: [Link]

• Amirav, A., et al. "NIST Library Identification Probabilities Are the Highest with Cold EI Mass Spectra." American Chemical Society (ACS). URL: [Link]

• National Institute of Standards and Technology (NIST). "Standard Practice for Gas Chromatography Electron Ionization Mass Spectrometry Analysis of Ignitable Liquids." URL: [Link]

Sources

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• 3. GCMS Section 6.9.2 [people.whitman.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nist.gov [nist.gov]

Precision Alkylation: From Bulk Refining to Late-Stage Pharmaceutical Functionalization

An In-Depth Technical Guide on the Synthesis of Highly Branched Alkanes

Executive Summary

The synthesis of highly branched alkanes represents a critical intersection between industrial petrochemical refining and precision pharmaceutical development. Historically dominated by hazardous liquid acids (HF and H₂SO₄), the field has bifurcated into two distinct modern paradigms: the macroscopic synthesis of high-octane blending components using tunable ionic liquids (ILs) or solid acids, and the microscopic, highly selective C–H alkylation of complex arenes using transition-metal or photoredox catalysis. As a Senior Application Scientist, I have structured this whitepaper to dissect the causality behind these catalytic choices, providing self-validating protocols and mechanistic insights that bridge the gap between bulk alkane synthesis and late-stage drug functionalization.

The Macro Scale: Carbonium Ion Mechanisms & Modern Catalysis

In bulk synthesis, the alkylation of isobutane with light olefins (e.g., 2-butene) is engineered to produce a complex mixture of highly branched alkanes, predominantly trimethylpentanes (TMPs). The foundational chemistry relies on the Schmerling mechanism , a classical carbonium ion pathway[1].

According to this mechanism, the acid catalyst protonates the alkene to form a secondary carbocation. A critical hydride transfer from isobutane generates a stable tert-butyl cation, which then undergoes an addition reaction with another alkene molecule to form a C8⁺ carbocation. A final hydride transfer from a new isobutane molecule yields the highly branched alkane while regenerating the tert-butyl cation[1].

Overcoming Traditional Limitations

While HF and H₂SO₄ are industrial mainstays, their toxicity and energy-intensive recycling have driven the adoption of third-generation catalysts:

• Chloroaluminate Ionic Liquids (ILs): ILs such as BMIMCl/AlCl₃ offer tunable Lewis and Brønsted acidity. Because the highly branched alkane products have limited solubility in the IL phase, the system naturally forms a biphasic mixture, preventing secondary cracking reactions and allowing for easy separation[2].

• Solid Acid Catalysts in Supercritical Media: Zeolites (e.g., USY) provide a greener alternative but suffer from rapid deactivation due to carbonaceous deposits (coking). By operating in supercritical reaction media (using CO₂ as a diluent to lower the critical temperature), the supercritical fluid continuously extracts coke precursors from the catalyst pores, significantly extending catalyst lifetime while maintaining alkylate selectivity[3].

Fig 1: Classical Schmerling carbonium ion mechanism for isobutane/butene alkylation.

The Micro Scale: Precision C–H Alkylation in Drug Development

In pharmaceutical development, the goal shifts from bulk yield to extreme regioselectivity and functional group tolerance. The synthesis of branched alkane motifs on complex heteroarenes is essential for modulating lipophilicity and metabolic stability in drug candidates.

Transition-Metal & Photoredox Innovations

Traditional cross-coupling requires pre-functionalized starting materials (e.g., aryl halides). Modern methodologies bypass this via direct C–H functionalization:

• Copper-Catalyzed Cross-Dehydrogenative Coupling: Recent breakthroughs have enabled the direct C–H alkylation of polyfluoroarenes using simple hydrocarbons. A dual-role copper catalyst activates both the sp³ C–H bonds of the alkane and the sp² C–H bonds of the arene, driven by non-covalent π–π interactions and weak hydrogen bonding[4].

• Visible-Light Photoredox Catalysis: For late-stage functionalization, photoredox catalysis offers unparalleled mildness. Using a photosensitizer like Ru(bpy)₃Cl₂ and a terminal oxidant (e.g., PhI(OAc)₂), alkyl radicals are generated from simple alkanes via Hydrogen Atom Transfer (HAT). These radicals undergo a Minisci-type addition to heteroarenes (pyridines, quinolines) at ambient temperature[5]. This radical pathway has been instrumental in synthesizing all-carbon tetrasubstituted alkenes, including complex therapeutics like 6[6].

Fig 2: Photoredox-catalyzed C-H alkylation cycle via radical intermediates.

Comparative Data Analysis

To aid experimental design, the following table synthesizes the operational parameters and causal limitations of the primary alkylation methodologies discussed.

Catalyst System	Primary Mechanism	Target Application	Selectivity / Yield	Key Causal Limitation
Chloroaluminate ILs	Carbonium Ion (Biphasic)	Bulk High-Octane Fuel	>80% TMP Selectivity	Mass Transfer: Reaction occurs exclusively in a 5 μm shell of the IL droplet; requires extreme agitation[7].
Zeolites (Supercritical)	Carbonium Ion (Solid)	Greener Bulk Alkylation	Moderate (Temperature dependent)	Thermodynamics: High temps needed for supercritical state (>408 K) can induce unwanted oligomerization[3].
Cu-Catalyzed C-H	Oxidative Dehydrogenative	Fine Chemicals / Intermediates	23–87% Yield	Site-Selectivity: Requires highly electron-deficient arenes (e.g., polyfluoroarenes) to suppress homocoupling[4].
Photoredox (Ru/Ir)	Radical (Minisci-type)	Pharma (Late-Stage)	High Regioselectivity	Radical Quenching: Strictly anaerobic conditions required; sensitive to reducible functional groups[5].

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. By incorporating strict in-process analytical checks, the operator can confirm mechanistic fidelity before proceeding to downstream isolation.

Protocol A: Biphasic Isobutane/2-Butene Alkylation via Lewis-Acidic Ionic Liquids

Objective: Synthesize trimethylpentanes while overcoming external mass-transfer limitations.

• Catalyst Preparation: Slowly add anhydrous AlCl₃ to liquid 1-butyl-3-methylimidazolium chloride ([BMIM]Cl) under an inert atmosphere until a molar fraction of xAlCl3​=0.64 is achieved.

  • Causality: A molar fraction strictly >0.5 is required to form the Lewis-acidic Al2​Cl7−​ species responsible for initiating the Schmerling mechanism[7].

• Reactor Initialization: Transfer the IL to a 250 mL titanium stirred-tank reactor. Pressurize with inert gas to 6 bar and chill to 5 °C.

  • Causality: 6 bar pressure ensures the isobutane/2-butene feed remains entirely in the liquid phase, maximizing the concentration gradient at the IL interface[7].

• Reaction Execution: Introduce the isobutane/2-butene feed (10:1 molar ratio) and initiate vigorous stirring at exactly 800 rpm.

  • Causality: Kinetic studies prove the intrinsic reaction rate is extremely high. Stirring at 800 rpm generates an optimal IL droplet size of ~400 μm. Because the reaction only occurs within a 5 μm spherical shell of the droplet, maximizing interfacial surface area is the only way to prevent rapid olefin oligomerization[7].

• Self-Validation Check (CGC-FID): Sample the organic phase after 15 minutes and analyze via Capillary Gas Chromatography with Flame Ionization Detection (CGC-FID).

  • Validation Metric: Calculate the ratio of Trimethylpentanes (TMP) to Dimethylhexanes (DMH). A functional, moisture-free IL system will yield a TMP/DMH ratio of >3:1. If the ratio falls below this threshold, the Lewis acidity has been compromised (likely by moisture), and the batch must be aborted[1].

Protocol B: Visible-Light-Induced C–H Alkylation of Heteroarenes

Objective: Direct regioselective alkylation of a pharmaceutical heteroarene core using an unactivated alkane.

• Reaction Assembly: In an oven-dried Schlenk tube, combine the heteroarene substrate (0.5 mmol), Ru(bpy)₃Cl₂·6H₂O (2 mol % photosensitizer), and PhI(OAc)₂ (1.5 mmol, terminal oxidant). Add 1.5 mL of the target alkane (acting as both solvent and reactant) and 15 equivalents of acetic acid[5].

  • Causality: Acetic acid facilitates the protonation of the heteroarene, lowering its LUMO and accelerating the nucleophilic attack of the transient alkyl radical.

• Degassing (Critical Step): Perform three consecutive freeze-pump-thaw cycles, backfilling with ultra-pure N₂.

  • Causality: Triplet excited states of Ru-based photocatalysts are highly susceptible to quenching by molecular oxygen, which would completely stall the catalytic cycle[6].

• Irradiation: Seal the tube and irradiate with 15 W blue LEDs (λ = 420 nm) at 25 °C for 30 hours. Maintain a fan over the setup to prevent thermal runaway.

  • Causality: 420 nm specifically targets the Metal-to-Ligand Charge Transfer (MLCT) band of the Ru catalyst without providing enough thermal energy to trigger non-selective background radical reactions.

• Self-Validation Check (NMR): Extract a 50 μL aliquot, evaporate the alkane, and take a crude ¹H NMR in CDCl₃.

  • Validation Metric: Look for the disappearance of the most electron-deficient aromatic proton on the heteroarene and the appearance of a new diagnostic multiplet in the 2.5–3.5 ppm range (indicating the newly formed benzylic/heterobenzylic C(sp³)–H bonds). If this shift is absent, verify the emission spectrum of the LED array.

References

• Isobutane/butene alkylation catalyzed by ionic liquids: a more sustainable process for clean oil production. Green Chemistry (RSC Publishing).2

• Investigation of a Complex Reaction Pathway Network of Isobutane/2-Butene Alkylation by CGC–FID and CGC-MS-DS. MDPI.1

• Effective and Intrinsic Kinetics of Liquid-Phase Isobutane/2-Butene Alkylation Catalyzed by Chloroaluminate Ionic Liquids. Industrial & Engineering Chemistry Research (ACS Publications).7

• Alkylation of Isobutane with 1-Butene on a Solid Acid Catalyst in Supercritical Reaction Media. Industrial & Engineering Chemistry Research (ACS Publications).3

• Copper-Catalyzed Direct C–H Alkylation of Polyfluoroarenes by Using Hydrocarbons as an Alkylating Source. ResearchGate.4

• Photoredox-Catalyzed C–H Arylation of Internal Alkenes to Tetrasubstituted Alkenes: Synthesis of Tamoxifen. Organic Letters (ACS Publications).6

• Visible-Light-Induced PhI(OAc)₂-Mediated Alkylation of Heteroarenes with Simple Alkanes and Ethers. The Journal of Organic Chemistry (ACS Publications).5

Sources

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• 2. Isobutane/butene alkylation catalyzed by ionic liquids: a more sustainable process for clean oil production - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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• 7. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Isomerization of Linear Alkanes to Produce Pentamethylheptane

Executive Summary

The skeletal isomerization of linear alkanes into their more highly branched counterparts is a cornerstone of modern petroleum refining and a critical process for producing high-octane gasoline components. This guide provides a comprehensive technical overview of the principles, mechanisms, and practical considerations for the isomerization of linear alkanes, with a specific focus on the production of valuable, highly branched isomers such as pentamethylheptane. We will explore the catalytic systems, reaction pathways, and experimental protocols that are central to achieving high yields and selectivity in these transformations. This document is intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of alkane isomerization.

Introduction: The Significance of Branched Alkanes

Linear alkanes, while abundant in crude oil, possess low octane ratings and are therefore poor components for modern internal combustion engines.[1][2][3] The process of isomerization reconfigures the carbon skeleton of these straight-chain molecules to produce branched isomers with the same molecular formula but significantly higher octane numbers.[2][3][4][5][6][7] Highly branched alkanes, such as pentamethylheptane, are particularly desirable due to their excellent anti-knock properties, which allow for higher engine compression ratios, leading to improved fuel efficiency and performance.[5]

The demand for high-octane gasoline is driven by the need for more efficient and environmentally friendly fuels.[2][3][8] Isomerization processes provide a means to upgrade low-value light naphtha streams into high-value gasoline blending components without increasing the aromatic content, which is subject to regulatory limits.[2][8]

Core Principles and Mechanisms of Alkane Isomerization

The isomerization of n-alkanes is a catalytic process that proceeds through carbocation intermediates on acidic catalyst surfaces.[2][4][9] The mechanism can be broadly understood through a series of fundamental steps involving initiation, rearrangement, and propagation.

The Role of Bifunctional Catalysts

Modern isomerization processes predominantly utilize bifunctional catalysts, which possess both metal and acid sites.[2][4][9][10][11][12][13][14]

• Metal Sites: Typically, a noble metal such as platinum (Pt) or palladium (Pd) provides a hydrogenation/dehydrogenation function.[4][11][12][13][14]

• Acid Sites: A solid acid support, such as a zeolite (e.g., Y-zeolite, ZSM-22, ZSM-23), sulfated zirconia, or a chlorided alumina, provides the Brønsted or Lewis acid sites necessary for skeletal isomerization.[4][7][13][14][15]

The synergy between these two types of active sites is crucial for efficient and selective isomerization.[10][11] A well-balanced catalyst ensures that the rate of dehydrogenation/hydrogenation is in harmony with the rate of isomerization, minimizing undesirable side reactions.[10][11]

The Carbocation-Mediated Reaction Pathway

The generally accepted mechanism for n-alkane isomerization over a bifunctional catalyst involves the following key steps[4][13]:

• Dehydrogenation: The linear alkane is first dehydrogenated on a metal site to form an alkene intermediate.[4][12][13]

• Protonation: The alkene then migrates to an acid site where it is protonated to form a secondary carbenium ion.[4][16]

• Skeletal Isomerization: The carbenium ion undergoes a series of rearrangements, including hydride and methyl shifts, to form more stable, branched carbenium ions.[4][9][14] The formation of highly branched structures like pentamethylheptane involves multiple rearrangement steps.

• Deprotonation: The branched carbenium ion deprotonates to form a branched alkene.[4]

• Hydrogenation: Finally, the branched alkene migrates back to a metal site where it is hydrogenated to the corresponding isoalkane.[4][12][13]

The presence of hydrogen in the reaction environment is critical to suppress cracking and polymerization reactions, which can lead to catalyst deactivation.[4]

Factors Influencing Carbocation Stability and Rearrangement

The stability of the carbocation intermediates plays a pivotal role in determining the product distribution. The order of carbocation stability is tertiary > secondary > primary.[17] This thermodynamic preference drives the rearrangement from less stable secondary carbocations to more stable tertiary ones, leading to the formation of branched isomers.[17]

Resonance and hyperconjugation are the primary electronic effects that stabilize carbocations.[17] Adjacent alkyl groups donate electron density to the electron-deficient carbocation center, thereby delocalizing the positive charge and increasing stability.[17]

Caption: Generalized mechanism of n-alkane isomerization over a bifunctional catalyst.

Experimental Protocols for Alkane Isomerization

The successful laboratory-scale isomerization of linear alkanes requires careful attention to catalyst preparation, reactor setup, and product analysis.

Catalyst Synthesis: Preparation of Pt/H-Beta Zeolite

This protocol describes a typical impregnation method for preparing a platinum-supported Beta zeolite catalyst.

Materials:

• H-Beta Zeolite (Si/Al ratio of 25-30)

• Hexachloroplatinic acid (H₂PtCl₆) solution (e.g., 8 wt% in H₂O)

• Deionized water

• Ammonium hydroxide (NH₄OH) solution (optional, for pH adjustment)

Procedure:

• Calcination of Support: Calcine the H-Beta zeolite powder in a muffle furnace at 550°C for 4 hours in a stream of dry air to remove any adsorbed water and organic impurities.

• Impregnation:

  • Prepare an aqueous solution of hexachloroplatinic acid corresponding to the desired platinum loading (typically 0.5-1.0 wt%).

  • Add the calcined H-Beta zeolite to the platinum solution with constant stirring.

  • Continue stirring the slurry at room temperature for 24 hours to ensure uniform dispersion of the platinum precursor.

• Drying: Remove the excess water from the slurry using a rotary evaporator at 60-80°C. Further dry the resulting solid in an oven at 110°C overnight.

• Calcination of Catalyst: Calcine the dried catalyst in a furnace under a flow of dry air. Ramp the temperature from room temperature to 350-400°C at a rate of 2°C/min and hold for 3-4 hours.

• Reduction: Prior to the isomerization reaction, the catalyst must be reduced. Place the calcined catalyst in the reactor and heat to 350-450°C under a flow of hydrogen (H₂) for 2-4 hours. This step reduces the platinum species to their active metallic state.

Isomerization Reaction in a Fixed-Bed Reactor

A continuous-flow fixed-bed reactor is commonly used for studying alkane isomerization.

Equipment:

• High-pressure fixed-bed reactor system (e.g., stainless steel tube)

• Mass flow controllers for gas feeds (H₂ and inert gas like N₂)

• High-performance liquid chromatography (HPLC) pump for liquid alkane feed

• Temperature controller and furnace

• Back-pressure regulator

• Gas-liquid separator

• Gas chromatograph (GC) with a flame ionization detector (FID) for product analysis

Procedure:

• Catalyst Loading: Load a known amount of the prepared and sieved (to a specific particle size) Pt/H-Beta zeolite catalyst into the reactor, secured with quartz wool plugs.

• Catalyst Reduction (in-situ): Perform the reduction step as described in the catalyst synthesis protocol within the reactor.

• Reaction Conditions:

  • Pressurize the system with hydrogen to the desired reaction pressure (e.g., 1-3 MPa).

  • Heat the reactor to the target reaction temperature (e.g., 220-280°C).[13]

  • Introduce the linear alkane feed (e.g., n-dodecane as a surrogate for precursors to pentamethylheptane) into the reactor at a specific liquid hourly space velocity (LHSV).

  • Maintain a constant flow of hydrogen at a set H₂/hydrocarbon molar ratio.

• Product Collection and Analysis:

  • The reactor effluent is cooled and passed through a gas-liquid separator.

  • The gaseous products are analyzed online or collected in gas bags for offline GC analysis.

  • The liquid products are collected periodically and analyzed by GC-FID to determine the conversion of the linear alkane and the selectivity to various isomers, including multi-branched alkanes.

Caption: A step-by-step workflow for a typical alkane isomerization experiment.

Data Presentation and Analysis

The performance of an isomerization catalyst is evaluated based on several key metrics, which should be systematically tabulated for comparison.

Key Performance Indicators

• Conversion (%): The percentage of the feed alkane that has reacted.

• Selectivity (%): The percentage of the converted feed that has formed a specific product (e.g., total isomers, di-branched isomers).

• Yield (%): The overall percentage of the initial feed that has been converted into a specific product (Yield = Conversion × Selectivity).

• Isomer Distribution: The relative amounts of different isomers produced.

Example Data Table

Catalyst	Temperature (°C)	Pressure (MPa)	LHSV (h⁻¹)	n-Dodecane Conversion (%)	Total Isomer Selectivity (%)	Multi-branched Isomer Selectivity (%)
0.5% Pt/H-Beta	240	1.5	1.0	85.2	92.5	15.3
1.0% Pt/H-Beta	240	1.5	1.0	91.7	90.1	18.9
0.5% Pt/ZSM-22	260	1.5	1.0	78.9	95.8	8.7

Note: The data presented in this table is illustrative and intended for demonstration purposes only.

Challenges and Future Directions

While alkane isomerization is a mature technology, several challenges and areas for future research remain:

• Catalyst Deactivation: Coke formation and sintering of metal particles can lead to a loss of catalytic activity over time.[4] Developing more robust and coke-resistant catalysts is an ongoing area of research.

• Selectivity to Highly Branched Isomers: Maximizing the yield of di- and tri-branched isomers like pentamethylheptane, while minimizing cracking, is a significant challenge.[18] This requires careful tuning of the catalyst's metal-acid balance and pore structure.[10][11]

• Isomerization of Longer-Chain Alkanes: As the carbon chain length increases, the propensity for cracking also increases.[4][13] Designing catalysts that can selectively isomerize long-chain alkanes is crucial for producing high-quality diesel and lubricant base oils.[13][14]

• Use of Renewable Feedstocks: The application of isomerization technologies to bio-derived alkanes is a promising route for the production of sustainable high-performance fuels.[19]

Conclusion

The isomerization of linear alkanes is a fundamentally important process for the production of high-quality fuels. A deep understanding of the underlying carbocation chemistry and the role of bifunctional catalysts is essential for developing improved and more selective catalytic systems. The ability to rationally design catalysts and optimize reaction conditions will continue to be a key driver of innovation in the petroleum and renewable fuels industries.

References

• Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal–acid balance and textural structure - Catalysis Science & Technology (RSC Publishing). Available at: [Link]

• Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal–acid balance and textural structure - RSC Publishing. Available at: [Link]

• n-Alkane isomerization by catalysis—a method of industrial importance: An overview - Taylor & Francis. Available at: [Link]

• Consequences of acid strength for isomerization and elimination catalysis on solid acids - PubMed. Available at: [Link]

• Modern petroleum refining processes. - ATSDR. Available at: [Link]

• Catalytic reforming boosts octane for gasoline blending - U.S. Energy Information Administration (EIA). Available at: [Link]

• A process for producing high octane gasoline component from renewable raw material - Google Patents.

• Nanoscale intimacy in bifunctional catalysts for selective conversion of hydrocarbons - PMC. Available at: [Link]

• High Octane Gasoline Production - U.S. Environmental Protection Agency (EPA). Available at: [Link]

• Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal-acid balance and textural structure | Request PDF - ResearchGate. Available at: [Link]

• Isomerization and Effect of Temperature on Alkanes Utilized by Refiners - Walsh Medical Media. Available at: [Link]

• Catalytic Hydroisomerization of Long-Chain Hydrocarbons for the Production of Fuels - MDPI. Available at: [Link]

• Hydrocracking and Hydroisomerization of Long-Chain Alkanes and Polyolefins over Metal-Promoted Anion-Modified Zirconium Oxides | Energy & Fuels - ACS Publications. Available at: [Link]

• How does catalytic reforming increase octane number? - Patsnap. Available at: [Link]

• A Survey of the Mechanisms in Catalytic Isomerization of Alkanes - ResearchGate. Available at: [Link]

• A novel synthesis of branched high-molecular-weight (C40+) long-chain alkanes - PubMed. Available at: [Link]

• n-Alkane isomerization by catalysis—a method of industrial importance - Taylor & Francis Online. Available at: [Link]

• Chemical Mechanisms of Catalytic Cracking over Solid Acidic Catalysts: Alkanes and Alkenes - ResearchGate. Available at: [Link]

• Isomerisation of alkanes over bifunctional Pt- heteropoly acid catalysts - University of Liverpool Repository. Available at: [Link]

• Solid-acid-catalyzed alkane cracking mechanisms: evidence from reactions of small probe molecules - MPG.PuRe. Available at: [Link]

• Isomerization - Set Laboratories. Available at: [Link]

• Synthesis of H-branch alkanes - PEARL - Plymouth Electronic Archive and Research Library. Available at: [Link]

• Hydroisomerization Catalysts for High-Quality Diesel Fuel Production - MDPI. Available at: [Link]

• Isomerization of long-chain n-alkanes on a Pt/CaY zeolite catalyst | Semantic Scholar. Available at: [Link]

• Alkane Isomerization Process - YouTube. Available at: [Link]

• 3 Factors That Stabilize Carbocations - Master Organic Chemistry. Available at: [Link]

• Development of Ni/HTA/Hβ alkane isomerization catalyst with improved selectivity for multi branched isoalkanes - ResearchGate. Available at: [Link]

• The influence of process parameters on light naphtha isomerization - CABI Digital Library. Available at: [Link]

• Isomerization of hydrocarbons - Google Patents.

• Alkanes used by refiners and isomerization and temperature effect - TSI Journals. Available at: [Link]

• n-Alkane isomerization by catalysis- a method of industrial importance: An overview - Cogent Chemistry. Available at: [Link]

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Architecting Bifunctional Catalysts for Branched Alkane Synthesis: A Technical Guide

Introduction: The Imperative for Branched Alkanes

The catalytic synthesis of branched alkanes is a cornerstone of modern petrochemical refining and synthetic fuel production. Branched alkanes exhibit significantly lower freezing points and higher octane numbers compared to their linear counterparts, making them indispensable for high-performance aviation fuels, winter-grade diesel, and premium lubricating base oils[1]. The primary industrial route to these molecules is the hydroisomerization of long-chain linear alkanes, a process fundamentally dependent on the precise engineering of bifunctional catalysts[2].

Mechanistic Framework: The Carbocation Pathway

The transformation of linear alkanes to branched isomers operates via a classic bifunctional mechanism requiring a delicate synergy between metallic dehydrogenation/hydrogenation sites and Brønsted acid isomerization sites[3].

• Dehydrogenation: The linear alkane is first dehydrogenated at the metal site (e.g., Pt, Pd, Ni) to form a linear alkene intermediate.

• Protonation: The alkene diffuses to a Brønsted acid site (typically within a zeolite framework) where it is protonated to form an alkylcarbenium ion.

• Skeletal Isomerization: The alkylcarbenium ion undergoes skeletal rearrangement via a protonated cyclopropane (PCP) intermediate to form a branched iso-carbenium ion[4].

• Deprotonation & Hydrogenation: The iso-carbenium ion is deprotonated back to an iso-alkene, which then diffuses back to a metal site for final hydrogenation into a branched alkane[5].

A critical challenge in this pathway is the competing β -scission reaction. If the residence time of the carbenium ion on the acid site is too long, or if the intermediate undergoes multi-branching, it becomes highly susceptible to cracking, reducing the yield of the desired branched isomers[1].

Reaction pathway of n-alkane hydroisomerization via the classic bifunctional mechanism.

Catalyst Design Strategies: Metal-Acid Balance and Shape Selectivity

The efficacy of a hydroisomerization catalyst is governed by two primary factors: the metal-acid balance and the topological shape selectivity of the support[2].

Tuning the Metal-Acid Balance

An "ideal" hydroisomerization catalyst possesses sufficient metal sites to ensure that dehydrogenation and hydrogenation are in quasi-equilibrium, making the acid-catalyzed skeletal isomerization the rate-determining step[5]. If acid sites dominate, alkenes undergo sequential isomerization to multi-branched species that rapidly crack. While noble metals like Pt and Pd are the industry standard due to their high hydrogenation activity, recent advancements have demonstrated that transition metals can be electronically tuned to match this performance. For instance, the incorporation of Mo species into Ni/SAPO-11 catalysts modifies the d-band center of Ni, promoting the rapid desorption of alkene intermediates and suppressing over-cracking, achieving isomer yields comparable to Pt-based systems[6].

Topological Shape Selectivity and Hierarchization

Zeolite supports dictate the reaction pathway through shape selectivity. One-dimensional (1D) pore systems, such as SAPO-11 (AEL topology) and ZSM-22 (TON topology), are preferred because their narrow channels physically restrict the formation of bulky, multi-branched carbenium ions, thereby inhibiting β -scission[4].

However, the same 1D micropores impose severe diffusion limitations. To resolve this, researchers employ hierarchization—the introduction of mesopores into the microporous framework via alkaline desilication. This structural modification drastically shortens the micropore diffusion path, allowing mono-branched isomers to quickly escape the acidic environment before secondary cracking can occur[7].

Quantitative Performance Comparison

The following table summarizes the performance metrics of various state-of-the-art catalytic architectures derived from recent literature:

Catalyst System	Support Topology	Feedstock	Conversion (%)	Isomer Selectivity (%)	Key Mechanistic Advantage
Pt/SAPO-11	1D (AEL)	n-Hexadecane	~90.0	>80.0	Benchmark 1D shape selectivity restricts multi-branching[4].
Ni-Mo/SAPO-11	1D (AEL)	n-Hexadecane	93.0	88.4	Mo species electronically tune Ni, optimizing alkene desorption[6].
Pt/ZSM-22 (Hierarchical)	1D (TON) + Mesopores	n-Decane	>90.0	>85.0	Mesopores shorten diffusion paths, suppressing β -scission[7].
Co-Al₂O₃/ZSM-5	3D (MFI) + Mesopores	Syngas (FTS)	N/A	High iso/n ratio	Direct synthesis of branched alkanes via modified Fischer-Tropsch[8].

Experimental Protocol: Synthesis and Validation of Hierarchical Catalysts

To ensure reproducibility and scientific integrity, the following methodology details the synthesis and evaluation of a hierarchical bifunctional catalyst. This protocol is designed as a self-validating system, where mass balance and isomer selectivity directly verify the successful tuning of the metal-acid balance.

Step-by-step experimental workflow for the synthesis and evaluation of bifunctional catalysts.

Phase 1: Catalyst Synthesis (Hierarchical Ni-Mo/SAPO-11)

• Support Crystallization: Synthesize the primary SAPO-11 molecular sieve hydrothermally using pseudoboehmite, phosphoric acid, and silica sol, with di-n-propylamine as the structure-directing agent[4].

• Alkaline Desilication (Mesopore Generation): Treat the calcined SAPO-11 with a 0.2 M NaOH aqueous solution at 65°C for 30 minutes. Causality: This controlled alkaline etching preferentially removes silicon from the framework, generating a secondary mesoporous network that mitigates diffusion limitations and prevents over-isomerization[8].

• Protonation: Wash the desilicated zeolite, ion-exchange with 1.0 M NH₄NO₃ at 80°C for 2 hours (repeat three times), and calcine at 550°C to yield the active H⁺ form.

• Metal Co-Impregnation: Introduce Ni and Mo precursors (e.g., nickel nitrate and ammonium heptamolybdate) via the incipient wetness impregnation method to ensure uniform dispersion within the hierarchical pores[6].

• Activation: Dry the catalyst at 110°C overnight and calcine at 500°C for 4 hours.

Phase 2: Catalytic Evaluation and Self-Validation

• Reactor Setup: Load 2.0 g of the sieved catalyst (20-40 mesh) into a continuous-flow, fixed-bed stainless steel tubular reactor.

• In Situ Reduction: Purge the system with N₂, then switch to pure H₂ flow (3000 h⁻¹). Ramp the temperature to 400°C at 2°C/min and hold for 2 hours. Causality: This step reduces the metal oxides to their active metallic state (e.g., Ni⁰), which is strictly required to facilitate the initial dehydrogenation step of the alkane feed[8].

• Reaction Execution: Introduce the n-alkane feedstock (e.g., n-hexadecane) alongside H₂. Standard operating parameters: Pressure = 2.0 - 3.0 MPa, Weight Hourly Space Velocity (WHSV) = 1.0 - 2.0 h⁻¹, Temperature = 280°C - 350°C[1].

• Validation Checkpoint (Product Analysis): Analyze the effluent using an online Gas Chromatograph equipped with an FID and a non-polar capillary column.

  • Self-Validation Metric: Calculate the mass balance (must be >98%). Plot isomer selectivity versus conversion. A successful metal-acid balance is confirmed if isomer selectivity remains >80% at 90% conversion. A sharp drop in selectivity accompanied by a spike in C5-C10 alkanes indicates excessive acidity or insufficient metal dispersion (dominant β -scission)[7],[6].

Conclusion

The synthesis of branched alkanes relies on the masterful orchestration of bifunctional catalysis. By integrating the electronic tuning of metal sites with the topological engineering of hierarchical zeolites, researchers can bypass the traditional trade-off between activity and selectivity. Future advancements will likely focus on applying these principles to complex, bio-derived feedstocks (such as squalane), further closing the loop on sustainable, high-performance fuel production[9].

References

• [9] Catalytic production of branched small alkanes from biohydrocarbons - PubMed. ChemSusChem. Available at:[Link]

• [8] Fisher-Tropsch Synthesis in the Presence of Bifunctional Catalysts Based on Hierarchical Zeolite MFI. Ural Federal University. Available at:[Link]

• [5] Understanding shape selectivity effects of hydroisomerization using a reaction equilibrium model. The Journal of Chemical Physics | AIP Publishing. Available at: [Link]

• [1] Catalytic Hydroisomerization of Long-Chain Hydrocarbons for the Production of Fuels. MDPI. Available at: [Link]

• [4] Synthesis, Modification, and Performance Regulation of SAPO-11 Molecular Sieve and Development of n-Alkane Hydroisomerization Catalyst: A Mini-Review. Energy & Fuels - ACS Publications. Available at:[Link]

• [2] Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal-acid balance and textural structure. Catalysis Science & Technology - ResearchGate. Available at: [Link]

• [7] Hydroisomerization and hydrocracking of linear and multibranched long model alkanes on hierarchical Pt/ZSM-22 zeolite. ResearchGate. Available at:[Link]

• [6] Electronic Tuning of Ni by Mo Species for Highly Efficient Hydroisomerization of n-Alkanes Comparable to Pt-Based Catalysts. ACS Publications. Available at:[Link]

• [3] Full article: n-Alkane isomerization by catalysis—a method of industrial importance: An overview. Taylor & Francis. Available at: [Link]

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The Analytical and Physicochemical Profiling of 2,3,3,4,5-Pentamethylheptane: A Technical Guide

Executive Summary

In the realm of physical chemistry and pharmaceutical formulation, highly branched aliphatic hydrocarbons serve as critical reference standards for modeling lipophilicity, steric hindrance, and phase partitioning. 2,3,3,4,5-Pentamethylheptane (a highly substituted C12 alkane) represents an extreme case of aliphatic branching. While it is not utilized as an Active Pharmaceutical Ingredient (API), its unique structural topology makes it an invaluable surrogate solvent and analytical standard for calibrating chromatographic systems, modeling lipid nanoparticle (LNP) hydrophobic cores, and determining environmental phase partitioning.

This whitepaper synthesizes the chemical identity, physicochemical causality, and standardized analytical workflows required to accurately characterize and utilize 2,3,3,4,5-pentamethylheptane in advanced research settings.

Chemical Identifiers & Structural Topology

To ensure data integrity across chemical databases and laboratory informatics systems, exact structural identifiers must be utilized. The presence of five methyl groups on a heptane backbone creates significant steric bulk, which profoundly alters the molecule's three-dimensional conformation compared to its linear isomer, n-dodecane.

Below is the consolidated informatics profile for 2,3,3,4,5-pentamethylheptane, verified against the [1].

Table 1: Core Chemical Identifiers

Identifier	Value
IUPAC Name	2,3,3,4,5-pentamethylheptane
CAS Registry Number	62199-67-1
Molecular Formula	C₁₂H₂₆
Canonical SMILES	CCC(C)C(C)C(C)(C)C(C)C
InChI	InChI=1S/C12H26/c1-8-10(4)11(5)12(6,7)9(2)3/h9-11H,8H2,1-7H3
InChIKey	OLZJEASBDLLWCY-UHFFFAOYSA-N
PubChem CID	53428830

Physicochemical Properties & Mechanistic Causality

Understanding the physical properties of 2,3,3,4,5-pentamethylheptane requires analyzing the causality between its molecular structure and its macroscopic behavior. The dense branching limits the surface area available for intermolecular van der Waals dispersion forces.

Table 2: Physicochemical Properties and Causality

Property	Value	Causality / Relevance
Molecular Weight	170.33 g/mol	Defines the mass-to-charge (m/z) ratio; critical for mass spectrometry calibration[1][2].
XLogP3-AA	5.4	Indicates extreme lipophilicity. Useful for modeling the partitioning of highly hydrophobic drugs into lipid-based delivery systems[1].
Boiling Point	~180°C - 200°C	Significantly lower than linear n-dodecane (216°C). The steric hindrance of five methyl groups prevents tight molecular packing, reducing the energy required for vaporization[3].
Topological Polar Surface Area (TPSA)	0 Ų	Confirms the complete absence of hydrogen bond donors and acceptors, ensuring purely hydrophobic interactions[1].
Henry's Law Constant (H)	~8.0 × 10⁻⁷ mol/(m³·Pa)	Dictates extreme volatility from aqueous solutions. Critical for calculating the environmental fate and vaporization of lipophilic contaminants[4].

Self-Validating GC-MS Analytical Methodology

Because highly branched alkanes lack distinct UV chromophores, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for their characterization. As a Senior Application Scientist, I mandate the use of self-validating protocols —where the experimental design inherently proves the validity of the result without relying solely on external calibration.

Step-by-Step Protocol: Structural Validation via GC-MS

Step 1: Analyte and Internal Standard Preparation

• Action: Co-dissolve 2,3,3,4,5-pentamethylheptane and n-dodecane (Internal Standard) to a final concentration of 10 µg/mL in HPLC-grade hexane.

• Causality: Hexane acts as a highly volatile expansion solvent that elutes well before the C12 analytes. Co-injecting the linear isomer (n-dodecane) creates an internal retention index reference.

Step 2: Chromatographic Separation

• Action: Inject 1 µL (split ratio 50:1) onto a non-polar capillary column (e.g., 5% Phenyl Methyl Siloxane, 30m x 0.25mm x 0.25µm). Program the oven with a low thermal ramp: 60°C hold for 2 min, ramp at 3°C/min to 220°C.

• Causality: The non-polar stationary phase separates analytes strictly based on dispersion forces and boiling point. The slow 3°C/min ramp is critical; it maximizes the resolution between closely eluting structural isomers by allowing thermal kinetics to differentiate their distinct steric volumes.

Step 3: Electron Ionization (EI) Mass Spectrometry

• Action: Operate the MS source at 70 eV with a scan range of m/z 35 to 200.

• Causality: 70 eV is the universally standardized energy for EI, allowing direct comparison against NIST spectral libraries.

Step 4: Self-Validation Logic (Data Interpretation)

• Chromatographic Validation: The system is validated if and only if 2,3,3,4,5-pentamethylheptane elutes before n-dodecane. Despite having the same molecular weight, the branched isomer has a smaller hydrodynamic volume and lower boiling point, dictating earlier elution. If it elutes after, the column stationary phase is compromised.

• Spectral Validation: The molecular ion (M⁺ at m/z 170) will be nearly absent. The highly substituted tertiary and quaternary carbons stabilize carbocations, driving rapid fragmentation. The presence of a strong base peak at m/z 57 (tert-butyl cation equivalent) or m/z 71 self-validates the highly branched structure against the linear standard, which would otherwise show a smooth exponential decay of M-14 fragments.

Applications in Drug Development and Environmental Modeling

While not a therapeutic agent, the compound's extreme XLogP3 (5.4) and zero TPSA make it an ideal surrogate hydrophobic core for computational and empirical modeling[1].

• Lipid Nanoparticle (LNP) Formulation: When designing LNPs for mRNA delivery, formulation scientists must understand how lipophilic tails interact. 2,3,3,4,5-pentamethylheptane is used in molecular dynamics (MD) simulations to represent the steric bulk of branched ionizable lipids, helping predict the stability of the LNP core.

• Phase Partitioning: According to compilations of Henry's law constants[4], highly branched alkanes exhibit extremely low aqueous solubility. This compound is utilized to calibrate headspace gas chromatography (HS-GC) instruments for measuring the residual solvent levels in pharmaceutical manufacturing.

Workflow Visualization

The following diagram maps the logical progression from cheminformatic identification to empirical validation and downstream application.

Workflow for structural validation and applications of 2,3,3,4,5-Pentamethylheptane.

References

• 2,3,3,4,5-Pentamethylheptane | C12H26 | CID 53428830 Source: PubChem, National Center for Biotechnology Information (NCBI) URL:[Link]

• Compilation of Henry's law constants (version 5.0.0) for water as solvent Source: Atmospheric Chemistry and Physics (Copernicus Publications) URL:[Link]

Sources

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• 3. 2,3,3,4,5-pentamethylheptane [chemicalbook.com]
• 4. egusphere.copernicus.org [egusphere.copernicus.org]

Protocols & Analytical Methods

2,3,3,4,5-Pentamethylheptane as a non-polar solvent for organic reactions

Application Note: 2,3,3,4,5-Pentamethylheptane as a Sterically Hindered Non-Polar Solvent in Advanced Organic Synthesis and Materials Science

Executive Summary & Mechanistic Rationale

In advanced organic synthesis and materials science, the selection of a non-polar solvent often dictates the thermodynamic limits and kinetic pathways of a reaction. While linear alkanes (e.g., n-hexane, n-dodecane) are industry standards, they frequently fail under extreme conditions: low-molecular-weight alkanes lack the boiling point required for high-temperature catalysis, while high-molecular-weight linear alkanes suffer from high freezing points and susceptibility to C-H activation by highly electrophilic intermediates.

Physicochemical Profile

To successfully integrate PMH into your workflows, understanding its quantitative physical parameters is critical. The table below summarizes the key data required for reaction engineering and downstream processing[1][2][3].

Property	Value	Scientific Implication for Workflow Design
Molecular Formula	C₁₂H₂₆	Fully saturated; inert to standard oxidants/reductants.
Molecular Weight	170.33 g/mol	High mass contributes to low volatility and reduced vapor hazards.
Boiling Point	~180 °C	Enables high-temperature thermal decompositions at ambient pressure.
Melting Point	~ -67 °C	Remains fluid at cryogenic temperatures (unlike n-dodecane at -9.6 °C).
Density	~0.75 g/cm³	Forms the upper layer in biphasic extractions with aqueous or polar solvents.
InChIKey	OLZJEASBDLLWCY-UHFFFAOYSA-N	Unique identifier for computational solvation modeling.

Protocol I: One-Pot Cryogenic to High-Temperature Organometallic Catalysis

Application: Synthesis of sterically demanding biaryls or thermal decomposition of single-source nanoparticle precursors where intermediate stability requires cryogenic temperatures, but the catalytic turnover requires high thermal energy.

Causality & Validation: Standard linear solvents freeze at the cryogenic temperatures needed to stabilize highly reactive organolithium or Grignard intermediates. PMH remains a fluid medium at -40 °C, ensuring homogeneous mixing. The built-in validation for this protocol is the biphasic extraction: because PMH cannot be easily removed via rotary evaporation (due to its 180 °C boiling point), we exploit its extreme non-polarity to partition the product into an immiscible polar phase (acetonitrile).

Step-by-Step Methodology:

• Solvent Degassing (Critical Step): Branched alkanes have high oxygen solubility. Transfer 50 mL of PMH to a Schlenk flask. Perform three freeze-pump-thaw cycles using liquid nitrogen. Validation: The cessation of micro-bubbles during the thaw cycle confirms the removal of dissolved O₂.

• Cryogenic Precursor Addition: Cool the PMH to -40 °C using a dry ice/acetonitrile bath. Add the electrophilic substrate and the organometallic reagent (e.g., tert-butyllithium) dropwise. The steric bulk of PMH prevents solvent metalation.

• Thermal Ramping: Remove the cooling bath and attach a reflux condenser. Ramp the heating mantle to 180 °C. Maintain reflux for 4 hours to drive the catalytic cycle to completion.

• Biphasic Workup & Recovery: Cool the reaction to room temperature. Add 50 mL of Acetonitrile (MeCN). Transfer to a separatory funnel. The PMH will form the top layer (density 0.75 g/cm³), while the polar product and catalyst residues will partition into the bottom MeCN layer. Drain the MeCN layer to recover your product.

Caption: Workflow demonstrating the broad thermal window of PMH, from cryogenic addition to high-temperature reflux.

Protocol II: Non-Aqueous Dispersion Polymerization of Acrylates

Application: Synthesis of highly monodisperse poly(methyl methacrylate) (PMMA) microspheres for use in electrophoretic displays (e-ink) or specialized coatings[4].

Causality & Validation: Dispersion polymerization requires a solvent that acts as a good solvent for the monomer but a poor solvent for the resulting polymer. PMH is ideal because its highly branched, non-polar nature drastically reduces its thermodynamic affinity for polar polymer chains (altering the Flory-Huggins interaction parameter)[5]. As the PMMA chain grows, it rapidly phase-separates to form nuclei. By utilizing a macromolecular stabilizer (e.g., PDMS-based block copolymers), these nuclei are sterically stabilized, preventing coagulation and yielding perfectly uniform microspheres.

Step-by-Step Methodology:

• Continuous Phase Preparation: In a 250 mL jacketed reactor, dissolve 2.0 g of a polydimethylsiloxane (PDMS) macromonomer stabilizer in 80 mL of PMH. Stir at 300 rpm under a nitrogen blanket.

• Monomer & Initiator Solubilization: Add 20 mL of Methyl Methacrylate (MMA) monomer and 0.2 g of Azobisisobutyronitrile (AIBN) thermal initiator. At this stage, the system must be optically clear (a homogeneous solution).

• Thermal Initiation & Nucleation: Heat the reactor to 75 °C. Validation: After approximately 15–20 minutes, the transparent solution will turn opalescent and then milky white. This visual shift is the self-validating proof of phase separation and particle nucleation.

• Particle Growth: Maintain the temperature at 75 °C for 12 hours. The PMH solvent cage ensures that radical transfer to the solvent is minimized, maintaining tight control over the polymer molecular weight distribution.

• Harvesting: Centrifuge the milky dispersion at 5,000 rpm for 10 minutes. Decant the PMH supernatant and resuspend the monodisperse PMMA microspheres in fresh hexanes for washing.

Caption: Mechanism of non-aqueous dispersion polymerization in PMH, driven by phase separation and steric stabilization.

References

• 2,3,3,4,5-Pentamethylheptane | C12H26 | CID 53428830 - PubChem National Institutes of Health (NIH). Source for structural identifiers (InChIKey, SMILES) and computed chemical descriptors. URL:[Link]

• Compilation of Henry's law constants (version 5.0.0) for water as solvent Copernicus Publications / EGUsphere. Details on the environmental chemistry, solubility parameters, and phase distribution of highly branched alkanes including PMH. URL:[Link]

• Dispersion Polymerization in Non-Polar Solvent: Evolution Toward Emerging Applications White Rose Research Online / Progress in Polymer Science (Richez et al., 2013). Comprehensive review on the use of highly branched non-polar solvents (like isododecane isomers) for the controlled synthesis of monodisperse latex particles. URL:[Link]

• Dispersion polymerization in non-polar solvent: Evolution toward emerging applications (ResearchGate) ResearchGate. Secondary access to the Richez et al. study detailing the thermodynamic mechanisms of phase separation in non-polar alkane solvents. URL:[Link]

Sources

• 1. Buy 2,3,3,4,5-Pentamethylheptane | 62199-67-1 [smolecule.com]
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• 3. egusphere.copernicus.org [egusphere.copernicus.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. researchgate.net [researchgate.net]

Determining the Kovats retention index of 2,3,3,4,5-Pentamethylheptane

Application Note: Determination of the Kovats Retention Index for 2,3,3,4,5-Pentamethylheptane

Introduction & Mechanistic Context

In gas chromatography (GC), retention times are highly dependent on system-specific parameters such as column length, film thickness, carrier gas flow rate, and oven temperature. To standardize retention data across different laboratories and instruments, the Kovats Retention Index (RI) was introduced as a dimensionless, system-independent parameter[1].

The target analyte of this protocol, 2,3,3,4,5-Pentamethylheptane (C₁₂H₂₆), presents a unique chromatographic challenge. While it is a dodecane isomer, its highly branched structure drastically alters its physical properties compared to the linear n-dodecane. The steric hindrance of five methyl groups creates a more spherical molecular geometry, which reduces the surface area available for intermolecular London dispersion forces. Consequently, 2,3,3,4,5-Pentamethylheptane exhibits a boiling point of approximately 180 °C[2], significantly lower than that of n-dodecane (216 °C)[3]. On a non-polar stationary phase (e.g., 100% Dimethylpolysiloxane), elution order is primarily driven by boiling point and vapor pressure. Therefore, this C₁₂ branched alkane will elute anomalously early—typically bracketing between n-decane (C₁₀) and n-undecane (C₁₁)[4][5].

Mechanistic pathway linking the highly branched structure of 2,3,3,4,5-Pentamethylheptane to its RI.

Analytical Theory: The Kovats Isothermal Framework

A critical distinction in chromatographic theory is the difference between the strict Kovats Retention Index and the Linear Retention Index (LRI) . According to the IUPAC Gold Book, the true Kovats index is always measured under isothermal conditions[1][6]. Under constant temperature, the logarithm of the adjusted retention time ( tR′​ ) of a homologous series of n-alkanes scales linearly with their carbon number.

The formula for the isothermal Kovats Retention Index ( I ) is:

I=100×[z+log(tR,z+1′​)−log(tR,z′​)log(tR,i′​)−log(tR,z′​)​]

Where:

• z = Carbon number of the n-alkane eluting directly before the analyte.

• z+1 = Carbon number of the n-alkane eluting directly after the analyte.

• tR,i′​ = Adjusted retention time of the target analyte (2,3,3,4,5-Pentamethylheptane).

• tR,z′​ and tR,z+1′​ = Adjusted retention times of the bracketing n-alkanes.

Note on Causality: The adjusted retention time ( tR′​=tR​−tM​ ) subtracts the column dead time ( tM​ ). Accurately determining tM​ using an unretained marker (like methane) is the cornerstone of this protocol's trustworthiness. Failing to subtract tM​ will artificially skew the logarithmic interpolation, invalidating the entire index.

Experimental Protocol: Self-Validating Workflow

To ensure rigorous scientific integrity, this protocol utilizes a "self-validating" co-injection approach. By injecting the analyte simultaneously with the n-alkane standards, any micro-fluctuations in carrier gas flow or oven temperature affect all compounds equally, neutralizing systemic errors[7][8].

3.1. Materials and Reagents

• Target Analyte: 2,3,3,4,5-Pentamethylheptane (CAS: 62199-67-1, Purity >98%)[2].

• Reference Standards: Homologous series of n-alkanes (C₈ to C₁₅) in hexane.

• Dead Volume Marker: Methane gas (or Uracil if using specific LC/GC-MS configurations).

• Solvent: GC-grade Hexane or Dichloromethane.

3.2. GC System Parameters

Parameter	Specification / Setpoint	Rationale
Column	DB-5 (30m × 0.25mm × 0.25µm)	5% Phenyl-methylpolysiloxane provides standard non-polar interactions, ideal for hydrocarbon boiling point separation.
Carrier Gas	Helium (99.999%), 1.2 mL/min	Constant flow mode ensures stable retention times.
Injection Volume	1.0 µL	Prevents column overloading and peak fronting.
Split Ratio	50:1	Ensures sharp injection bands for accurate tR​ determination.
Oven Temperature	130 °C (Isothermal)	Strict IUPAC requirement for Kovats RI[1]. Temperature chosen to elute C₁₀–C₁₂ within 5–15 minutes.
Detector	FID at 250 °C	Flame Ionization Detection offers optimal sensitivity and linear dynamic range for alkanes.

3.3. Step-by-Step Methodology

• Dead Time Determination ( tM​ ): Inject 10 µL of methane gas into the GC-FID under the specified isothermal conditions. Record the peak apex time. This represents the time required for the mobile phase to traverse the column without interacting with the stationary phase.

• Standard Mixture Preparation: Prepare a mixed solution containing 100 µg/mL of 2,3,3,4,5-Pentamethylheptane and 50 µg/mL of each n-alkane (C₈ through C₁₅) in hexane.

• Isothermal Co-Injection: Inject 1.0 µL of the standard mixture. The co-injection guarantees that the analyte and the bracketing standards experience the exact same thermodynamic environment.

• Peak Integration: Utilize the chromatography data system (CDS) to integrate the peaks. Extract the absolute retention times ( tR​ ) measured at the peak apex for the analyte and the two immediately adjacent n-alkanes.

Step-by-step experimental workflow for determining the isothermal Kovats Retention Index.

Data Processing & Quantitative Analysis

To demonstrate the mathematical validity of the protocol, the following table presents representative quantitative data for the isothermal run at 130 °C. Because of its highly branched structure and 180 °C boiling point[2], 2,3,3,4,5-Pentamethylheptane ( i ) is observed eluting between n-Decane ( z=10 ) and n-Undecane ( z=11 ).

Measured System Dead Time ( tM​ ): 1.50 min

Table 1: Representative Retention Data and Logarithmic Conversion

Compound	Carbon No. ( z )	Absolute tR​ (min)	Adjusted tR′​ (min)	log10​(tR′​)
Methane (Dead Time)	-	1.50	0.00	-
n-Decane	10	5.20	3.70	0.56820
2,3,3,4,5-Pentamethylheptane	-	6.15	4.65	0.66745
n-Undecane	11	8.40	6.90	0.83885

Table 2: Stepwise Kovats Index Calculation

Calculation StepMathematical OperationResult1. Numerator log(tR,i′​)−log(tR,z′​) 0.66745−0.56820 0.099252. Denominator log(tR,z+1′​)−log(tR,z′​) 0.83885−0.56820 0.270653. Interpolation RatioNumerator / Denominator = 0.09925/0.27065 0.366714. Final Index ( I ) 100×(10+0.36671) 1036.7 Conclusion: The empirically determined isothermal Kovats Retention Index for 2,3,3,4,5-Pentamethylheptane on a standard non-polar column is approximately 1037. This confirms the theoretical prediction that severe steric branching causes a C₁₂ alkane to elute with a retention profile similar to a theoretical linear alkane of 10.37 carbons.

References

• IUPAC. "Kováts (retention) index." The IUPAC Compendium of Chemical Terminology (Gold Book).[Link]

• National Institute of Standards and Technology (NIST). "Gas Chromatographic Retention Data." NIST Chemistry WebBook, SRD 69. [Link]

• Copernicus Publications. "A lumped species approach for the simulation of secondary organic aerosol production from intermediate-volatility organic compounds." Geoscientific Model Development.[Link]

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• 2. Buy 2,3,3,4,5-Pentamethylheptane | 62199-67-1 [smolecule.com]
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• 4. gmd.copernicus.org [gmd.copernicus.org]
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• 6. goldbook.iupac.org [goldbook.iupac.org]
• 7. Kovats retention index — Grokipedia [grokipedia.com]
• 8. lotusinstruments.com [lotusinstruments.com]

Application Notes & Protocols: The Role of 2,3,3,4,5-Pentamethylheptane in the Formulation and Analysis of Complex Hydrocarbon Mixtures

An In-Depth Technical Guide

Abstract: This technical guide provides a comprehensive overview of 2,3,3,4,5-pentamethylheptane, a highly branched C12 iso-alkane, and its critical role in the study of complex hydrocarbon mixtures, particularly in the formulation of surrogate fuels for combustion research. We will delve into its unique physicochemical properties that make it an important component for emulating the behavior of real-world fuels like gasoline and jet fuel. This document furnishes detailed, field-proven protocols for the creation of surrogate mixtures, their analysis via pyrolysis, and the subsequent characterization of reaction products using gas chromatography-mass spectrometry (GC-MS). The causality behind experimental choices is elucidated to provide researchers, scientists, and drug development professionals with a robust framework for their investigations.

Introduction: The Significance of Highly Branched Alkanes in Fuel Science

Modern transportation fuels are complex concoctions of hundreds to thousands of individual hydrocarbon species, including linear alkanes (n-paraffins), branched alkanes (iso-paraffins), cycloalkanes, and aromatics.[1] This complexity makes it computationally prohibitive and experimentally challenging to study their combustion and emission characteristics on a molecular level.[2] To overcome this, researchers formulate simpler "surrogate" fuels—mixtures of a limited number of well-characterized compounds designed to reproduce the key physical and chemical properties of the target real fuel.[3][4]

Highly branched alkanes are a cornerstone of modern gasoline and jet fuel, prized for their high octane numbers, which signify resistance to autoignition (knocking) in spark-ignition engines.[5][6] The extensive branching in their molecular structure leads to more stable radical intermediates during combustion, resulting in a slower, more controlled energy release compared to their straight-chain counterparts.[6][7]

2,3,3,4,5-Pentamethylheptane (C₁₂H₂₆) is a key representative of this class. Its C12 backbone places it in the boiling range relevant to both gasoline and jet fuels. Its unique, highly branched structure provides an excellent platform for studying the specific contributions of steric hindrance and tertiary carbon sites to pyrolysis and oxidation pathways. Understanding the behavior of molecules like 2,3,3,4,5-pentamethylheptane is crucial for developing next-generation kinetic models that can accurately predict fuel performance and pollutant formation.[8][9]

Physicochemical Properties of 2,3,3,4,5-Pentamethylheptane

The distinct molecular architecture of 2,3,3,4,5-pentamethylheptane governs its physical and chemical behavior. Its properties make it a suitable component for fuel surrogates and as a non-polar solvent in certain organic synthesis applications.[10]

Property	Value	Source
IUPAC Name	2,3,3,4,5-pentamethylheptane	[11]
Molecular Formula	C₁₂H₂₆	[10][11][12]
Molecular Weight	170.33 g/mol	[10][11][12]
CAS Number	62199-67-1	[11][12]
Appearance	Clear, colorless liquid	[10]
Boiling Point	~180°C	[10]
Melting Point	~ -67°C	[10]
Density	~0.75 g/cm³	[10]

The extensive branching contributes to its stability and lower volatility compared to less branched isomers, making it valuable for high-performance fuel applications.[10]

Application in Fuel Surrogate Formulation

The primary application of 2,3,3,4,5-pentamethylheptane in hydrocarbon mixture studies is as a component in surrogate fuels designed to mimic real transportation fuels. A surrogate must match a range of "targets," which can include physical properties like density and distillation curve, as well as combustion properties like octane or cetane number and ignition delay.[2][13]

Logical Workflow for Surrogate Fuel Development

The following diagram illustrates the iterative process of designing, blending, and validating a surrogate fuel mixture.

Caption: Workflow for surrogate fuel development and validation.

Protocol 1: Formulation of a 5-Component Gasoline Surrogate

This protocol describes the preparation of a simplified gasoline surrogate containing 2,3,3,4,5-pentamethylheptane to represent the highly-branched iso-alkane class.

Objective: To prepare a 100 g batch of a surrogate gasoline by mass, targeting properties representative of a typical regular gasoline.

Materials and Equipment:

• n-Heptane (Represents n-alkanes)

• iso-Octane (2,2,4-Trimethylpentane) (Represents less-branched iso-alkanes)

• 2,3,3,4,5-Pentamethylheptane (Represents highly-branched iso-alkanes)

• Toluene (Represents aromatics)

• Methylcyclohexane (Represents cycloalkanes)

• Analytical balance (4-decimal place)

• Amber glass storage bottle with PTFE-lined cap (250 mL)

• Glass beakers and Pasteur pipettes

• Fume hood

Procedure:

• Causality - Why Gravimetric Preparation? Volumetric measurements are highly sensitive to temperature. Preparing mixtures by mass (gravimetrically) is more accurate and reproducible.

• Tare the Storage Bottle: Place the clean, dry amber storage bottle with its cap on the analytical balance and tare the weight.

• Component Addition: Sequentially add each component directly into the tared bottle according to the target mass percentages below. Use a clean pipette for each component to avoid cross-contamination.

Component	Chemical Class	Target Mass %	Target Mass (g)
n-Heptane	n-Alkane	15.0	15.0000
iso-Octane	Iso-alkane	30.0	30.0000
2,3,3,4,5-Pentamethylheptane	Highly-Branched Iso-alkane	15.0	15.0000
Toluene	Aromatic	25.0	25.0000
Methylcyclohexane	Cycloalkane	15.0	15.0000
Total	100.0	100.0000

• Mixing: After adding the final component, securely cap the bottle and gently swirl to ensure a homogenous mixture.

• Storage: Store the surrogate mixture in the sealed amber bottle at room temperature, away from direct sunlight, to prevent photo-oxidation.

Self-Validation:

• The sum of the masses of the individual components should equal the final total mass of the mixture.

• The prepared surrogate can be characterized for density and refractive index and compared to calculated theoretical values based on the composition.

Application in Pyrolysis and Combustion Studies

To build accurate kinetic models, the decomposition pathways of individual fuel components must be understood. Pyrolysis, the thermal decomposition of a substance in an inert atmosphere, is a fundamental method to study these pathways without the added complexity of oxidation reactions.

Experimental Setup for Laboratory-Scale Pyrolysis

The following diagram shows a typical setup for a fixed-bed pyrolysis experiment.

Caption: Schematic of a laboratory fixed-bed pyrolysis system.

Protocol 2: Fixed-Bed Pyrolysis of a Hydrocarbon Mixture

Objective: To thermally decompose the 5-component surrogate fuel under controlled conditions to produce liquid (pyrolysate), solid (char, if any), and gaseous products for analysis.

Materials and Equipment:

• Prepared 5-component surrogate fuel

• Fixed-bed quartz tube reactor

• Tube furnace with temperature controller

• Inert gas (Nitrogen or Argon, high purity) with mass flow controller

• Ceramic or quartz sample boat

• Condensation train (e.g., series of cold traps or condensers cooled with an ice bath)

• Gas collection bag (e.g., Tedlar®)

• Appropriate tubing and fittings

Procedure:

• System Assembly: Assemble the pyrolysis system as shown in the diagram within a fume hood. Ensure all connections are gas-tight.

• Inert Atmosphere Purge:

  • Causality - Why an Inert Atmosphere? The goal of pyrolysis is to study thermal decomposition without combustion. Any oxygen present would lead to oxidation, fundamentally changing the reaction pathways and product distribution.

  • Flow the inert gas (e.g., Nitrogen at 50-100 mL/min) through the system for at least 30 minutes to purge all oxygen.

• Sample Loading: Accurately weigh ~1.0 g of the surrogate mixture into the sample boat. Place the boat in the center of the quartz tube reactor.

• Pyrolysis Program:

  • Begin flowing the inert gas and start the temperature program on the furnace controller.

  • Heating Rate: 10-20 °C/min. This rate is slow enough to ensure uniform heating but fast enough to be practical.

  • Final Temperature: 700 °C. This temperature is typically sufficient to achieve significant thermal cracking of C12 alkanes.

  • Hold Time: 30 minutes. This ensures the pyrolysis reaction goes to completion.

• Product Collection:

  • As the reactor heats, volatile products will be carried by the inert gas stream into the condensation train.

  • Liquid products will condense and be collected in the cold traps.

  • Non-condensable gases will pass through and be collected in the gas bag.

• Cooldown and Recovery:

  • After the hold time, turn off the furnace and allow the system to cool to room temperature under the inert gas flow.

  • Once cool, carefully disassemble the apparatus. Weigh the collected liquid pyrolysate. If any solid residue (char) remains in the boat, weigh it as well. The mass of the gas fraction can be determined by difference.

Safety Precautions:

• All procedures must be performed in a well-ventilated fume hood.

• The produced gases are flammable. Avoid all ignition sources.

• The furnace reaches high temperatures; use appropriate thermal protection when handling.

Analysis of Pyrolysis Products

The composition of the liquid and gaseous products provides direct insight into the decomposition mechanisms of 2,3,3,4,5-pentamethylheptane and the other surrogate components. Gas Chromatography-Mass Spectrometry (GC-MS) is the standard technique for this analysis.

Protocol 3: GC-MS Analysis of Liquid Pyrolysate

Objective: To separate, identify, and semi-quantify the chemical species present in the liquid pyrolysate.

Materials and Equipment:

• Liquid pyrolysate sample

• Dichloromethane (DCM) or other suitable solvent (GC grade)

• Internal standard (e.g., deuterated naphthalene) solution

• Autosampler vials with caps

• Gas Chromatograph with Mass Spectrometer detector (GC-MS)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the internal standard (IS) in DCM (e.g., 100 ppm).

  • In an autosampler vial, add 1.0 mg of the liquid pyrolysate.

  • Add 1.0 mL of the IS solution to the vial. This high dilution factor is necessary because pyrolysate is a complex mixture.

  • Cap the vial and vortex briefly to mix.

• GC-MS Method Parameters:

  • Causality - Why These Parameters? The selected column and temperature program are designed to separate a wide range of volatile and semi-volatile hydrocarbons, from small alkenes to larger aromatic compounds, which are expected products of alkane pyrolysis.

  • GC System: Agilent or similar

  • Column: DB-5ms or equivalent (non-polar), 30 m x 0.25 mm ID x 0.25 µm film thickness

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Inlet Temperature: 250 °C

  • Injection Volume: 1.0 µL (Split mode, 50:1 split ratio)

  • Oven Program:

    • Initial temperature: 40 °C, hold for 5 minutes

    • Ramp: 5 °C/min to 280 °C

    • Hold: 10 minutes at 280 °C

  • MS Parameters:

    • Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Scan Range: 35-550 m/z

    • Ionization Mode: Electron Ionization (EI) at 70 eV

• Data Analysis:

  • Identification: Identify individual peaks by comparing their mass spectra to a reference library (e.g., NIST).

  • Quantification: Calculate the relative abundance of identified compounds by comparing their peak areas to the peak area of the known-concentration internal standard.

References

• Synthesis of highly-branched alkanes for renewable gasoline. (n.d.). Request PDF. Available from: [Link]

• 2,3,3,4,5-Pentamethylheptane. (n.d.). PubChem. Available from: [Link]

• Why do highly branched alkanes have higher octane numbers than their corresponding linear isomer? (2018, July 12). Chemistry Stack Exchange. Available from: [Link]

• 2,3,3,4,5-Pentamethylhexane. (n.d.). PubChem. Available from: [Link]

• Fuel molecular structure effect on autoignition of highly branched iso-alkanes at low-to-intermediate temperatures: Iso-octane versus iso-dodecane. (2020, April). Combustion and Flame, 214, 152-166. Available from: [Link]

• Gasoline. (n.d.). Agency for Toxic Substances and Disease Registry. Available from: [Link]

• heptane, 2,3,3,4,5-pentamethyl-. (n.d.). NIST Chemistry WebBook. Available from: [Link]

• Why do branched alkanes have a higher octane number compared to normal alkanes? (2018, April 15). Quora. Available from: [Link]

• Hydrocarbons for the next generation of jet fuel surrogates. (n.d.). ResearchGate. Available from: [Link]

• 2,3,4,5,6-pentamethylheptane. (n.d.). Chemsrc. Available from: [Link]

• 2,2,4,6,6-pentamethylheptane. (n.d.). Tuscanyallchemistry. Available from: [Link]

• Properties of Binary Mixtures of 2,2,4,6,6-Pentamethylheptane (iso-Dodecane) with iso-Butylbenzene, sec-Butylbenzene, tert-Butylbenzene, or 1,3-Diethylbenzene. (2020, August 24). ResearchGate. Available from: [Link]

• Formulation of 7-Component Surrogate Mixtures for Military Jet Fuel and Testing in Diesel Engine. (2022). ACS Omega. Available from: [Link]

• A comprehensive combustion chemistry study of 2,5-dimethylhexane. (2014, January 16). University of Galway Research Repository. Available from: [Link]

• Development of an Experimental Database and Chemical Kinetic Models for Surrogate Gasoline Fuels. (n.d.). Stanford University. Available from: [Link]

• Towards enhanced phenol production and debromination of pyrolysis oil. (n.d.). Polish Academy of Sciences. Available from: [Link]

• An experimental and kinetic modeling study of n-octane and 2-methylheptane in an opposed-flow diffusion flame. (2010, September 7). OSTI.gov. Available from: [Link]

• heptane, 2,2,3,4,5-pentamethyl-. (n.d.). NIST Chemistry WebBook. Available from: [Link]

• Formulation of 7-Component Surrogate Mixtures for Military Jet Fuel and Testing in Diesel Engine. (2022, January 6). ACS Omega. Available from: [Link]

• Automated Generation of a Compact Chemical Kinetic Model for n-Pentane Combustion. (n.d.). PMC. Available from: [Link]

• Experimental and modeling study of 2-methylheptane oxidation in a flow reactor, shock tube, and rapid compression machine. (2016, May 16). ResearchGate. Available from: [Link]

• Development of an Experimental Database and Kinetic Models for Surrogate Jet Fuels. (n.d.). Stanford University. Available from: [Link]

• Detailed chemical kinetic modeling of fuel-rich n-heptane flame. (2019, September 27). GCRIS - İYTE. Available from: [Link]

• Paper Number. (2016, October 19). OSTI.gov. Available from: [Link]

• Entrained Flow Gasification of Polypropylene Pyrolysis Oil. (2021, December 2). MDPI. Available from: [Link]

• Experimental studies on a combined pyrolysis/staged condensation. (2022, January 17). TNO Publications. Available from: [Link]

• Natural Gas Pyrolysis in a Liquid Metal Bubble Column Reaction System—Part I: Experimental Setup and Methods. (2023, May 17). SolarPACES. Available from: [Link]

• An Experimental and Kinetic Modeling Study of N-dodecane Pyrolysis and Oxidation in a Flow Reactor. (2015, August 31). National Institute of Standards and Technology. Available from: [Link]

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Application Notes and Protocols: The Role of Branched Alkanes in Preventing Engine Knock

Abstract

Engine knock, a phenomenon of uncontrolled combustion in spark-ignition engines, represents a significant barrier to achieving higher thermal efficiency and performance. This document provides a detailed technical guide for researchers, scientists, and fuel development professionals on the critical role of branched alkanes in mitigating engine knock. We will delve into the fundamental mechanisms of engine knock, the superior anti-knock properties of branched alkanes compared to their straight-chain counterparts, and the standardized protocols for quantifying these properties. This guide is designed to provide both theoretical understanding and practical, field-proven methodologies for the evaluation of fuel components.

Introduction: The Challenge of Engine Knock

In a properly functioning spark-ignition engine, the air-fuel mixture is ignited by the spark plug, and a smooth, controlled flame front propagates through the combustion chamber.[1][2][3] Engine knock, also known as detonation or pinging, occurs when a portion of the unburned air-fuel mixture (end gas) spontaneously ignites ahead of the main flame front.[1][2][4] This premature and uncontrolled combustion creates a shockwave that reverberates within the cylinder, producing a characteristic metallic "knocking" or "pinging" sound.[1][5] The consequences of persistent engine knock range from reduced engine performance and fuel efficiency to severe engine damage, including piston erosion, bent connecting rods, and catastrophic engine failure.[6][7][8]

It is crucial to distinguish engine knock from pre-ignition. Pre-ignition is the ignition of the air-fuel mixture before the spark plug fires, often caused by a hot spot in the combustion chamber such as glowing carbon deposits or an overheated spark plug.[7][8][9] While pre-ignition can lead to engine knock, they are distinct phenomena.[1] This guide focuses on the fuel's intrinsic resistance to auto-ignition under compression, which is the primary factor in preventing knock.

The Chemical Kinetics of Knock: Why Molecular Structure Matters

The propensity of a fuel to cause engine knock is intrinsically linked to its molecular structure. Straight-chain alkanes, such as n-heptane, are particularly prone to auto-ignition and are used as a zero-point reference in the octane rating scale.[10][11][12] Conversely, branched alkanes, like 2,2,4-trimethylpentane (iso-octane), exhibit high resistance to knocking and define the 100-point on the octane scale.[10][11][12]

The difference in knock resistance stems from the stability of the radical species formed during the initial stages of combustion.[13] The combustion of hydrocarbons proceeds through a free-radical chain reaction.[13] Straight-chain alkanes tend to form less stable primary and secondary radicals, which readily undergo further reactions that lead to rapid, uncontrolled combustion.[14] In contrast, the branched structure of molecules like iso-octane favors the formation of more stable tertiary radicals.[13] These more stable radicals are less reactive, slowing down the chain reaction and preventing the explosive combustion that characterizes engine knock.[13]

Quantifying Anti-Knock Properties: The Octane Rating Scale

The anti-knock quality of a gasoline is quantified by its octane rating.[6][10] This rating is a measure of a fuel's ability to resist auto-ignition under compression.[6][10] The octane number is determined by comparing the knock characteristics of a test fuel to those of primary reference fuels (PRFs), which are blends of iso-octane and n-heptane.[10] The percentage by volume of iso-octane in a PRF blend that matches the knock behavior of the test fuel is the octane number of that fuel.[10]

Two primary laboratory tests are used to determine the octane rating of a fuel: the Research Octane Number (RON) and the Motor Octane Number (MON).[15][16][17]

• Research Octane Number (RON): This test, governed by ASTM D2699, simulates lower-speed, milder driving conditions.[15][17][18]

• Motor Octane Number (MON): The MON test, outlined in ASTM D2700, represents more severe, higher-speed, and higher-load conditions.[15][19][20][21]

The Anti-Knock Index (AKI), which is posted on gasoline pumps in the United States, is the average of the RON and MON: AKI = (RON + MON) / 2 .[15][16][22]

Comparative Octane Ratings of Alkanes

The significant impact of branching on knock resistance is evident in the octane ratings of various alkane isomers.

Compound	Chemical Structure	Research Octane Number (RON)	Motor Octane Number (MON)
n-Heptane	CH₃(CH₂)₅CH₃	0	0
n-Octane	CH₃(CH₂)₆CH₃	-20[11][12]	-17
2-Methylheptane	CH₃CH(CH₃)(CH₂)₄CH₃	42.4	46.4
2,2,4-Trimethylpentane (Iso-octane)	(CH₃)₃CCH₂CH(CH₃)₂	100	100

Note: MON values for some compounds can be difficult to find in readily available literature.

Standardized Protocols for Octane Number Determination

Accurate and reproducible determination of RON and MON is critical for fuel quality control and research. The following sections provide a detailed overview of the standardized ASTM test methods. These tests are performed using a Cooperative Fuels Research (CFR) engine, which is a specialized single-cylinder engine with a variable compression ratio.[15][16][23]

ASTM D2699: Research Octane Number (RON) Determination

4.1.1. Principle

This method determines the knock characteristics of a fuel under mild operating conditions.[18][24] The test fuel is run in a CFR engine, and its knock intensity is compared to that of PRF blends.[18][24] The RON of the fuel is the percentage of iso-octane in the PRF blend that produces the same knock intensity.[18][24]

4.1.2. Apparatus

• Cooperative Fuels Research (CFR) engine (ASTM D2699 specifications)

• Knock measurement instrumentation (detonation meter)

• Fuel handling and blending equipment

• Exhaust gas analysis system (optional)

4.1.3. Test Conditions

Parameter	Value
Engine Speed	600 ± 6 rpm[16][17]
Intake Air Temperature	52 ± 1 °C (125 ± 2 °F)[17][23]
Spark Timing	13° BTDC (Before Top Dead Center)[16]
Coolant Temperature	100 ± 1.5 °C (212 ± 3 °F)

4.1.4. Step-by-Step Protocol

• Engine Warm-up and Standardization: Start the CFR engine and allow it to warm up to the specified operating conditions. Calibrate the knock meter using a standardized procedure.

• Sample Introduction: Introduce the test fuel into the engine's fuel system.

• Knock Intensity Adjustment: Adjust the compression ratio of the engine until a standard level of knock intensity is observed on the detonation meter.

• Bracketing with Primary Reference Fuels:

  • Select two PRF blends, one with an octane number slightly higher and one slightly lower than the expected octane number of the test fuel.

  • Run each PRF blend in the engine at the same compression ratio as the test fuel and record their respective knock intensities.

• Interpolation: The RON of the test fuel is calculated by linear interpolation based on the knock intensities of the test fuel and the two bracketing PRFs.

• Reporting: Report the result as the Research Octane Number.[15]

ASTM D2700: Motor Octane Number (MON) Determination

4.2.1. Principle

This method assesses the anti-knock performance of a fuel under more severe engine operating conditions, which are more representative of highway driving or high-load operation.[19][20][21] The fundamental principle of comparing the test fuel to PRF blends in a CFR engine remains the same as in the RON test.[19][21]

4.2.2. Apparatus

The apparatus is the same as for the RON test, but the CFR engine is operated under different conditions.

4.2.3. Test Conditions

Parameter	Value
Engine Speed	900 ± 9 rpm[16][17]
Intake Air Temperature	149 ± 1 °C (300 ± 2 °F)[17][23]
Spark Timing	Variable (depends on compression ratio)
Coolant Temperature	100 ± 1.5 °C (212 ± 3 °F)

4.2.4. Step-by-Step Protocol

The protocol for MON determination is analogous to the RON procedure, with the key difference being the engine operating conditions as specified in the table above. The higher engine speed and intake air temperature in the MON test place greater stress on the fuel, generally resulting in a lower octane number compared to the RON for the same fuel.[22]

Conclusion and Future Outlook

The inclusion of branched alkanes is a cornerstone of modern gasoline formulation to prevent engine knock. Their inherent chemical stability under high temperature and pressure conditions allows for the design of more efficient and powerful internal combustion engines. The standardized RON and MON test protocols provide the essential framework for quantifying the anti-knock performance of fuels and their components. As engine technology continues to evolve with trends such as downsizing and turbocharging, the demand for high-octane fuels with a significant proportion of branched alkanes and other knock-resistant molecules will only intensify. Future research will likely focus on the development of novel, cost-effective methods for synthesizing highly branched alkanes from various feedstocks, including biofuels, to meet the performance and sustainability demands of next-generation engines.[25]

References

• ASTM D2699 / D2700 Method for Octane Number. Ayalytical. [Link]

• What's The Difference Between Detonation And Pre-Ignition? Jalopnik. [Link]

• Octane rating. Wikipedia. [Link]

• What is Octane Rating? Toyota.com. [Link]

• Engine Tech | Fuel Octane in Relation to Engine Knock and How to Avoid it. DSPORT Magazine. [Link]

• What is Engine Knocking? Causes, Solutions & More. Cadence Petroleum. [Link]

• Engine knocking. Wikipedia. [Link]

• Knock Knock – Wrong Octane. Car Care Clinic Jet Lube. [Link]

• Standard Test Method for Motor Octane Number of Spark-Ignition Engine Fuel. ASTM International. [Link]

• Pre-Ignition and Detonation. Blackstone Laboratories. [Link]

• Detonation vs Pre-Ignition. Edge Autosport. [Link]

• ASTM D2700 - Standard Test Method for Motor Octane Number of Spark-Ignition Engine Fuel. eralytics. [Link]

• The Future of Engine Knock and Fuel Octane Numbers in the Era of Biofuels and Vehicle Electrification. MDPI. [Link]

• ASTM D2699 RON Test Method. SINPAR. [Link]

• How does isooctane reduce engine knocking? : r/askscience. Reddit. [Link]

• Octane Measurement Methods. BONZI Sports. [Link]

• Will putting high octane in low octane cars cause engine knock? Quora. [Link]

• Pre-ignition/Detonation. FAA Safety. [Link]

• Why are branched alkanes used as fuels instead of straight chain alkanes? Chemistry Stack Exchange. [Link]

• Engine Basics: Detonation and Pre-Ignition. Speed Perf6rmanc3. [Link]

• ASTM D2700 MON Test Method. SINPAR. [Link]

• Knock knock… Hodder Education Magazines - Hachette Learning. [Link]

• What is a knock sensor and how does it work? Delphi Auto Parts. [Link]

• What Causes Engine Knock & How Do You Fix It? Tires Plus. [Link]

• Why Are RON and MON Important? Koehler Instrument Company. [Link]

• D2885 Standard Test Method for Determination of Octane Number of Spark-Ignition Engine Fuels by On-Line Direct Comparison Technique. ASTM International. [Link]

• ISO 5163 Motor Octane Number Testing. Eurolab. [Link]

• Octane Test Engine: The Summary of RON/MON Test Method. SINPAR. [Link]

• THE FUTURE OF OCTANE TESTING: A LOOK AT THINGS TO COME. Koehler Instrument Company. [Link]

• What Is Engine Knock and How Can You Fix It? Driven Racing Oil. [Link]

• A Detailed Chemical Kinetic Reaction Mechanism for n-Alkane Hydrocarbons from n-Octane to n-Hexadecane. Office of Scientific and Technical Information. [Link]

• D2699 Standard Test Method for Research Octane Number of Spark-Ignition Engine Fuel. ASTM International. [Link]

• Detailed Chemical Kinetic Reaction Mechanisms for Combustion of Isomers of Heptane. Office of Scientific and Technical Information. [Link]

• Chemical Kinetics of Hydrocarbon Ignition in Practical Combustion Systems. Defense Technical Information Center. [Link]

• Chemical Kinetic Modeling of Cyclo-alkanes. Combustion Energy Frontier Research Center. [Link]

• Compact Combustion Mechanisms of Typical n-Alkanes Developed by the Minimized Reaction Network Method. PMC. [Link]

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Advanced Experimental Workflows for the Oxidation of Branched Alkanes: From Continuous-Flow Microreactors to Biomimetic P450 Assays

Executive Summary & Rationale

The oxidation of branched alkanes represents a critical intersection between physical chemistry (combustion kinetics) and biochemistry (pharmacological metabolism). Unlike linear alkanes, branched alkanes (e.g., 2,5-dimethylhexane, 3-methylheptane, and biological lipids like pristane) possess a complex matrix of primary (1°), secondary (2°), and tertiary (3°) carbon-hydrogen (C–H) bonds[1],[2].

For combustion scientists, mapping the low-temperature auto-oxidation and chain-branching pathways of these bonds is essential for predicting auto-ignition and negative temperature coefficient (NTC) behaviors[1],[3]. Conversely, for drug development professionals, understanding how Cytochrome P450 (CYP450) enzymes—or their synthetic metalloporphyrin mimics—regioselectively oxidize these sterically hindered aliphatic chains is vital for predicting drug clearance and designing late-stage functionalization protocols[4],[5].

This guide details two self-validating experimental frameworks: a Gas-Phase Jet-Stirred Reactor (JSR) setup for fundamental kinetic modeling, and a Liquid-Phase Biomimetic Catalysis setup for metabolic profiling.

Experimental Framework 1: Gas-Phase Jet-Stirred Reactor (JSR) Setup

Causality in Experimental Design

To study the fundamental auto-oxidation of branched alkanes, researchers require a zero-dimensional, homogeneous environment. The Jet-Stirred Reactor (JSR) is the gold standard because it operates at a steady state, eliminating spatial concentration gradients and simplifying kinetic modeling[6].

However, detecting the transient, highly oxidized multifunctional molecules (HOMs)—such as keto-hydroperoxides—that drive chain-branching requires specialized analytics[1]. Standard electron ionization (EI) mass spectrometry fragments these delicate intermediates. Therefore, coupling the JSR with Synchrotron Vacuum Ultraviolet Photoionization Molecular Beam Mass Spectrometry (SVUV-PI-MBMS) is necessary. The tunable VUV radiation provides "soft" ionization, preserving the parent mass of fragile peroxides and allowing for isomer differentiation based on ionization energies[1],[7].

System Architecture & Logic

Fig 1: JSR coupled with SVUV-PI-MBMS for tracking branched alkane oxidation intermediates.

Step-by-Step Protocol: JSR Auto-Oxidation

Self-Validating System: Before initiating oxidation, the system must pass a mass-balance closure test to ensure no wall-catalyzed destruction of reactants is occurring.

• Reactor Passivation: Utilize a fused silica JSR. Wash the internal walls with dilute hydrofluoric acid (HF) followed by deionized water, and bake at 1000 K under an inert argon flow. Causality: This passivates active surface sites that could artificially terminate radical chain reactions[6].

• Baseline Validation: Introduce a known mixture of Argon and the target branched alkane (e.g., 3-methylheptane) without O2. Monitor the effluent via GC-FID. Validation: Proceed only if the carbon mass balance closure is >98%.

• Reactant Introduction: Use Coriolis mass flow controllers to introduce the branched alkane, O2, and diluent gas (Ar or N2) into the pre-heater. Maintain the pre-heater 50 K below the target reactor temperature to prevent premature auto-ignition[3].

• Isothermal Reaction: Operate the JSR between 500 K and 1200 K. Ensure the residence time (typically 1–3 seconds) is strictly controlled by the total mass flow rate and reactor pressure (1–10 atm)[3],[7].

• Sonic Quenching and Sampling: Extract the effluent through a quartz sonic probe. Causality: The sudden expansion into a vacuum chamber drops the pressure and temperature instantly, freezing the reaction kinetics and preventing the recombination of short-lived ROO° radicals[1].

• Data Acquisition: Scan the SVUV photon energy from 8.0 to 11.5 eV. Plot the photoionization efficiency (PIE) curves to distinguish between isomers (e.g., differentiating primary vs. tertiary hydroperoxides).

Experimental Framework 2: Biomimetic Regioselective Oxidation

Causality in Experimental Design

In biological systems, the oxidation of branched alkanes (like pristane) is driven by Cytochrome P450 enzymes, which utilize a highly structured active site to dictate regioselectivity, often overriding the innate thermodynamic preference for tertiary C–H bonds[4].

For drug development, reproducing this regioselectivity in vitro without relying on fragile biological enzymes is highly desirable. This is achieved using highly structured non-heme iron catalysts (e.g., Λ-[Fe(CF3SO3)2((S,S,R)-MCPP)]) or metalloporphyrins[2],[5]. These catalysts create a sterically constrained "pocket" around the Fe(IV)=O active species. By using a steric probe like 2,2-dimethylbutane, researchers can quantify the catalyst's ability to selectively oxidize less sterically hindered 2° bonds over weaker but bulkier 3° bonds[2].

Biomimetic Catalytic Cycle Logic

Fig 2: Biomimetic catalytic cycle for the regioselective oxidation of branched alkanes.

Step-by-Step Protocol: Biomimetic Liquid-Phase Oxidation

Self-Validating System: A background control lacking the iron catalyst must be run in parallel to quantify and subtract non-selective autoxidation driven by free hydroxyl radicals.

• Catalyst Preparation: In a nitrogen-filled glovebox, dissolve 1.0 mol % of the structured non-heme iron catalyst in anhydrous acetonitrile. Causality: Water coordinates competitively with the iron center, drastically reducing the turnover number (TON)[5].

• Substrate Addition: Add the branched alkane substrate (e.g., 2,2-dimethylbutane or a complex terpenoid) at a concentration of 0.1 M. Add an internal standard (e.g., chlorobenzene) for GC quantification.

• Oxidant Delivery: Using a programmable syringe pump, add 1.2 equivalents of aqueous H2O2 (30% w/w) over a period of 30 minutes at 0 °C. Causality: Slow addition prevents the accumulation of H2O2, which would otherwise trigger the non-selective Fenton reaction and degrade the catalyst[5].

• Reaction Quenching: After 1 hour, quench the reaction by adding a saturated solution of sodium sulfite (Na2SO3) to reduce any unreacted peroxides.

• Extraction and Analysis: Extract the organic layer with dichloromethane. Analyze via GC-MS. Calculate the 1°:2°:3° bond selectivity parameter by normalizing the product yields against the number of available hydrogen atoms at each position[2].

Quantitative Data Summarization

The following table summarizes the distinct operational parameters and analytical targets of the two workflows:

Parameter	Gas-Phase JSR Auto-Oxidation	Liquid-Phase Biomimetic Oxidation
Primary Application	Combustion kinetics, Atmospheric modeling	Drug metabolism profiling, Late-stage synthesis
Model Substrates	2,5-Dimethylhexane, 3-Methylheptane, Neopentane	2,2-Dimethylbutane, Pristane, Complex Terpenoids
Temperature Regime	500 K – 1200 K (NTC regime focus)	273 K – 298 K (0 °C to Room Temp)
Active Oxidant	O2 (yielding ROO°, QOOH, OH° radicals)	H2O2 (yielding high-valent Fe=O species)
Selectivity Driver	Bond Dissociation Energy (BDE) & Temperature	Catalyst Steric Pocket & Shape Selectivity
Key Analytical Tool	SVUV-PI-MBMS (Isomer differentiation)	GC-MS / NMR (Regiomeric ratio quantification)

References

• Additional chain-branching pathways in the low-temperature oxidation of branched alkanes - researchgate.net. 1

• Differential protein expression during growth on linear versus branched alkanes in the obligate marine hydrocarbon‐degrading bacterium Alcanivorax borkumensis SK2T - nih.gov. 4

• Experimental and Kinetic Modeling Study of 3-Methylheptane in a Jet-Stirred Reactor - acs.org. 3

• Jet-Stirred Reactors - researchgate.net.6

• Shape Selective Oxidation by Metalloporphyrins - illinois.edu. 2

• Regioselective Oxidation of Nonactivated Alkyl C–H Groups Using Highly Structured Non-Heme Iron Catalysts - acs.org. 5

• Experimental and Updated Kinetic Modeling Study of Neopentane Low Temperature Oxidation - acs.org. 7

Sources

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• 2. suslick.scs.illinois.edu [suslick.scs.illinois.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Differential protein expression during growth on linear versus branched alkanes in the obligate marine hydrocarbon‐degrading bacterium Alcanivorax borkumensis SK2T - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis & Troubleshooting for 2,3,3,4,5-Pentamethylheptane

Welcome to the Technical Support Center for the synthesis of 2,3,3,4,5-Pentamethylheptane (CAS: 62199-67-1). This highly branched dodecane isomer presents unique synthetic challenges due to extreme steric congestion around its carbon backbone. Specifically, the quaternary C3 center is flanked by tertiary carbons at the C2 and C4 positions, creating a highly shielded microenvironment that resists standard organic transformations.

Designed for research scientists and drug development professionals, this guide bypasses generic advice to focus on the mechanistic causality behind synthetic failures and provides self-validating protocols to ensure experimental success.

Strategic Synthesis Workflow

The following diagnostic workflow illustrates the logical pathways for synthesizing sterically hindered alkanes, highlighting the failure points of classical methods and the recommended modern alternatives.

Decision tree for 2,3,3,4,5-pentamethylheptane synthesis and troubleshooting.

Frequently Asked Questions (Mechanistic & Strategic)

Q1: Why do standard Wurtz couplings or direct alkylation methods fail to yield pure 2,3,3,4,5-pentamethylheptane? A: Direct exhaustive alkylation of n-heptane using methyl iodide and strong bases (e.g., sodium hydride or potassium tert-butoxide) is a documented industrial approach 1. However, this method lacks regiocontrol. The sequential deprotonation of secondary carbons becomes thermodynamically and kinetically unfavorable as steric bulk increases. This results in a statistical mixture of polymethylated isomers that are nearly impossible to separate via standard column chromatography due to identical polarities. For high-purity laboratory synthesis, a stepwise "bottom-up" assembly is strictly required.

Q2: During Grignard addition to assemble the carbon skeleton, I recover mostly unreacted starting ketone. What is happening? A: This is a classic failure mode for sterically hindered alkanes. Highly congested ketones physically block the Bürgi-Dunitz trajectory required for nucleophilic attack. Consequently, the standard Grignard reagent (RMgX) acts as a strong base rather than a nucleophile, leading to enolization of the ketone, or acts as a hydride donor, causing reduction 2. To bypass this, you must suppress the basicity of the reagent without sacrificing nucleophilicity (see Protocol below).

Q3: Are there modern alternatives to organometallic additions for these hindered systems? A: Yes. Photoredox radical-radical coupling is highly effective for synthesizing sterically hindered molecules. By leveraging the Persistent Radical Effect (PRE), a transient alkyl radical and a persistent ketyl radical can be generated simultaneously via photoredox catalysis. Because radicals are uncharged, they do not suffer from the acid-base side reactions (enolization) that plague ionic organometallic reagents, allowing for the efficient construction of congested C-C bonds 3.

Troubleshooting Guide: Common Experimental Failures

Issue 1: Incomplete Dehydration of the Tertiary Alcohol Intermediate

• Symptom: After refluxing the tertiary alcohol intermediate in toluene with p -toluenesulfonic acid ( p -TsOH), 1 H-NMR shows a persistent -OH peak (~3.5 ppm) and a lack of expected alkene protons.

• Root Cause: The extreme steric bulk of the pentamethylheptane precursor shields the hydroxyl group. The activation energy required to form the highly congested carbocation intermediate is immense, meaning reversible hydration outcompetes the forward elimination reaction.

• Solution: Abandon standard acid catalysis. Switch to a strictly irreversible, aggressive dehydrating system such as Thionyl Chloride ( SOCl2​ ) in Pyridine at 0°C to room temperature. This forces the reaction through an E2/E1cb pathway via a chlorosulfite ester intermediate, bypassing the carbocation stability issue entirely.

Issue 2: Failure to Hydrogenate the Resulting Alkene

• Symptom: The highly substituted alkene remains completely unreacted under standard H2​ (1 atm) and Pd/C conditions.

• Root Cause: Tetrasubstituted or highly branched trisubstituted alkenes cannot physically coordinate to the planar surface of heterogeneous palladium catalysts. The surrounding methyl groups create a "steric umbrella" that prevents the π -bond from interacting with the metal surface.

• Solution: Transition to a homogeneous catalyst designed for unfunctionalized, sterically hindered olefins. Use Crabtree's catalyst ( [Ir(cod)(PCy3​)(py)]PF6​ ) in a non-coordinating solvent like dichloromethane (DCM) under elevated hydrogen pressure (50-100 psi). The homogeneous iridium complex can navigate the steric bulk to deliver hydrogen via a different geometric trajectory.

Quantitative Data Summary

The following table summarizes the expected outcomes of various synthetic strategies when attempting to synthesize highly branched dodecane isomers like 2,3,3,4,5-pentamethylheptane.

Synthetic Strategy	Typical Yield (%)	Regioselectivity	Primary Byproducts	Scalability
n-Heptane Alkylation (MeI / KOtBu)	15 - 25%	Poor	Isomeric pentamethylheptanes	High (Industrial)
n-Dodecane Isomerization (Catalytic)	< 10% (Target Isomer)	Very Poor	Broad spectrum of C12 isomers	High (Petrochemical)
Standard Grignard Addition (RMgX)	5 - 20%	High	Enolization / Reduction products	Low (Lab scale)
Organocerium Addition ( RCeCl2​ )	65 - 80%	High	Minimal (trace unreacted ketone)	Moderate (Lab scale)
Photoredox Radical Coupling (PRE)	70 - 85%	High	Trace homocoupling products	Low (Photochemical)

Validated Experimental Protocol

Bottom-Up Assembly via Organocerium Addition

Objective: Synthesis of the highly branched tertiary alcohol precursor without competitive enolization. Causality: Transmetallating a Grignard reagent with anhydrous Cerium(III) chloride ( CeCl3​ ) creates an organocerium species. Cerium is highly oxophilic, which strongly activates the ketone carbonyl, while the carbon-cerium bond is significantly less basic than a carbon-magnesium bond, virtually eliminating enolization.

Step-by-Step Methodology:

• Drying the Catalyst: Place CeCl3​⋅7H2​O (1.5 equiv) in a Schlenk flask. Heat to 140°C under high vacuum (< 0.1 Torr) for 12 hours. Crucial: Any residual water will instantly quench the organometallic reagent. Cool to room temperature under dry argon.

• Suspension: Suspend the anhydrous CeCl3​ in dry THF (0.5 M). Stir vigorously for 2 hours to ensure a uniform, milky slurry.

• Transmetallation: Cool the suspension to -78°C using a dry ice/acetone bath. Dropwise add the appropriate Grignard reagent (1.5 equiv). Stir for 1 hour at -78°C to form the active organocerium reagent.

• Nucleophilic Addition: Add the sterically hindered ketone precursor (1.0 equiv) dissolved in a minimum volume of THF dropwise over 30 minutes. Maintain at -78°C for 2 hours, then allow the flask to slowly warm to 0°C.

• Self-Validating Checkpoint: Before quenching the bulk reaction, withdraw a 0.1 mL aliquot via syringe. Quench it in a vial with 1 mL water and extract with 1 mL diethyl ether. Spot the organic layer on a TLC plate or run a rapid FTIR. Validation: The complete disappearance of the carbonyl stretch (~1710 cm−1 ) confirms total conversion. If the peak remains, the CeCl3​ was likely hydrated, and the reaction has failed mechanically.

• Quench & Workup: If validated, quench the bulk reaction carefully with saturated aqueous NH4​Cl at 0°C. Extract three times with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate in vacuo to yield the tertiary alcohol, ready for dehydration.

References

• Synthesis of Sterically Hindered α-Hydroxycarbonyls through Radical–Radical Coupling Source: Organic Letters - ACS Publications URL:[Link]

Sources

• 1. Buy 2,3,3,4,5-Pentamethylheptane | 62199-67-1 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Highly Branched Alkanes

Welcome to the Technical Support Center for the purification of highly branched alkanes. Highly branched isoprenoids (HBIs) and alkanes—such as squalane (2,6,10,15,19,23-hexamethyltetracosane) and pristane (2,6,10,14-tetramethylpentadecane)—are critical raw materials used as vaccine adjuvants, high-performance lubricants, and pharmaceutical excipients[1].

Because branched alkanes share nearly identical polarities and boiling points with their linear counterparts, standard silica gel chromatography and simple distillation are often ineffective. This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, FAQs, and self-validating protocols based on steric exclusion and molecular adduction.

Quantitative Data: Separation Principles

To successfully purify highly branched alkanes, you must exploit their three-dimensional steric bulk rather than their polarity. The table below summarizes the critical dimensions of the most reliable separation matrices.

Purification Technique	Active Matrix	Pore / Channel Size	Adsorbed / Adducted Fraction	Excluded Fraction (Supernatant)
Molecular Sieving	Zeolite 5A (Calcium Aluminosilicate)	5.0 Å	Linear Alkanes (Critical dia. ~4.9 Å)	Branched Alkanes (> 5.0 Å)
Urea Adduction	Hexagonal Urea Crystals	~5.5 Å	Linear Alkanes	Branched / Cyclic Alkanes
Thiourea Adduction	Hexagonal Thiourea Crystals	~7.1 Å	Branched / Cyclic Alkanes	Linear Alkanes

Frequently Asked Questions (FAQs)

Q: Why does standard silica gel chromatography fail to separate linear from branched alkanes? A: Both linear and branched alkanes are fully saturated, non-polar hydrocarbons. They lack the functional groups necessary to interact differentially with the polar silanol groups on standard silica stationary phases. Separation must therefore rely on steric properties (size and shape exclusion) rather than polarity.

Q: Should I use Urea or Thiourea adduction for my branched alkane? A: It depends on the specific impurity profile of your crude mixture. Urea forms hexagonal crystal channels of ~5.5 Å, which tightly encapsulate linear alkanes, leaving your branched alkanes in the non-adduct filtrate. Conversely, thiourea forms larger channels (~7.1 Å) that specifically adduct branched and cyclic alkanes, leaving linear alkanes in solution. For the bulk removal of linear contaminants from a branched alkane product, urea adduction is generally preferred due to its high efficiency and lower cost.

Q: Why is my Zeolite 5A molecular sieve bed failing to retain linear alkanes? A: Zeolite 5A relies on a strict 5.0 Å pore size to trap linear alkanes (which have a critical diameter of 4.9 Å). If the sieve fails, it is usually due to moisture contamination. Water molecules competitively bind to the calcium cations within the aluminosilicate framework, blocking hydrocarbon entry. Always activate your Zeolite 5A by baking it at 300–400 °C under vacuum for at least 4 hours prior to use.

Workflow Visualizations

To conceptualize the causality behind these experimental choices, review the following logical workflows.

Figure 1: Logical pathways for separating linear and branched alkanes based on steric exclusion.

Figure 2: Workflow for removing pristane and transition metals from synthesized squalane.

Troubleshooting Guide

Issue 1: High Pristane Contamination in Synthesized Squalane

Symptom: GC-FID analysis of your squalane product shows a persistent peak corresponding to pristane (>10 ppm). Root Cause: Squalane derived from natural sources (like shark liver oil) or synthesized via specific pathways often contains pristane as a natural impurity. Because both are highly branched and have relatively close boiling points, standard fractional distillation causes thermal degradation of squalane before separation is achieved[2]. Solution: Implement Thin-Film Vacuum Distillation . By operating at high vacuum (<0.1 mmHg) and moderate temperatures (100–200 °C), the residence time is reduced to under 30 minutes. This prevents thermal cracking while effectively stripping the lower-molecular-weight pristane into the distillate, leaving highly pure squalane in the residue[2].

Issue 2: Incomplete Recovery of Branched Alkanes from Zeolite 5A

Symptom: Low yield of the branched alkane fraction after passing the crude mixture through a Zeolite 5A column. Root Cause: While Zeolite 5A sterically excludes branched alkanes from its internal pores, surface adsorption or physical entrapment in the interstitial spaces of the pellet bed can hold back your product. Solution: Ensure thorough washing of the molecular sieve bed with a non-polar, low-boiling solvent (e.g., n-pentane) post-loading. Do not use hydrofluoric acid (HF) to dissolve the sieve to recover trapped compounds unless absolutely necessary for trace biomarker analysis, as it destroys the sieve and poses severe safety risks. Instead, rely on exhaustive solvent washing.

Experimental Protocols (Self-Validating Systems)

Protocol A: Zeolite 5A Steric Exclusion of Linear Alkanes

This protocol isolates highly branched alkanes by trapping linear contaminants[3].

Step 1: Sieve Activation

• Transfer 50 g of Zeolite 5A pellets into a vacuum oven.

• Heat to 350 °C under a vacuum of <1 mbar for 4 hours to remove adsorbed water and CO₂.

• Cool to room temperature under an inert argon atmosphere.

Step 2: Bed Preparation & Loading

• Slurry-pack a glass chromatography column with the activated Zeolite 5A using dry n-pentane.

• Dissolve 5 g of your crude alkane mixture in 20 mL of n-pentane.

• Load the mixture onto the column at a flow rate of 1-2 mL/min.

Step 3: Elution and Validation

• Elute the column with 150 mL of n-pentane. The branched alkanes will be sterically excluded and elute in this fraction.

• Evaporate the n-pentane under reduced pressure to recover the purified branched alkanes.

• Self-Validation: Analyze the eluate via GC-FID. The chromatogram should show a complete absence of equally spaced n-alkane peaks, confirming successful steric exclusion.

Protocol B: Thin-Film Distillation for Squalane Polishing

This protocol removes low-molecular-weight branched impurities (like pristane) from squalane without causing thermal degradation[2].

Step 1: System Equilibration

• Clean and assemble the thin-film evaporator. Ensure the wiper blades are properly aligned to create a film thickness of <5 mm.

• Heat the evaporation surface to 150 °C and establish a vacuum of <0.1 mmHg.

Step 2: Distillation

• Feed the crude squalane into the evaporator at a controlled rate (e.g., 5 mL/min).

• The wipers will spread the oil into a thin film. Pristane and other low-boiling impurities will vaporize and collect in the distillate receiver.

• The purified squalane will flow down the heated surface and collect in the residue receiver.

Step 3: Polishing and Validation

• Pass the collected squalane residue through a short silica gel pad using hexane to remove any trace transition metals (e.g., Ni or Pd from upstream hydrogenation steps).

• Self-Validation: Run a GC-MS analysis on the final residue. Pristane content must be ≤10 ppm to meet cosmetic and pharmaceutical grade standards[2].

References

• Separation of Branched Alkanes Feeds by a Synergistic Action of Zeolite and Metal‐Organic Framework - PMC.
• Separation of Linear and Branched Paraffins by Molecular Sieve - SNOWPEAK.
• Large-Scale Synthesis of Immunoactivating Natural Product, Pristane, by Continuous Microfluidic Dehydration as the Key Step - ACS Publications.
• Method for producing highly pure squalane (EP0947491B1) - Google Patents.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP0947491B1 - Method for producing highly pure squalane - Google Patents [patents.google.com]
• 3. Separation of Branched Alkanes Feeds by a Synergistic Action of Zeolite and Metal‐Organic Framework - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Advanced Alkylation Reaction Optimization

Welcome to the Technical Support Center for Alkylation Reactions. Designed for researchers, synthetic chemists, and drug development professionals, this guide explores the mechanistic causality behind common alkylation challenges. By understanding the underlying physical chemistry—such as regioselectivity, carbocation stability, and excited-state quenching—you can systematically optimize your yields and prevent costly side reactions.

Module 1: Regioselectivity – The Ambident Nucleophile Dilemma

FAQ 1: Why am I getting O-alkylation when my target is the N-alkylated product?

Amides and pyridones are ambident nucleophiles. Under kinetic control, the neutral amide generally reacts at the more electronegative and accessible oxygen atom, leading to O-alkylation 1. To favor N-alkylation, you must shift the reaction to thermodynamic control or alter the nucleophile's state.

Causality & Solution: You must first convert the amide to its conjugate base (amide anion) using a strong base 1. Furthermore, the choice of solvent and electrophile dictates the pathway according to Hard-Soft Acid-Base (HSAB) theory. Polar aprotic solvents (e.g., DMF, DMSO) and soft electrophiles (like benzyl chlorides) favor N-alkylation. For instance, using Cesium Fluoride (CsF) with benzyl chlorides selectively furnishes N-alkylation of 2-pyridone, while secondary alkyl iodides can force O-alkylation [[2]]().

FAQ 2: How does base selection impact my N-alkylation yield?

The base neutralizes the acid formed during the substitution. If the reaction stalls, your base's pKa is likely mismatched with your substrate. For highly reactive aliphatic amines, weak bases like K₂CO₃ or Cs₂CO₃ are sufficient 3. For less reactive amides or sterically hindered amines, stronger bases like Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu) are strictly required to form the nucleophilic anion [[3]]().

Caption: Decision logic for tuning N- vs O-alkylation regioselectivity.

Module 2: Friedel-Crafts Alkylation – Controlling Polyalkylation and Rearrangements

FAQ 3: My Friedel-Crafts alkylation yields a mixture of di- and tri-alkylated products. How do I stop at mono-alkylation?

This is the classic polyalkylation problem. The first alkyl group introduced onto the aromatic ring is electron-donating (activating), making the newly formed product significantly more reactive toward the electrophile than the starting material 4, 5. Solution: To favor mono-alkylation, use a large stoichiometric excess of the starting aromatic compound (e.g., benzene) relative to the alkylating agent 6. Alternatively, pivot to Friedel-Crafts acylation followed by reduction (e.g., Clemmensen reduction). Acyl groups are electron-withdrawing, which immediately deactivates the ring and prevents multiple substitutions 6.

FAQ 4: Why is my alkyl chain branched when I used a straight-chain primary alkyl halide?

Primary alkyl halides undergo rapid carbocation rearrangement (via hydride or alkyl shifts) to form a thermodynamically more stable secondary or tertiary carbocation prior to the electrophilic aromatic substitution 6. For example, reacting benzene with 1-chlorobutane and AlCl₃ yields a 2:1 ratio of sec-butylbenzene to butylbenzene 6. Solution: Utilize the acylation-reduction two-step protocol to guarantee a straight-chain alkylbenzene without rearrangement 4.

Data Presentation: Zeolite-Catalyzed Alkylation Optimization

To illustrate the profound impact of precise reaction conditions on yield and waste reduction, consider the optimization data for benzene alkylation with propylene to form cumene [[7]]().

Parameter	Initial Condition	Optimized Condition	Impact on Yield / Process Efficiency
Temperature	170 °C	178 °C	Propylene conversion increased from 96.13% to 96.24% without degrading the catalyst 7.
Pressure	3540 kPa	3600 kPa	Synergistic increase in overall conversion 7.
Benzene Feed Rate	127.7 kmol/h	101.0 kmol/h	Cumene production increased from 127.8 to 135.8 kmol/h by optimizing the molar ratio 7.
Transalkylation	None	Integrated Unit	Converts toxic diisopropylbenzene (DIPB) byproduct back into cumene, minimizing waste 7.

Module 3: Photocatalytic and Green Alkylation Workflows

FAQ 5: How can I improve reproducibility and yield in photocatalytic C-alkylation?

Photocatalytic C-alkylation relies heavily on photon flux, solvent polarity, and base strength. In a Design of Experiments (DoE) optimization for 4CzIPN-catalyzed C-C bond formation, switching to a 3D-printed standardized photoreactor and using DBU as a base in Acetonitrile (MeCN) improved yields by up to 48% (reaching 91%) 8.

Self-Validating Protocol: Standardized Photocatalytic C-Alkylation

This methodology ensures consistent photon distribution and precise stoichiometric control, with a built-in validation step to prevent downstream purification failures 8.

• Preparation: In a rigorously dried 4 mL vial, add the photocatalyst (e.g., 4CzIPN, synthesized via mechanochemistry to reduce solvent waste).

• Reagent Addition: Add the CH-acidic substrate (e.g., methyl cyanoacetate) and the electrophile (e.g., 1,1-diphenylethylene) in a 1:1 molar ratio.

• Solvent & Base: Dissolve the mixture in anhydrous Acetonitrile (MeCN) and add DBU (1.0 equivalent). Causality: MeCN maximizes the lifetime of the photocatalyst's excited state compared to protic solvents.

• Deoxygenation (Critical Step): Bubble Argon gas through the reaction mixture for exactly 5 minutes. Causality: Molecular oxygen quenches the excited state of the photocatalyst via triplet-triplet annihilation, severely depressing the yield.

• Irradiation: Place the vial in a standardized 3D-printed photoreactor. Irradiate at 75% LED intensity for 5 hours at ambient temperature.

• In-Process Validation: Extract a 40 μL aliquot, dilute, and analyze via HPLC. Self-Validation Rule: Do not proceed to aqueous workup unless HPLC confirms >90% conversion. If <90%, verify LED output and re-sparge with Argon.

Caption: Workflow and failure-point causality in photocatalytic C-alkylation.

References

• BenchChem Technical Support Team. "avoiding side reactions in Friedel-Crafts alkylation." Benchchem. 4

• LibreTexts. "16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction." Chemistry LibreTexts. 6

• Der Pharma Chemica. "N-alkylation of azoles disubstituted acetamides under microwave and Mannich reaction conditions." Der Pharma Chemica.1

• Sato, T., et al. "CsF in Organic Synthesis. Tuning of N- or O-Alkylation of 2-Pyridone." Synlett, Thieme Connect.2

• BenchChem Technical Support Team. "optimizing reaction conditions for N-alkylation of amines." Benchchem. 3

• Mahmoudian, et al. "Modeling and Optimizing of Cumene Synthesis Using Zeolite-Catalyzed Alkylation." Preprints.org. 7

• ACS Publications. "DoE-Based Optimization of a Photocatalytic C-Alkylation Reaction in a 3D-Printed Photoreactor." ACS Sustainable Chemistry & Engineering. 8

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 10.8. Reaction: Alkylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. preprints.org [preprints.org]
• 8. pubs.acs.org [pubs.acs.org]

Minimizing side reactions in Grignard synthesis of precursors

Technical Support Center: Grignard Synthesis & Side Reaction Diagnostics

Welcome to the Application Scientist Support Portal. Organomagnesium chemistry is foundational to carbon-carbon bond formation in drug development. However, Grignard synthesis is frequently complicated by competing thermodynamic and kinetic pathways, leading to Wurtz homocoupling, enolization, reduction, and incomplete halogen-magnesium exchange. This guide provides field-proven, self-validating protocols to troubleshoot and minimize these side reactions.

Diagnostic Troubleshooting Workflow

Before altering your synthetic route, identify the specific failure mode of your Grignard reaction using the logic tree below.

Caption: Diagnostic workflow for identifying and resolving common Grignard side reactions.

FAQ 1: Minimizing Wurtz Coupling During Reagent Preparation

Q: My Grignard preparation yields a thick white precipitate, and the active titer is much lower than theoretical. What is happening? A: You are observing Wurtz coupling (homocoupling). This occurs when the newly formed Grignard reagent reacts with unreacted alkyl or aryl halide in the reaction mixture, forming an R-R dimer[1].

Causality & Solution: Wurtz coupling is driven by a high local concentration of the halide and elevated temperatures[2]. It is particularly problematic with benzylic and allylic halides. To suppress this, you must strictly control the initiation rate and utilize a solvent that modulates the coordination sphere of the magnesium surface. Systematic studies demonstrate that switching from Tetrahydrofuran (THF) to 2-Methyltetrahydrofuran (2-MeTHF) significantly suppresses homocoupling[3].

Quantitative Data: Solvent Effects on Wurtz Coupling

Solvent	Yield of Desired Grignard Product (%)	Wurtz Coupling Observation
Diethyl Ether (Et₂O)	94%	Minimal Wurtz coupling[1]
Tetrahydrofuran (THF)	27%	Significant Wurtz byproduct formation[1]

| 2-Methyltetrahydrofuran (2-MeTHF) | 90% | Excellent yield, suppressed Wurtz[1] |

Protocol 1: Self-Validating Preparation of Benzylic Grignards in 2-MeTHF Self-Validation Check: The fading of iodine color confirms surface activation; the maintenance of a gentle reflux without external heating confirms controlled, continuous Grignard formation.

• Setup: Flame-dry a 3-neck flask equipped with a reflux condenser, dropping funnel, and magnetic stir bar under argon.

• Activation: Add 1.2 equivalents of magnesium turnings and a single crystal of iodine. Warm gently with a heat gun until the iodine sublimes, coating the Mg surface, then let cool[1].

• Initiation: Add 10% of your total halide (e.g., 3,5-dimethylbenzyl bromide) dissolved in anhydrous 2-MeTHF (0.5 M concentration)[4]. Wait for the iodine color to fade and the solvent to gently boil. Do not proceed until initiation is visually confirmed.

• Controlled Addition: Add the remaining halide solution dropwise over 1–2 hours[4]. The rate of addition must perfectly match the rate of consumption to prevent halide pooling.

• Completion: Stir for an additional hour at room temperature. The resulting solution should be a clear to slightly cloudy grey, with minimal white precipitate.

FAQ 2: Suppressing Enolization & Reduction in Carbonyl Additions

Q: When reacting my Grignard reagent with a sterically hindered ketone, I recover unreacted starting material and a secondary alcohol instead of my desired tertiary alcohol. How do I fix this? A: Grignard reagents are not only nucleophiles; they are strong bases and potential hydride donors. With sterically hindered ketones, the basicity outcompetes nucleophilicity, leading to enolization (deprotonation of the alpha-carbon)[5]. Alternatively, beta-hydride transfer from the Grignard reagent to the carbonyl leads to reduction (forming a secondary alcohol)[6].

Causality & Solution: To shift the chemoselectivity toward nucleophilic addition, you must increase the oxophilicity of the reagent while decreasing its basicity. The Imamoto reaction achieves this by transmetalating the Grignard reagent with anhydrous Cerium(III) Chloride (CeCl₃) to form an organocerium species[7]. Organocerium reagents are highly nucleophilic but strictly non-basic.

Quantitative Data: Additive Effects on Hindered Ketone Additions

Reaction Conditions	Desired Tertiary Alcohol Yield	Enolization/Reduction Byproducts
Standard RMgX in THF	< 30%	> 70% (Major pathway)[5]
RMgX + CeCl₃ (Imamoto)	> 85%	< 15%[7]

| RMgX + LaCl₃·2LiCl | > 90% | < 10%[8] |

Protocol 2: CeCl₃-Mediated Grignard Addition (Imamoto Protocol) Self-Validation Check: The physical transition of CeCl₃ from a granular solid to a uniform, milky suspension in THF confirms proper complexation before transmetalation.

• CeCl₃ Drying: Rapidly heat CeCl₃·7H₂O under high vacuum at 140°C for 2 hours to generate strictly anhydrous CeCl₃[7].

• Suspension: Cool to room temperature, backfill with argon, and add anhydrous THF. Stir vigorously for 2 hours until a uniform milky white suspension forms.

• Transmetalation: Cool the suspension to -78°C. Dropwise, add 1.0 equivalent of the Grignard reagent. Stir for 30 minutes. The mixture will turn yellow/brown, indicating the formation of the organocerium species[7].

• Addition: Add the ketone (dissolved in THF) dropwise. Stir for 1 hour at -78°C, then allow to warm to room temperature.

• Quench: Quench with saturated aqueous NH₄Cl. The lack of recovered ketone on TLC confirms the suppression of enolization.

FAQ 3: Overcoming Sluggish Halogen-Magnesium Exchange

Q: My halogen-magnesium exchange is too slow at -20°C, but raising the temperature destroys my cyano/ester functional groups. What is the alternative? A: Standard Grignard reagents (like iPrMgCl) form polymeric aggregates in ethereal solvents via the Schlenk equilibrium, which drastically reduces their kinetic basicity and exchange rate[9].

Causality & Solution: Employ the "Turbo Grignard" reagent (iPrMgCl·LiCl) pioneered by Knochel[10]. The addition of stoichiometric Lithium Chloride (LiCl) breaks up the polymeric aggregates, forming a highly reactive, monomeric magnesiate complex[11]. This increases the nucleophilicity of the isopropyl group, allowing halogen-magnesium exchange to occur rapidly at low temperatures (-40°C to 0°C), perfectly preserving sensitive functional groups[12].

Caption: Mechanistic divergence between standard Grignard reagents and Turbo Grignard complexes.

Protocol 3: Halogen-Magnesium Exchange using iPrMgCl·LiCl Self-Validation Check: Quenching a reaction aliquot with iodine should yield the iodinated arene exclusively, confirming complete exchange prior to electrophile addition.

• Preparation: Dissolve the aryl/heteroaryl halide (containing sensitive functional groups) in anhydrous THF under argon and cool to -20°C[10].

• Exchange: Dropwise, add 1.1 equivalents of commercially available iPrMgCl·LiCl (Turbo Grignard) solution[11].

• Monitoring: Stir for 15–30 minutes. To validate completion, withdraw a 0.1 mL aliquot, quench into a vial containing I₂ in THF, and analyze via GC-MS.

• Electrophile Trapping: Once >95% exchange is confirmed, add your desired electrophile and allow to warm to room temperature.

FAQ 4: Validating Grignard Titer

Q: My yields are inconsistent batch-to-batch. How can I verify the exact active concentration of my Grignard reagent? A: Grignard reagents degrade rapidly upon exposure to trace moisture or oxygen, forming inactive alkoxides or hydrocarbons[13]. Never trust the concentration printed on a bottle that has been previously punctured. You must titrate the reagent prior to use.

Protocol 4: Iodometric Titration with LiCl/I₂ This method is superior to acid-base colorimetric titrations because it is unaffected by basic hydrolysis byproducts (magnesium hydroxides/alkoxides)[14]. Self-Validation Check: The sharp transition from deep brown to completely colorless provides an unambiguous, objective endpoint[15].

• Indicator Prep: In a flame-dried 4 mL vial under argon, accurately weigh ~100 mg of Iodine (I₂)[16].

• Solvent: Dissolve the I₂ in 1.0 mL of a 0.5 M solution of anhydrous LiCl in THF. The solution will be dark brown[16].

• Titration: Using a 1 mL syringe, draw up the Grignard reagent under an argon blanket[17]. Add the Grignard reagent dropwise to the stirred I₂ solution at 0°C[16].

• Endpoint: The endpoint is reached the exact moment the solution turns from light yellow to completely colorless[16].

• Calculation: Molarity = (mass of I₂ in mg / 253.8) / volume of Grignard added in mL. Repeat twice and average the results[16].

References

• Titrating Organometallic Reagents is Easier Than You Think, Chemtips,[Link]

• Added-Metal-Free Catalytic Nucleophilic Addition of Grignard Reagents to Ketones, ACS Publications,[Link]

• Grignard reagent, Wikipedia,[Link]

• Titrating Grignard Reagents #shorts, YouTube, [Link]

• Organic Syntheses Procedure, Organic Syntheses, [Link]

• Grignard Chemistry, Vapourtec, [Link]

• Minimization of Side Reactions in Bromine Magnesium Exchanges with i-PrMgCl/LiCl, ACS Publications,[Link]

• Applications of CeCl₃ as an Environmental Friendly Promoter in Organic Chemistry, ACS Publications, [Link]

• Introducing Deep Eutectic Solvents to Polar Organometallic Chemistry, SciSpace,[Link]

• CeCl₃‐Mediated Addition of Grignard Reagents to 1,3‐Diketones, Semantic Scholar, [Link]

• Progress and developments in the turbo Grignard reagent i-PrMgCl·LiCl, RSC,[Link]

• An Approach to Pin Down the Solid-State Structure of the “Turbo Grignard”, ACS Publications, [Link]

• New C-C coupling Reactions Enabled by Main-group Organometallics, Diva Portal, [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.smolecule.com [pdf.smolecule.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. diva-portal.org [diva-portal.org]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Grignard reagent - Wikipedia [en.wikipedia.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. m.youtube.com [m.youtube.com]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. chemtips.wordpress.com [chemtips.wordpress.com]

Technical Support Center: Separation of Pentamethylheptane Isomers by Fractional Distillation

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the separation of pentamethylheptane isomers. Given the subtle differences in their physical properties, this separation presents a significant challenge that demands a deep understanding of distillation principles and meticulous control over experimental parameters. This document provides foundational knowledge, step-by-step protocols, and robust troubleshooting advice to enable efficient and high-purity separations.

Section 1: Fundamental Principles of Isomer Separation by Fractional Distillation

The separation of isomers, which share the same molecular formula and weight, by distillation is fundamentally challenging.[1] The process relies entirely on exploiting small differences in their boiling points, which arise from variations in their molecular structure.[2][3]

1.1 The Role of Molecular Branching in Boiling Points

For alkanes, including the various isomers of pentamethylheptane (C₁₂H₂₆), molecular structure directly influences the strength of intermolecular van der Waals forces.[4][5]

• Linear vs. Branched Alkanes : Straight-chain alkanes have a larger surface area compared to their branched isomers. This allows for more points of contact between molecules, resulting in stronger cumulative van der Waals forces that require more energy to overcome, thus leading to higher boiling points.[6][7]

• Degree of Branching : As the degree of branching increases, the molecule becomes more compact or spherical. This reduces the available surface area for intermolecular interactions, weakening the van der Waals forces and consequently lowering the boiling point.[4][5]

Therefore, in a mixture of pentamethylheptane isomers, the most highly branched structures will be the most volatile (lowest boiling point), while less branched isomers will be the least volatile (highest boiling point).

1.2 The Principle of Fractional Distillation

Fractional distillation enhances separation by providing a series of theoretical plates—surfaces for repeated condensation and vaporization cycles.[3][8] As a vapor mixture ascends a fractionating column, it cools, condenses, and re-vaporizes multiple times. With each cycle, the vapor phase becomes progressively enriched in the more volatile (lower-boiling) component, while the liquid phase becomes enriched in the less volatile (higher-boiling) component.[2][8] The efficiency of this separation is determined by the number of theoretical plates in the column and the reflux ratio.[9][10]

Section 2: Frequently Asked Questions (FAQs)

Q1: Is it actually possible to separate pentamethylheptane isomers by fractional distillation?

A1: Yes, but it is a difficult separation. Because isomers of pentamethylheptane are structural isomers with very close boiling points, achieving high purity requires a distillation column with very high efficiency (a large number of theoretical plates) and precise control over operating conditions, particularly the reflux ratio.[8][11][12] For extremely close-boiling isomers, alternative methods like extractive distillation or fractional crystallization might be considered, though these have their own complexities.[13][14]

Q2: What kind of distillation column is best suited for this separation?

A2: For laboratory and research-scale separations of close-boiling isomers, a high-efficiency column is mandatory. A spinning band distillation column offers the highest separation efficiency and is ideal for such challenging applications.[8] For larger scales or when a spinning band column is unavailable, a packed column with high-efficiency structured packing is the next best choice.[15][16] The key is to maximize the number of theoretical plates per unit length of the column.[9][17]

Q3: How does operating pressure (e.g., vacuum distillation) affect the separation?

A3: Operating under a vacuum lowers the boiling points of all components.[2] This can be advantageous for two main reasons:

• Preventing Thermal Degradation : If the isomers are susceptible to thermal decomposition at their atmospheric boiling points (around 170-195°C for mixtures), vacuum distillation allows the process to run at lower temperatures.[18][19][20]

• Improving Relative Volatility : In some cases, reducing the pressure can increase the relative volatility between close-boiling isomers, making separation easier. However, this effect is system-dependent and must be experimentally verified.

Q4: What is the most critical parameter to control during the distillation?

A4: The reflux ratio , which is the ratio of the condensed liquid returned to the column versus the liquid collected as distillate, is the most critical operational parameter.[10][21] A higher reflux ratio increases the number of vaporization-condensation cycles, leading to better separation (higher purity), but it also increases the time and energy required for the distillation.[22][23] Finding the optimal reflux ratio is a trade-off between desired purity and operational cost/time.[24]

Section 3: Troubleshooting Guide

This guide addresses common issues encountered during the fractional distillation of pentamethylheptane isomers.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Separation / Low Purity of Distillate	1. Insufficient Theoretical Plates: The column is not efficient enough for the separation. 2. Reflux Ratio Too Low: Not enough liquid is being returned to the column to achieve equilibrium.[21] 3. Heating Rate Too High: Causes "channeling" of vapor, preventing proper vapor-liquid equilibrium on the column packing or trays. 4. Poor Column Insulation: Heat loss along the column disrupts the temperature gradient.	1. Use a longer column or switch to a more efficient type (e.g., from packed to spinning band).[8][16] 2. Increase the reflux ratio. Start with a high ratio (e.g., 20:1 or higher) and gradually decrease to find the optimum balance.[10] 3. Reduce the heating mantle power to ensure a slow, steady distillation rate (e.g., 1-2 drops per second). 4. Insulate the column from the pot to the condenser with glass wool or silvered vacuum jackets.[25]
Flooding of the Column	1. Excessive Boil-up Rate: The vapor velocity is too high, preventing the liquid from flowing down the column. 2. High Column Pressure Drop: Can be caused by fouled or inappropriate packing.	1. Immediately reduce the heat input from the reboiler/heating mantle. 2. Check that the condenser is not blocked and that the system pressure is stable. If the issue persists, the column may need to be repacked.
Unstable Head Temperature	1. Inconsistent Heating: Fluctuations in the heat source. 2. Lack of Equilibrium: The system has not been allowed to stabilize at total reflux before takeoff. 3. Improper Thermometer Placement: The thermometer bulb is not correctly positioned at the vapor outlet to the condenser.[25]	1. Use a proportional-integral-derivative (PID) controller for the heating mantle. 2. Before collecting any distillate, run the column at total reflux (no product takeoff) for at least 30-60 minutes to allow the equilibrium gradient to establish. 3. Ensure the top of the thermometer bulb is level with the bottom of the side-arm leading to the condenser.[25]
No Distillate Collection	1. Insufficient Heat Input: The mixture is not boiling vigorously enough for vapor to reach the top of the column. 2. Excessive Heat Loss: Poor insulation is causing all the vapor to condense and return to the flask before reaching the condenser.	1. Gradually increase the power to the heating mantle until a steady ring of condensate is observed rising up the column.[25] 2. Improve the insulation around the column and still head.[26]

Section 4: Experimental Protocol for Fractional Distillation of Pentamethylheptane Isomers

This protocol outlines a general procedure for separating a mixture of pentamethylheptane isomers in a laboratory setting using a packed column.

4.1. Materials and Equipment

• Mixture of pentamethylheptane isomers

• Round-bottom flask (distilling flask)

• High-efficiency fractionating column (e.g., Vigreux or packed with structured packing)

• Distillation head with condenser and collection adapter

• Receiving flasks

• Heating mantle with a stirrer and temperature controller

• Thermometer or temperature probe (-10 to 250 °C range)

• Clamps and support stands

• Insulation material (glass wool or vacuum jacket)

• Chilled water source for the condenser

4.2. Step-by-Step Procedure

• Apparatus Setup :

  • Assemble the distillation apparatus securely within a fume hood. Clamp the distilling flask, column, and condenser.

  • Fill the distilling flask to no more than two-thirds of its volume with the pentamethylheptane isomer mixture. Add a magnetic stir bar.

  • Connect the fractionating column to the flask and the distillation head to the column. Ensure all joints are properly sealed.

  • Position the thermometer correctly in the distillation head.[25]

  • Connect the condenser to the chilled water source, with water flowing in at the bottom and out at the top.

  • Place the heating mantle under the distilling flask.

• System Equilibration :

  • Turn on the condenser water and the stirrer.

  • Begin heating the mixture slowly. The goal is a gentle, controlled boil.

  • Observe the ring of condensing vapor as it slowly rises through the column.[25] This may take a significant amount of time.

  • Once the vapor reaches the thermometer and the temperature stabilizes, run the column at total reflux (no distillate is collected) for at least one hour. This step is critical for establishing the concentration gradient and achieving good separation.

• Distillate Collection :

  • Begin collecting the first fraction (the most volatile, lowest-boiling isomer) at a very low rate by adjusting the reflux ratio. A takeoff rate of 1-2 drops per second is a good starting point.

  • Monitor the head temperature closely. It should remain constant during the collection of a pure fraction.[26]

  • Collect this fraction until the temperature either begins to drop (indicating the fraction is nearly depleted) or rise (indicating the start of the next fraction).[26]

  • Change the receiving flask to collect the intermediate "cut" as the temperature rises to the boiling point of the next isomer.

  • Collect the second pure fraction in a new flask once the head temperature stabilizes again at a higher point.

  • Repeat this process for all separable isomers.

• Shutdown :

  • Once the separation is complete or the liquid level in the distilling flask is very low, turn off the heating mantle.

  • Allow the apparatus to cool completely before disassembling.

Section 5: Key Parameter Relationships & Visualization

Understanding the interplay between key distillation parameters is crucial for troubleshooting and optimization.

5.1. Reflux Ratio vs. Theoretical Plates

There is an inverse relationship between the reflux ratio and the number of theoretical plates required to achieve a specific separation.[9][10]

• High Reflux Ratio : Requires fewer theoretical plates but increases distillation time and energy consumption.

• Low Reflux Ratio : Requires more theoretical plates. Below a certain "minimum reflux ratio," the desired separation is impossible, regardless of column efficiency.[23]

// Edges edge [color="#5F6368", penwidth=1.5]; "Reflux Ratio" -> "Separation Purity" [label="+", fontcolor="#34A853", fontsize=12]; "Reflux Ratio" -> "Distillation Time" [label="+", fontcolor="#34A853", fontsize=12]; "Theoretical Plates" -> "Separation Purity" [label="+", fontcolor="#34A853", fontsize=12]; "Heating Rate" -> "Distillation Time" [label="-", fontcolor="#EA4335", fontsize=12]; "Heating Rate" -> "Separation Purity" [label="- (if excessive)", fontcolor="#EA4335", fontsize=12]; "Column Efficiency" -> "Theoretical Plates"; } } Caption: Interplay of key fractional distillation parameters.

5.2. Troubleshooting Workflow

A logical approach is essential when diagnosing separation problems. The following diagram illustrates a typical decision-making process.

// Connections edge [color="#5F6368"]; start -> check_temp; check_temp -> check_rate [label="Yes"]; check_temp -> fix_heating [label="No"]; fix_heating -> check_temp;

check_rate -> check_reflux [label="Yes"]; check_rate -> fix_rate [label="No"]; fix_rate -> check_rate;

check_reflux -> check_column [label="Yes"]; check_reflux -> fix_reflux [label="No"]; fix_reflux -> success;

check_column -> check_efficiency [label="Yes"]; check_column -> fix_insulation [label="No"]; fix_insulation -> success;

check_efficiency -> success [label="Yes"]; check_efficiency -> upgrade_column [label="No"]; upgrade_column -> success; } } Caption: Decision tree for troubleshooting poor separation.

References

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• Isomers cannot be separated by distillation. True/False. (n.d.). CK-12 Foundation. Retrieved from [Link]

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• Fractional distillation is the most common form of separation technology. (n.d.). FCT EMIS. Retrieved from [Link]

• The Effect of Branching On Melting and Boiling Points. (2025, August 27). Master Organic Chemistry. Retrieved from [Link]

• What Are the Key Principles and Operating Parameters of Fractional Distillation? (2023, September 8). Maratek. Retrieved from [Link]

• Efficiency and Precision in Distillation with Fractional Columns. (2023, August 10). TOPTION Instrument. Retrieved from [Link]

• Hydrocarbon - Stereoisomers, Structures, Reactions. (2026, February 20). Britannica. Retrieved from [Link]

• 3 Distillation Column Packing Types: Choose the Best. (n.d.). Kuber Precision Technology. Retrieved from [Link]

• Fractional Distillation Equipment. (n.d.). Maratek. Retrieved from [Link]

• How Fractional Distillation Process Works. (2026, March 18). USA Lab. Retrieved from [Link]

• 2 2 4 6 6-PENTAMETHYLHEPTANE (CAS 31807-55-3). (n.d.). LookChem. Retrieved from [Link]

• DISTILLATION COLUMNS. (n.d.). POBEL. Retrieved from [Link]

• REFLUX RATIO FORMULA IN DISTILLATION COLUMN. (n.d.). Jeferson Costa. Retrieved from [Link]

• How to control the reflux ratio in short path distillation? (2025, August 1). Haina Lab. Retrieved from [Link]

• Optimization of the reflux ratio of benzene toluene stage distillation columns by the Cuckoo algorithm. (2014). Petroleum Science, 11(3), 446-453. Retrieved from [Link]

• Economic Optimization of the Reflux Ratio of Two Components Stage Distillation Columns. (2013). International Journal of Chemical Engineering and Applications, 4(4), 200-204. Retrieved from [Link]

• 2,2,4,6,6-pentamethyl heptane. (n.d.). The Good Scents Company. Retrieved from [Link]

• DISTILLATION. (2011, February 10). Thermopedia. Retrieved from [Link]

• Fatty Acid Fractional Distillation Column. (2024, August 11). CPM. Retrieved from [Link]

• Separation of ketone isomers by extractive distillation. (1992). Google Patents.

• Properties of Alkanes. (2026, March 10). Chemistry LibreTexts. Retrieved from [Link]

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• Process for the separation of isomers of diastereomeric alcohols. (1992). Google Patents.

• Relative Stability of Isomeric Alkanes. (2020, May 22). YouTube. Retrieved from [Link]

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• Sequencing of Ordinary Distillation Columns. (n.d.). In Synthesis of Separation Trains (pp. 249-251). Retrieved from [Link]

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• A Stepwise Procedure for Continuous Distillation Column Design. (n.d.). EPIC Systems Group. Retrieved from [Link]

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• Computational Study on the Separation of Pentane Isomers in Functionalized UiO-66 Metal-Organic Frameworks. (n.d.). MDPI. Retrieved from [Link]

• Separation of Closely Boiling Isomers and Identically Boiling Isotopomers via Electron-Transfer-Assisted Extraction. (1998). Analytical Chemistry, 70(15), 3154-3159. Retrieved from [Link]

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Troubleshooting low yields in the synthesis of branched alkanes

Welcome to the Technical Support Center for the synthesis of branched alkanes. As a Senior Application Scientist, I have designed this guide to help you troubleshoot common issues leading to low reaction yields. This resource is structured as a series of frequently asked questions that address specific experimental challenges, providing not only solutions but also the underlying chemical principles to empower your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My overall yield is dramatically lower than reported in the literature. Where should I begin troubleshooting?

Answer: This is a common and frustrating issue. Before delving into reaction-specific problems, it's crucial to verify the foundational parameters of your experiment. Low yields often stem from fundamental issues rather than complex mechanistic failures.[1][2][3]

Initial Diagnostic Checklist:

• Reagent and Solvent Quality:

  • Purity: Are your starting materials, reagents, and catalysts of sufficient purity? Impurities can act as poisons or participate in side reactions.[2] For moisture-sensitive reactions like those involving Grignard or organolithium reagents, the presence of water in solvents or on glassware is a primary cause of failure.[3][4]

  • Activity: Have you verified the activity of your reagents? For instance, the concentration of commercially purchased Grignard reagents can vary from the label value due to degradation over time.[4][5] It is best practice to titrate such reagents immediately before use. Catalysts, especially heterogeneous ones, can lose activity during storage.[3][6]

• Reaction Conditions:

  • Inert Atmosphere: For air- and moisture-sensitive reactions, was your system properly purged with an inert gas (Argon or Nitrogen)? Was flame-dried or oven-dried glassware used? Grignard reagents, for example, react readily with both water and oxygen.[4]

  • Temperature Control: Is your reaction temperature accurate and stable? Many organic reactions are highly sensitive to temperature fluctuations. Exothermic reactions, like Friedel-Crafts alkylation, can lead to charring and side products if not adequately cooled.[7] Conversely, some reactions require sufficient heat to overcome the activation energy.

  • Stoichiometry: Were your reagents added in the correct molar ratios? An inaccurate measurement of the limiting reagent will directly cap your theoretical yield.

• Reaction Monitoring and Workup:

  • Progress Tracking: Are you monitoring the reaction's progress (e.g., by TLC, GC-MS)? A reaction may appear complete but could be stalling or forming stable intermediates. Leaving a reaction for too long can also lead to product decomposition.[2]

  • Workup Losses: Significant product loss can occur during the workup phase. This can be due to emulsion formation during extraction, incorrect pH adjustments leading to product solubility in the aqueous layer, or decomposition of the product under the workup conditions.[1] For example, quenching a Grignard reaction with a strong acid can sometimes promote elimination side reactions with the tertiary alcohol product.[4]

Below is a workflow to guide your initial troubleshooting process.

Caption: General troubleshooting workflow for low reaction yields.

Question 2: I'm using a Grignard reaction to form a tertiary alcohol (a precursor to a branched alkane), but I recover mostly my starting ketone. What is happening?

Answer: This is a classic problem in Grignard synthesis, especially with sterically hindered ketones.[8] While the Grignard reagent is a potent nucleophile, it is also a strong base. When nucleophilic addition is slow, two common side reactions can dominate: enolization and reduction.[4][8]

• Enolization: If the ketone has a proton on its α-carbon, the Grignard reagent can act as a base and deprotonate it, forming an enolate. Upon aqueous workup, this enolate is protonated, regenerating the starting ketone. This is more prevalent with bulky Grignard reagents or sterically hindered ketones where the carbonyl carbon is difficult to access.[9][10]

• Reduction: If the Grignard reagent has a β-hydrogen (e.g., ethylmagnesium bromide), it can reduce the ketone to a secondary alcohol via a six-membered cyclic transition state. This also consumes the Grignard reagent and the ketone, reducing the yield of the desired tertiary alcohol.[4]

Caption: Competing reaction pathways in a Grignard synthesis.

Troubleshooting Strategies:

• Lower the Reaction Temperature: Add the ketone slowly to the Grignard solution at a low temperature (e.g., -78 °C to 0 °C). Nucleophilic addition generally has a lower activation energy than enolization, so cooling the reaction favors the desired pathway.[4]

• Change the Grignard Reagent: If reduction is the issue, switch to a Grignard reagent without β-hydrogens, such as methylmagnesium bromide or phenylmagnesium bromide, if the synthesis allows.[4]

• Use an Additive: The addition of cerium(III) chloride (CeCl₃) can generate a more nucleophilic and less basic organocerium reagent in situ (the Luche reaction). This often suppresses enolization and improves the yield of the addition product.

Question 3: My Corey-House synthesis is giving a low yield, especially when using a secondary alkyl halide. Why is this reaction failing?

Answer: The Corey-House synthesis, which uses a lithium dialkylcuprate (Gilman reagent), is a powerful tool for forming C-C bonds.[11][12] However, its mechanism has characteristics of an Sₙ2 reaction, making it sensitive to steric hindrance at the electrophilic carbon.[13]

• Substrate Limitations: The reaction works best with methyl, primary, and some cyclic secondary alkyl halides.[11][14] Sterically hindered secondary and most tertiary alkyl halides are poor substrates because the bulky cuprate nucleophile cannot easily access the carbon atom, leading to slow or no reaction.[14] Elimination (E2) can also become a competing pathway with hindered halides.[13]

• Reagent Preparation: The Gilman reagent itself can be unstable. It is crucial to prepare it correctly and use it relatively quickly. The stoichiometry is also critical; two equivalents of the organolithium reagent are used to form the cuprate, but only one of these alkyl groups is typically transferred.[14] If your R group is valuable, using a "dummy" ligand (like a thienyl or cyano group) to form a mixed cuprate (R)(R_dummy)CuLi can prevent wasting it.[14]

Mitigation and Alternatives:

• Optimize Coupling Partners: If possible, redesign your synthesis so that the more sterically hindered group is part of the Gilman reagent and the less hindered group is the alkyl halide.[11]

• Consider Palladium Catalysis: For coupling more hindered fragments, cross-coupling reactions like the Suzuki, Stille, or Negishi reactions are often more effective and tolerant of steric bulk than the Corey-House synthesis.

Question 4: How does steric hindrance quantitatively impact reaction rates, and how can I predict its effect?

Answer: Steric hindrance is a consequence of the spatial arrangement of atoms within a molecule.[15][16] When bulky groups are near a reaction center, they can physically block the approach of a reactant, slowing down or preventing a reaction.[9][17] This effect is nearly universal in organic chemistry and influences reaction rates, selectivity, and even the stable conformation of a molecule.[10][16]

The impact of steric hindrance is particularly evident in bimolecular reactions like the Sₙ2 reaction. As you replace hydrogens on the electrophilic carbon with bulkier alkyl groups, the reaction rate decreases dramatically.

Caption: Steric hindrance blocking nucleophilic attack.

Substrate (R-Br)	Relative Sₙ2 Rate	Primary Cause
Methyl (CH₃-Br)	~30	Minimal hindrance
Ethyl (CH₃CH₂-Br)	1	Baseline
Isopropyl ((CH₃)₂CH-Br)	0.025	Moderate hindrance
tert-Butyl ((CH₃)₃C-Br)	~0 (No Sₙ2)	Severe hindrance[9]

Table 1: Effect of Steric Hindrance on Sₙ2 Reaction Rate

Predictive Strategies:

• Reaction Mechanism: Analyze the reaction mechanism. Reactions with crowded transition states (like Sₙ2) are highly sensitive to steric bulk.[9] Unimolecular reactions (like Sₙ1) are less affected by the nucleophile's approach but are influenced by steric strain in the starting material, which can be released upon forming a planar carbocation.

• Alternative Reagents: If your intended reaction is failing due to sterics, consider alternative, less bulky reagents. For olefination, the Horner-Wadsworth-Emmons (HWE) reaction uses a more nucleophilic phosphonate carbanion that is often more effective with hindered ketones than a standard Wittig reagent.[18]

Question 5: I seem to be losing a significant amount of product during purification. What are common pitfalls in isolating branched alkanes?

Answer: Product loss during purification is a frequent cause of low isolated yields.[1][2] Branched alkanes, being non-polar, present unique challenges.

• Column Chromatography:

  • Co-elution: Branched alkanes and their isomers often have very similar polarities, making them difficult to separate from each other and from non-polar byproducts on standard silica or alumina columns. This can lead to mixed fractions and a lower yield of the pure desired product.[1]

  • Volatility: Low-boiling point alkanes can evaporate from the column, especially if the chromatography is run too slowly or if heat is generated by the solvent-adsorbent interaction.

• Distillation:

  • Azeotropes: The product may form an azeotrope with the solvent or a byproduct, making separation by distillation difficult.

  • Close Boiling Points: Isomers of branched alkanes often have very close boiling points, requiring highly efficient fractional distillation columns for separation.

Specialized Purification Techniques:

• Adsorptive Separation: For challenging separations of isomers, specialized adsorbents can be used. For instance, zeolite 5A can selectively adsorb linear alkanes from a mixture, allowing branched isomers to pass through.[19][20] Certain metal-organic frameworks (MOFs) have shown high selectivity for separating alkanes based on their degree of branching.[21]

• Silver-Impregnated Silica Gel: While more commonly used for separating saturated and unsaturated compounds, silver nitrate-impregnated silica can sometimes offer different selectivity for complex hydrocarbon mixtures.[22]

Experimental Protocols

Protocol 1: Titration of Grignard Reagents (e.g., Phenylmagnesium Bromide) with Iodine

This protocol determines the concentration of the active Grignard reagent, which is essential for accurate stoichiometry.[4]

Materials:

• Anhydrous iodine (I₂)

• Anhydrous diethyl ether or THF in a syringe

• Grignard reagent solution to be titrated

• Flame-dried 25 mL round-bottom flask with a stir bar and septum

• 1 mL and 5 mL syringes

Procedure:

• Under an inert atmosphere (Argon or Nitrogen), add a precisely weighed amount of anhydrous iodine (e.g., ~127 mg, 0.5 mmol) to the flame-dried flask.

• Add 5 mL of anhydrous diethyl ether or THF via syringe and stir until the iodine is completely dissolved, resulting in a dark brown solution.

• Cool the iodine solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent solution dropwise via a 1 mL syringe while stirring vigorously.

• The endpoint is reached when the brown/yellow color disappears and the solution becomes colorless (or the color of the Grignard reagent itself, often grey/cloudy).

• Record the exact volume of Grignard reagent added.

• Calculate the molarity using the formula:

  • Molarity (M) = (moles of I₂) / (Volume of Grignard solution in L)

  • Note: The stoichiometry between the Grignard reagent and I₂ is 1:1 for this titration.[4]

Protocol 2: General Procedure for Setting Up an Anhydrous, Inert Atmosphere Reaction

This procedure is critical for reactions involving organometallics, strong bases, or other moisture-sensitive reagents.[18]

Procedure:

• Glassware Preparation: Ensure all glassware (flasks, addition funnel, condenser) and stir bars are thoroughly cleaned and dried in an oven (at >120 °C) for at least 4 hours (or overnight).

• Assembly: Quickly assemble the hot glassware under a stream of dry inert gas (Argon or Nitrogen). Use a manifold with bubbler to maintain positive pressure. Use high-vacuum grease for ground glass joints if necessary.

• Flame-Drying (Optional but Recommended): While purging with inert gas, gently heat the entire apparatus with a heat gun or a soft flame to drive off any adsorbed water. Allow the apparatus to cool to room temperature under the inert gas flow.

• Solvent and Reagent Addition: Add anhydrous solvents and liquid reagents via syringe through rubber septa. Add solid reagents under a strong flow of inert gas (positive pressure) by briefly removing a stopper.

• Maintaining Inert Atmosphere: Throughout the reaction, maintain a slight positive pressure of the inert gas, evidenced by a slow bubble rate in the outlet bubbler.

References

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• Inhibiting the Dealkylation of Basic Arenes during n-Alkane Direct Aromatization Reactions and Understanding the C6 Ring Closure Mechanism. ACS Catalysis. [Link]

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• Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment. Journal of Chemical Education. [Link]

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• Alkane Reactivity. Michigan State University Chemistry. [Link]

• 27.7: Reactions of Alkanes. Chemistry LibreTexts. [Link]

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Reference Data & Comparative Studies

2,3,3,4,5-Pentamethylheptane vs. other dodecane isomers

An objective, data-driven evaluation of aliphatic hydrocarbons requires a fundamental understanding of how structural topology dictates macroscopic behavior. For C12​H26​ isomers, the transition from the linear architecture of n-dodecane to highly branched structures—such as 2,3,3,4,5-pentamethylheptane and its commercial analog isododecane (typically 2,2,4,6,6-pentamethylheptane)—results in profound shifts in intermolecular forces [1].

As an Application Scientist, I frequently evaluate these solvents for their utility in topical drug delivery systems, analytical chromatography, and organic synthesis. This guide provides a mechanistic comparison of 2,3,3,4,5-pentamethylheptane against other dodecane isomers, detailing the causality behind their performance differences and providing self-validating experimental protocols for their assessment.

Causality in Physicochemical Properties

The linear structure of n-dodecane allows for tight molecular packing, maximizing intermolecular van der Waals interactions. In contrast, the five methyl groups on the heptane backbone of 2,3,3,4,5-pentamethylheptane introduce significant steric hindrance [2]. This structural disruption prevents close molecular alignment, drastically reducing the energy required to separate the molecules. Consequently, highly branched isomers exhibit lower boiling points, decreased viscosity, and higher vapor pressures compared to n-dodecane [3].

Furthermore, branching impacts aqueous solubility. While all C12​H26​ hydrocarbons are highly lipophilic, empirical data demonstrates a trend of marginally increasing aqueous solubility with a higher degree of branching [4]. This is thermodynamically attributed to the smaller cavity size required to accommodate a folded, branched alkane in water compared to the extended all-trans conformation of linear n-dodecane.

Table 1: Comparative Physicochemical Properties of Selected C12​H26​ Isomers

Property	2,3,3,4,5-Pentamethylheptane	n-Dodecane	Isododecane (Mixture)
Molecular Formula	C12​H26​	C12​H26​	C12​H26​
Molecular Weight	170.33 g/mol	170.33 g/mol	170.33 g/mol
Boiling Point	~180 °C	216 °C	176–180 °C
Density (g/cm³)	~0.75	0.75	~0.74
Henry's Law Constant	7.0×10−7	9.3×10−7	N/A
Structural Class	Highly Branched Alkane	Linear Alkane	Branched Mixture

Data synthesized from authoritative chemical databases and literature[5], [6].

Mechanistic pathway illustrating how alkane branching dictates physical properties and formulation efficacy.

Application: Topical Drug Delivery & Formulation

In pharmaceutical formulation, the choice of solvent dictates the thermodynamic activity of the Active Pharmaceutical Ingredient (API) and its subsequent permeation through the stratum corneum [7]. Branched dodecanes are extensively utilized as volatile, non-comedogenic carriers in semi-solid topical formulations .

Unlike n-dodecane, which can leave a greasy residue due to its lower volatility and higher viscosity, highly branched isomers like 2,3,3,4,5-pentamethylheptane offer a "weightless" feel and rapid spreadability [8]. When applied to the skin, the branched solvent evaporates at a controlled rate, transiently increasing the concentration of the API in the residual phase, thereby driving a higher flux across the skin barrier without disrupting the lipid matrix.

Analytical Chemistry: Chromatographic Retention Behavior

In Gas Chromatography-Mass Spectrometry (GC-MS), dodecane isomers are critical for establishing retention indices. The retention time of an alkane on a non-polar stationary phase (like PDMS) is directly proportional to its boiling point and dispersive interactions. Because 2,3,3,4,5-pentamethylheptane has a lower boiling point (~180 °C) than n-dodecane (216 °C), it elutes significantly earlier [3]. Differentiating between specific pentamethylheptane isomers requires high-resolution capillary columns and careful analysis of mass spectral fragmentation patterns, as their structural similarities yield nearly identical molecular weights but distinct topological indices (such as the Balaban J index) [9].

Validated Experimental Protocols

Protocol 1: Determination of Aqueous Solubility via SPME-GC-MS

To objectively compare the hydrophobicity of 2,3,3,4,5-pentamethylheptane against n-dodecane, a self-validating Headspace Solid-Phase Microextraction (SPME) method is required. Causality: Direct aqueous injection is prone to severe matrix effects and column degradation. Headspace SPME isolates the volatile isomers, utilizing the thermodynamic equilibrium between the aqueous phase, the headspace, and the polymeric fiber coating [4].

• Sample Preparation: Spike 10 mL of HPLC-grade water with an excess of the target isomer in a 20 mL amber headspace vial. Add a known concentration of an internal standard (e.g., deuterated n-decane, C10​D22​ ) to correct for extraction efficiency variations.

• Equilibration: Seal the vial with a PTFE/silicone septum. Vortex at 1000 rpm for 30 seconds, then incubate at 25.0 ± 0.1 °C for 24 hours to ensure complete aqueous saturation and headspace equilibrium.

• Extraction: Insert a 100 μm Polydimethylsiloxane (PDMS) SPME fiber into the headspace for exactly 30 minutes at 25 °C.

• Desorption & Analysis: Retract the fiber and immediately inject it into the GC-MS inlet (set to 250 °C) for 3 minutes.

• System Validation: Run procedural blanks (pure HPLC water) between samples to confirm zero carryover. Quantify using a multi-point calibration curve generated from solvent-based standards.

Self-validating SPME-GC-MS workflow for determining aqueous solubility of dodecane isomers.

Protocol 2: In Vitro Permeation Testing (IVPT) for Formulation Efficacy

To evaluate the permeation enhancement of branched dodecanes in topical gels [8].

• Formulation: Prepare a 5% (w/w) API (e.g., ibuprofen) in a cross-linked silicone polymer base, using 2,3,3,4,5-pentamethylheptane as the primary volatile solvent. Prepare a control using n-dodecane.

• Apparatus Setup: Mount dermatomed human cadaver skin (or a synthetic silicone membrane) between the donor and receptor compartments of a Franz diffusion cell.

• Dosing: Apply 10 mg/cm² of the formulation to the donor compartment. Leave unoccluded to allow solvent evaporation.

• Sampling: Withdraw 200 μL aliquots from the receptor media (PBS with 4% BSA to maintain sink conditions) at predefined intervals (1, 2, 4, 8, 24 hours), replacing with fresh media.

• Analysis: Quantify API flux (μg/cm²/h) via HPLC-UV to determine the enhancement ratio of the branched isomer versus the linear control.

References

• Aqueous Solubility−Molecular Size Relationships: A Mechanistic Case Study Using C10- to C19-Alkanes Source: The Journal of Physical Chemistry A - ACS Publications URL:[Link]

• 2,3,3,4,5-Pentamethylheptane | C12H26 | CID 53428830 Source: PubChem URL:[Link]

• Compilation of Henry's law constants (version 5.0.0) for water as solvent Source: EGUsphere URL:[Link]

• ISODODECANE Source: Ataman Kimya URL:[Link]

• Topical formulation compositions containing silicone based excipients to deliver actives to a substrate (EP2841106A1)

• Topical Delivery of Skin Care Ingredients Source: Cosmetics & Toiletries URL:[Link]

• Physical and Chemical Analysis of Alcohol-to-Jet (ATJ) Fuel and Development of Surrogate Fuel Mixtures Source: Energy & Fuels - ACS Publications URL:[Link]

• DMAX Matrix Invariants as Graph Descriptors. Graphs Having the Same Balaban Index J Source: MATCH Communications in Mathematical and in Computer Chemistry URL:[Link]

• List of isomers of dodecane Source: Wikipedia URL:[Link]

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• 1. List of isomers of dodecane - Wikipedia [en.wikipedia.org]
• 2. Buy 2,3,3,4,5-Pentamethylheptane | 62199-67-1 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2,3,3,4,5-Pentamethylheptane | C12H26 | CID 53428830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. egusphere.copernicus.org [egusphere.copernicus.org]
• 7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
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• 9. match.pmf.kg.ac.rs [match.pmf.kg.ac.rs]

Resolving C12H26 Isomers: A Comparative Guide to the Mass Spectrometry of Pentamethylheptane and Linear Alkanes

Distinguishing structural isomers in complex hydrocarbon mixtures is a critical analytical challenge in petroleomics, environmental forensics, and lipid biomarker research. While gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for volatile organic compound analysis, relying solely on automated library matching can lead to false positives when analyzing highly branched isoprenoids and alkanes.

This guide provides an in-depth comparative analysis of the electron ionization (EI) fragmentation patterns of C12H26 isomers, specifically contrasting the highly branched 2,2,4,6,6-pentamethylheptane with its linear counterpart, n-dodecane , and the moderately branched 2,6-dimethyldecane .

Mechanistic Causality: The Physics of Alkane Fragmentation

To accurately interpret mass spectra, analysts must understand the thermodynamic principles governing ion dissociation. Under standard 70 eV electron ionization, the energy imparted to the molecule vastly exceeds the carbon-carbon bond dissociation energy (~3.6 eV).

The Stability-Driven Cleavage

The primary differentiating factor in the EI mass spectra of alkane isomers is the location and degree of branching, which dictates carbocation stability .

• Linear Alkanes (n-Dodecane): Lacking tertiary or secondary carbons, linear alkanes fragment via the successive loss of alkyl radicals. This results in a homologous series of primary carbocations separated by 14 Da (CH2 units), yielding characteristic cluster peaks at m/z 43, 57, 71, 85, and 99. Because primary carbocations are relatively unstable, fragmentation is slower, allowing a distinct molecular ion peak (M+ m/z 170) to survive and reach the detector.

• Highly Branched Alkanes (2,2,4,6,6-Pentamethylheptane): Branching introduces severe steric strain and provides pathways to form highly stable tertiary carbocations via hyperconjugation. Cleavage at the heavily substituted C2-C3 or C5-C6 bonds of 2,2,4,6,6-pentamethylheptane yields a tert-butyl cation (m/z 57). The activation energy for this specific cleavage is so low that the molecular ion dissociates almost instantaneously. Consequently, the M+ peak is virtually absent, and the ion current is overwhelmingly funneled into the m/z 57 base peak .

Comparative Mass Spectral Data

The following table synthesizes the quantitative mass spectral features of three C12H26 isomers, demonstrating how structural branching shifts the diagnostic fragment intensities .

Compound Name	Structure Type	Base Peak (m/z)	M+ (m/z 170) Intensity	Key Diagnostic Fragments (m/z & Relative Abundance)
n-Dodecane	Linear	57	Moderate (~10%)	43 (85%), 71 (75%), 85 (50%), 99 (20%)
2,6-Dimethyldecane	Moderately Branched	43	Weak (< 2%)	57 (80%), 71 (60%), 113 (15%), 155 (M-15, 5%)
2,2,4,6,6-Pentamethylheptane	Highly Branched	57	Absent / Trace	41 (35%), 71 (25%), 99 (15%), 113 (5%), 155 (2%)

Fragmentation Pathway Visualization

To conceptualize the dissociation of 2,2,4,6,6-pentamethylheptane, the diagram below maps the causal relationship between the parent molecule and its primary fragments.

Figure 1: Dominant EI-MS fragmentation pathways of 2,2,4,6,6-pentamethylheptane.

Experimental Methodology: Self-Validating GC-MS Protocol

Because highly branched alkanes lack a definitive molecular ion, relying on MS fragmentation alone is insufficient. A robust, self-validating protocol must incorporate Kovats Retention Indices (RI) . Branched alkanes possess a more compact, spherical geometry than linear alkanes, reducing their surface area and intermolecular London dispersion forces. Consequently, 2,2,4,6,6-pentamethylheptane will elute significantly earlier than n-dodecane on a non-polar column.

Step-by-Step Analytical Workflow

Step 1: Sample and Standard Preparation

• Dilute the hydrocarbon sample in GC-grade hexane to a final concentration of 10–50 µg/mL.

• Prepare an external validation standard containing a homologous series of n-alkanes (C8–C20) at 50 µg/mL to calculate the retention index.

Step 2: Gas Chromatography Configuration

• Equip the GC with a non-polar capillary column (e.g., DB-5MS or HP-5MS: 30 m × 0.25 mm ID × 0.25 µm film thickness).

• Set the carrier gas (Helium, 99.999% purity) to a constant flow rate of 1.0 mL/min.

• Program the oven temperature: Initial hold at 50°C for 3 minutes, ramp at 10°C/min to 250°C, and hold for 5 minutes.

• Inject 1.0 µL of the sample using a split ratio of 50:1 (Injector temperature: 250°C).

Step 3: Mass Spectrometry Parameters

• Set the transfer line temperature to 280°C and the ion source temperature to 230°C.

• Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV.

• Configure the quadrupole mass analyzer to scan from m/z 35 to 350 with a scan time of 300 ms.

Step 4: Data Validation and Orthogonal Confirmation

• Process the raw data by comparing the experimental spectra against the NIST Mass Spectral Library.

• Crucial Validation: Calculate the Kovats RI for the target peak using the C8–C20 standard. 2,2,4,6,6-pentamethylheptane has a known RI of approximately 990–1000 on a standard non-polar column, whereas n-dodecane strictly elutes at an RI of 1200 . If the RI does not match, the library MS identification is a false positive.

Figure 2: Standardized GC-EI-MS analytical workflow for alkane isomer differentiation.

References

• National Center for Biotechnology Information. "2,2,4,6,6-Pentamethylheptane - PubChem Compound Summary". PubChem. URL:[Link]

• NIST Mass Spectrometry Data Center. "Heptane, 2,2,4,6,6-pentamethyl-". NIST Chemistry WebBook, SRD 69. URL:[Link]

A Senior Application Scientist's Guide to the Validation of 2,3,3,4,5-Pentamethylheptane Purity Using GC-FID

For researchers, scientists, and drug development professionals, the chemical purity of a starting material or intermediate is not merely a specification—it is the foundation upon which reliable, reproducible, and safe outcomes are built. Highly branched alkanes, such as 2,3,3,4,5-pentamethylheptane (C12H26)[1][2], are often used as specialty solvents, lubricants, or in complex synthesis pathways where their isomeric purity is critical. The presence of closely related structural isomers or residual reactants can significantly alter physical properties and reaction kinetics.

This guide provides an in-depth, objective comparison of Gas Chromatography with Flame Ionization Detection (GC-FID) for the purity validation of 2,3,3,4,5-pentamethylheptane. We will explore the causality behind methodological choices, present a self-validating experimental protocol, and compare the performance of GC-FID against viable analytical alternatives.

The Analytical Challenge: Isomeric Complexity

2,3,3,4,5-Pentamethylheptane is a non-polar, volatile hydrocarbon with numerous structural isomers (e.g., 2,2,3,4,5-pentamethylheptane, 3,3,4,4,5-pentamethylheptane)[3][4][5]. These isomers often possess very similar boiling points and polarities, presenting a significant chromatographic challenge. The primary goal of a purity validation method is to be specific enough to separate the main component from its potential impurities, which are often structurally similar byproducts from synthesis.[6]

GC-FID: The Gold Standard for Hydrocarbon Purity

Gas Chromatography coupled with a Flame Ionization Detector (GC-FID) is a robust and widely used technique for the analysis of volatile organic compounds.[7] Its suitability for this specific application is grounded in two core principles: the separation power of modern capillary columns and the detection mechanism of the FID.

Mechanism of Separation & Detection: A sample solution is vaporized and carried by an inert gas through a long, thin capillary column. The choice of the column's stationary phase is critical. For a non-polar analyte like pentamethylheptane, a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) is selected based on the "like-dissolves-like" principle. This ensures that separation is governed primarily by differences in the analytes' boiling points and, to a lesser extent, their molecular geometry, allowing for the resolution of closely related isomers.

Post-separation, the eluting compounds enter the Flame Ionization Detector. Here, they are combusted in a hydrogen-air flame, a process that generates ions and electrons.[8][9] An applied voltage collects these charged particles, producing a current that is proportional to the number of carbon atoms entering the flame.[10]

Why FID is a Superior Choice for Purity Quantification: The FID's response is highly uniform for hydrocarbons and is directly proportional to the mass of carbon being burned.[11] This unique characteristic allows for the use of the "area percent" method for purity calculation with high accuracy, often without the need for specific reference standards for every single impurity. This is a significant advantage in drug development and research where impurity standards may not be readily available.

Experimental Protocol: A Self-Validating GC-FID Method

This protocol is designed to be a self-validating system, incorporating system suitability checks as mandated by guidelines like the International Council for Harmonisation (ICH) Q2(R1).[12][13][14]

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC or equivalent, equipped with a split/splitless inlet and a Flame Ionization Detector.

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane phase).

• Gases: Helium (carrier gas, 99.999% purity), Hydrogen (FID fuel), Air (FID oxidant).

• Sample Preparation: Dilute 2,3,3,4,5-pentamethylheptane test article to 1.0 mg/mL in n-hexane (HPLC grade).

Chromatographic Conditions

Parameter	Setting	Justification
Inlet	Split mode, 50:1 ratio, 250 °C	A high split ratio prevents column overloading with a concentrated main peak, ensuring sharp peaks for better resolution and accurate integration. The temperature ensures rapid vaporization of the C12 alkane.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Helium provides good efficiency and is inert.[11] A constant flow ensures reproducible retention times throughout the temperature program.
Oven Program	Initial: 80 °C (hold 2 min), Ramp: 5 °C/min to 150 °C, Ramp: 20 °C/min to 280 °C (hold 5 min)	The initial slow ramp is designed to resolve early-eluting, volatile impurities and isomers. The second, faster ramp efficiently elutes any higher-boiling point contaminants, cleaning the column.
Detector (FID)	300 °C, H₂ Flow: 30 mL/min, Air Flow: 300 mL/min, Makeup (N₂ or He): 25 mL/min	A high detector temperature prevents condensation of analytes. The gas flows are optimized for a stable flame and sensitive response.
Injection Volume	1.0 µL	Standard volume for capillary GC, balances sensitivity with the need to avoid column overload.

System Suitability Test (SST)

Before analyzing any samples, inject a suitability solution (e.g., a mix of n-dodecane, n-tridecane, and the pentamethylheptane test article). The system is deemed suitable for use if the following criteria are met:

• Resolution (Rs): The resolution between the two closest eluting peaks is ≥ 1.5.

• Tailing Factor (Tf): The tailing factor for the main 2,3,3,4,5-pentamethylheptane peak is ≤ 2.0.

• Reproducibility (%RSD): The relative standard deviation of the peak area for six replicate injections of the main peak is ≤ 2.0%.

This SST ensures the chromatographic system has adequate resolving power, peak shape, and precision on the day of analysis.

Method Validation Protocol (ICH Q2(R1) Framework)

A summary of the validation parameters is crucial for demonstrating the method is fit for its intended purpose.[12][15][16]

Validation Parameter	Procedure	Acceptance Criteria
Specificity	Analyze a blank (hexane), a spiked sample with known related isomers, and the test article.	No interfering peaks at the retention time of the main peak or known impurities in the blank. The main peak is resolved from all spiked impurities.
Linearity	Prepare and inject solutions of 2,3,3,4,5-pentamethylheptane at five concentrations ranging from 0.05 mg/mL to 1.5 mg/mL. Plot peak area vs. concentration.	Correlation coefficient (R²) ≥ 0.999.
Accuracy (% Recovery)	Analyze samples spiked with known amounts of the main component at three levels (e.g., 80%, 100%, 120% of the nominal concentration).	Mean recovery between 98.0% and 102.0% at each level.
Precision (Repeatability)	Perform six independent preparations of the same sample lot and inject each once.	%RSD of the calculated purity values is ≤ 2.0%.
LOD & LOQ	Determined by the signal-to-noise ratio method. Inject solutions of decreasing concentration.	LOD: S/N ≥ 3:1. LOQ: S/N ≥ 10:1. The LOQ must be below the reporting threshold for impurities (e.g., 0.05%).

Data Visualization and Interpretation

The workflow for a typical GC-FID analysis is a linear process from sample preparation to final report.

Caption: GC-FID analytical workflow from sample preparation to reporting.

Hypothetical Purity Data

Following the analysis of a batch of 2,3,3,4,5-pentamethylheptane, the following data might be obtained:

Peak ID	Retention Time (min)	Peak Area (µV*s)	Area %	Identity
1	10.85	1,250	0.04	Unknown Impurity
2	11.21	3,570	0.12	Isomeric Impurity
3	11.54	2,985,600	99.72	2,3,3,4,5-PMH
4	12.03	2,100	0.07	Isomeric Impurity
5	15.67	1,500	0.05	High-Boiling Impurity
Total	2,994,020	100.00

Purity Calculation: The purity is determined using the area percent normalization method: Purity (%) = (Peak Area of Main Component / Total Area of All Peaks) x 100

In this example, the purity is calculated as 99.72%. This straightforward calculation is justified by the FID's near-uniform response factor for hydrocarbons.

Comparison with Alternative Analytical Technologies

While GC-FID is a powerful tool, it is essential to understand its position relative to other analytical techniques. The choice of method depends on the specific question being asked—is it routine purity confirmation, or is it the identification of an unknown impurity?

Caption: Decision logic for selecting an analytical method.

Performance Comparison

Feature	GC-FID	GC-MS (Gas Chromatography-Mass Spectrometry)	qNMR (Quantitative NMR)
Primary Use	Quantitative Purity Analysis	Qualitative Impurity Identification	Structural Elucidation & Quantification (without standards)
Selectivity	High (based on chromatographic separation)	Very High (separation + mass-to-charge ratio)	Moderate (depends on spectral overlap)
Sensitivity	High (ng to pg level)	Very High (pg to fg level)	Low (requires mg of sample)
Quantification	Excellent for hydrocarbons via area % normalization.[11]	Good, but response factors can vary significantly between compounds, often requiring specific standards for accuracy.	Excellent (absolute quantification), but less sensitive to trace impurities (<0.1%).
Cost & Complexity	Low to Moderate. Robust and easy for routine use.	High. More complex instrumentation and data analysis.	Very High. Requires specialized equipment and expert operation.
Destructive?	Yes[10]	Yes	No

Expert Insights:

• GC-FID is the workhorse for routine quality control and batch release testing where the impurity profile is generally known. Its reliability, low cost, and the accuracy of area percent quantification for hydrocarbons make it unparalleled for this purpose.[15][17]

• GC-MS is the ideal complementary technique. When an unknown peak appears in a GC-FID chromatogram, GC-MS is used to identify its structure. It is the primary tool for investigations and for characterizing reference standards.[7]

• qNMR serves a different role. It can confirm the absolute purity of a reference standard itself against a certified material and provides unambiguous structural information. However, it typically lacks the sensitivity to detect and quantify the low-level impurities (e.g., <0.1%) that GC-FID can easily measure.

Conclusion

For the validation of 2,3,3,4,5-pentamethylheptane purity, GC-FID represents the optimal balance of performance, reliability, and cost-effectiveness for routine applications. Its strength lies in precise and accurate quantification, underpinned by a well-established validation framework such as ICH Q2(R1). While GC-MS is indispensable for the definitive identification of unknown impurities, the GC-FID method remains the industry standard for confirming that product purity meets the stringent specifications required by researchers, scientists, and drug development professionals. A properly validated GC-FID method provides a self-validating system of trust, ensuring the quality of the material and the integrity of the work that depends on it.

References

• ASTM D5134-21, Standard Test Method for Detailed Analysis of Petroleum Naphthas through n-Nonane by Capillary Gas Chromatography. ASTM International. [Link]

• ASTM D5134-13, Standard Test Method for Detailed Analysis of Petroleum Naphthas through n-Nonane by Capillary Gas Chromatography. ANSI Webstore. [Link]

• Summary of ASTM D5134-21. ASTM International. [Link]

• Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture. SciELO. [Link]

• Detailed Analysis of Petroleum Naphthas through n-Nonane by Capillary Gas Chromatography. ASTM International. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• GC with Flame Ionization Detector (FID): Applications and Considerations. Phenomenex. [Link]

• Summary of ASTM D5134-98(2008)e1. ASTM International. [Link]

• ICH Q2 (R1) provides guidance on validating analytical methods. CourseHero. [Link]

• GC-FID: Principles and Applications. Scribd. [Link]

• GC-FID | Gas Chromatography Flame Ionization Detector. SCION Instruments. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ICH. [Link]

• Detailed Explanation Of Flame Ionization Detector (FID) in Gas Chromatography. ALWSCI. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• Video: Gas Chromatography GC with Flame-Ionization Detection. JoVE. [Link]

• Quality Guidelines. ICH. [Link]

• Endogenous n-Alkanes in Vegetable Oils: Validation of a Rapid Offline SPE-GC-FID Method. MDPI. [Link]

• (PDF) Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture. ResearchGate. [Link]

• Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture. SciELO. [Link]

• Development of a Precise Method for the Quantitative Analysis of Hydrocarbons Using Post-Column Reaction Capillary Gas Chromatography. J-STAGE. [Link]

• 2,3,3,4,5-Pentamethylheptane. PubChem, National Center for Biotechnology Information. [Link]

• heptane, 2,3,3,4,5-pentamethyl-. NIST Chemistry WebBook. [Link]

• 2,2,4,6,6-pentamethylheptane - Descrizione. Skin Deep®, EWG. [Link]

• 2,2,3,4,5-Pentamethylheptane. PubChem, National Center for Biotechnology Information. [Link]

• Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture (Spanish). SciELO. [Link]

• CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. Agilent Technologies. [Link]

• heptane, 2,2,3,4,5-pentamethyl-. NIST Chemistry WebBook. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Identification and synthesis of impurities formed during sertindole preparation. Beilstein Journal of Organic Chemistry. [Link]

• CN112334567A - Odorant secondary alcohols and compositions thereof.

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Comparison of the physical properties of pentamethylheptane isomers

In-Depth Technical Guide: Comparative Physical Properties of Pentamethylheptane Isomers

Introduction: The Significance of Structural Isomerism

Pentamethylheptane (C₁₂H₂₆) encompasses a family of highly branched aliphatic hydrocarbons. While formulators often colloquially refer to this chemical class simply as "isododecane," the exact positioning of the methyl groups fundamentally alters the molecule's thermodynamic and fluidic behavior. The most commercially prominent isomer, 2,2,4,6,6-pentamethylheptane, is heavily utilized as a primary reference fuel for cetane number determination, a catalyst suspending agent in olefin polymerization, and a volatile, non-comedogenic emollient in advanced cosmetic formulations[1].

As a Senior Application Scientist, I frequently observe that selecting the wrong isomer can lead to formulation instability or incorrect predictive modeling in combustion research. Understanding the nuanced physical properties of isomers—such as 2,2,4,6,6-pentamethylheptane versus 2,2,4,4,6-pentamethylheptane—is critical for researchers optimizing solvent volatility, fluid dynamics, and thermodynamic stability[2].

Mechanistic Insights: The Causality of Branching

The macroscopic physical properties of pentamethylheptane isomers are directly dictated by their microscopic steric hindrance.

• Boiling Point & Volatility: Linear n-dodecane boils at approximately 216 °C. In contrast, the highly branched 2,2,4,6,6-pentamethylheptane boils between 175–180 °C[3]. The steric bulk of the five methyl groups prevents tight molecular packing, drastically reducing intermolecular London dispersion forces and lowering the energy required for vaporization.

• Density & Viscosity: The inability of these branched isomers to pack efficiently also results in lower liquid densities (~0.74–0.75 g/cm³) compared to their linear counterparts, and an ultra-low viscosity (~1.8 hPa at 20 °C)[1]. This translates to the "weightless" sensory feel prized in cosmetic emulsions and the specific atomization characteristics required for aviation surrogate fuels[2].

Quantitative Comparison of Key Isomers

The following table synthesizes the physical properties of the two most studied pentamethylheptane isomers alongside linear n-dodecane to provide a baseline comparison.

Physical Property	2,2,4,6,6-Pentamethylheptane	2,2,4,4,6-Pentamethylheptane	n-Dodecane (Linear Reference)
CAS Number	13475-82-6	62199-62-6	112-40-3
Molecular Weight	170.34 g/mol	170.34 g/mol	170.34 g/mol
Boiling Point	175 - 180 °C	186.6 °C	216.2 °C
Melting Point	-81 °C	-83 °C	-9.6 °C
Density (20 °C)	0.74 - 0.75 g/cm³	0.75 g/cm³	0.75 g/cm³
Refractive Index	1.4190	1.4277	1.4216
Flash Point	37 - 45 °C	63.2 °C	~71 °C

Data aggregated from authoritative databases including PubChem[4], GuideChem[5], ChemicalBook[3], and Haltermann Carless[1].

Experimental Protocol: Self-Validating Physical Characterization

To ensure scientific trustworthiness, physical properties must be measured using a self-validating system. The following protocol details the rigorous methodology for characterizing pentamethylheptane isomers in the laboratory.

Step 1: Purity Verification (GC-FID)

Causality: Impurities (e.g., unreacted iso-butene oligomers from the synthesis process) act as boiling point depressants or elevators, skewing thermodynamic data.

• Inject 1 µL of the isomer sample into a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID) and a non-polar capillary column (e.g., DB-5).

• Run a temperature gradient from 50 °C to 250 °C at a ramp rate of 10 °C/min.

• Self-Validation: Spike the sample with a known concentration of n-decane as an internal standard. The isomer purity must exceed 99.5% peak area before proceeding to physical characterization.

Step 2: Density and Viscosity Determination

Causality: Temperature fluctuations drastically alter fluid density and viscosity measurements due to thermal expansion.

• Utilize an oscillating U-tube densitometer coupled with a micro-viscometer.

• Self-Validation: Calibrate the instrument using ultra-pure degassed water and a NIST-traceable standard fluid (e.g., S3 viscosity standard) at exactly 20.00 ± 0.01 °C.

• Introduce 2 mL of the pentamethylheptane isomer into the measuring cell.

• Record the density and dynamic viscosity only after thermal equilibrium is achieved and stabilized for 5 minutes.

Step 3: Boiling Point and Vapor Pressure Measurement

• Employ a dynamic reflux ebulliometer to prevent superheating.

• Measure the boiling temperature at a precisely controlled atmospheric pressure of 101.3 kPa (760 mmHg).

• Self-Validation: Measure the boiling point of pure n-dodecane immediately before the isomer. If the n-dodecane BP deviates by >0.1 °C from the literature standard (216.2 °C), recalibrate the barometric pressure sensor before testing the isomer.

Workflow Visualization

Caption: Self-validating experimental workflow for physical characterization of isomers.

Conclusion

The structural nuances of pentamethylheptane isomers profoundly dictate their macroscopic physical properties. By merely shifting methyl groups from the 2,2,4,6,6 positions to the 2,2,4,4,6 positions, the boiling point increases by nearly 10 °C, and the flash point rises significantly, altering the safety profile and evaporation rate[5]. When formulating aviation surrogates or high-end cosmetics, rigorous, self-validated physical characterization remains paramount to ensure product efficacy and safety.

References

• 2,2,4,6,6-Pentamethylheptane | C12H26 | CID 26058 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Properties of Binary Mixtures of 2,2,4,6,6-Pentamethylheptane (iso-Dodecane) Source: ACS Publications URL:[Link]

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• 4. 2,2,4,6,6-Pentamethylheptane | C12H26 | CID 26058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]

A Comparative Performance Analysis of 2,3,3,4,5-Pentamethylheptane and n-Dodecane as Fuel Components

Prepared by: Gemini, Senior Application Scientist

Introduction

In the continuous pursuit of enhancing combustion efficiency and mitigating pollutant formation, the molecular structure of fuel components has become a focal point of fundamental research. Alkanes, being the primary constituents of conventional fuels, exhibit a wide range of combustion behaviors dictated by their isomeric structure. This guide provides an in-depth comparison of two C12 alkane isomers: 2,3,3,4,5-pentamethylheptane, a highly branched alkane, and n-dodecane, its straight-chain counterpart. While n-dodecane is extensively studied as a surrogate for diesel and jet fuels[1][2], branched isomers like pentamethylheptane are of interest for their potential to influence ignition quality and soot production.

This analysis synthesizes experimental data to elucidate the performance differences rooted in their distinct molecular architectures, offering valuable insights for researchers in combustion chemistry and fuel formulation. We will explore key performance metrics, including ignition delay and sooting tendency, and detail the experimental methodologies that provide these crucial data points.

Physicochemical Properties: A Foundational Comparison

Both molecules share the same molecular formula (C₁₂H₂₆) and molecular weight, but their structural arrangement leads to different physical properties, which can influence fuel atomization and vaporization.[3][4]

Property	2,3,3,4,5-Pentamethylheptane	n-Dodecane
Molecular Formula	C₁₂H₂₆	C₁₂H₂₆
Molecular Weight	~170.33 g/mol [3][5][6]	~170.33 g/mol [4]
Structure	Highly Branched	Straight-Chain
Boiling Point	~180°C[3]	~216.3°C
Density	~0.75 g/cm³[3]	~0.75 g/cm³[4]
Cetane Number	Lower (Estimated)	~75-87[4]

The more compact, branched structure of 2,3,3,4,5-pentamethylheptane results in a lower boiling point compared to the linear n-dodecane, a consequence of reduced intermolecular van der Waals forces.

Combustion Performance: The Impact of Molecular Structure

The primary performance differences between branched and straight-chain alkanes emerge during combustion. These differences are primarily dictated by the stability of the radical species formed during oxidation.

Ignition Delay and Reactivity

Ignition delay is a critical parameter for engine performance, particularly in compression ignition engines, and is inversely related to the cetane number.

• n-Dodecane: As a long straight-chain alkane, n-dodecane readily undergoes low-temperature oxidation. The abstraction of hydrogen atoms forms primary and secondary alkyl radicals, which can then undergo sequential O₂ additions and isomerizations, leading to chain-branching pathways that accelerate autoignition. This results in a shorter ignition delay and a high cetane number, making it a suitable surrogate for diesel fuel.[2][7][8] Experimental data from shock tubes and rapid compression machines show that n-dodecane exhibits a distinct negative-temperature-coefficient (NTC) behavior, a characteristic feature of low-temperature reactivity.[7][9]

• 2,3,3,4,5-Pentamethylheptane: Highly branched alkanes, such as pentamethylheptane and its close isomer 2,2,4,6,6-pentamethylheptane (iso-dodecane), demonstrate significantly lower reactivity and thus longer ignition delays.[10][11] The presence of tertiary carbon-hydrogen bonds leads to the formation of more stable tertiary radicals upon H-abstraction. These stable radicals are less prone to the chain-branching reactions that promote autoignition. Instead, they often terminate, inhibiting the overall reaction rate. This increased resistance to autoignition corresponds to a higher octane number, a desirable characteristic for spark-ignition engines, but a lower cetane number in the context of diesel fuel. Studies on other branched octane isomers confirm that increasing the level of branching consistently decreases fuel reactivity at low and intermediate temperatures.[11]

While direct comparative data for 2,3,3,4,5-pentamethylheptane is scarce, studies on the closely related isomer, iso-dodecane (2,2,4,6,6-pentamethylheptane), show significantly longer ignition delay times compared to n-alkanes under similar conditions.[10]

Fuel	Temperature Range	Pressure	Ignition Delay Trend
n-Dodecane	775 - 1160 K	40 - 80 atm	Shorter, exhibits NTC behavior[7]
iso-Dodecane	~700 - 1250 K	20 - 40 atm	Longer, reduced NTC behavior[10]

Soot Formation and Emissions

Soot is a product of incomplete combustion, formed from gas-phase hydrocarbon precursors. The molecular structure of the fuel plays a decisive role in its propensity to form these precursors.

• n-Dodecane: Straight-chain alkanes have a higher tendency to form soot. During pyrolysis and oxidation at high temperatures, n-dodecane can break down into smaller, linear hydrocarbon fragments. These fragments, such as acetylene and ethylene, are known precursors to the formation of polycyclic aromatic hydrocarbons (PAH), the building blocks of soot.[12][13]

• 2,3,3,4,5-Pentamethylheptane: In contrast, branched alkanes generally exhibit a lower sooting tendency.[3][14] The decomposition of a highly branched structure like pentamethylheptane is more likely to produce smaller, branched, and more stable fragments, such as iso-propyl radicals.[14] These species are less efficient at forming the initial aromatic rings necessary for soot inception compared to the linear fragments produced by n-alkanes. Research on C6 isomers has shown that branched structures produce more propene (C₃H₆), whereas n-hexane decomposition mainly yields ethene (C₂H₄), a key soot precursor.[14] This mechanistic difference is a primary reason for the reduced soot output from branched alkanes.

Experimental Methodologies: Protocols for Performance Validation

The quantitative comparison of fuel performance relies on standardized, well-controlled experiments. These protocols are designed to isolate specific combustion phenomena.

Protocol 1: Ignition Delay Measurement via Shock Tube

The shock tube is a fundamental apparatus for studying chemical kinetics at high temperatures and pressures, isolated from complex fluid dynamics.

Methodology:

• Mixture Preparation: A precise, gaseous mixture of the fuel (e.g., n-dodecane), an oxidizer (typically air or an O₂/Ar mixture), and an inert diluent (Argon) is prepared in a mixing tank.

• Diaphragm Rupture: A high-pressure driver gas (e.g., Helium) is separated from the fuel mixture by a diaphragm. The diaphragm is rapidly ruptured, generating a shock wave that propagates through the fuel mixture.

• Shock Heating and Compression: The shock wave travels down the tube, rapidly heating and compressing the fuel mixture to conditions relevant to engine combustion in a matter of microseconds.

• Data Acquisition: The onset of ignition is detected by monitoring pressure rise or the emission from radical species like OH* using fast-response pressure transducers and optical sensors located near the end wall of the shock tube.

• Ignition Delay Calculation: The ignition delay time is defined as the time interval between the passage of the shock wave and the sharp increase in pressure or light emission indicating the onset of combustion.[7][9]

Caption: Workflow for measuring ignition delay in a shock tube.

Protocol 2: Sooting Tendency Measurement in a Counterflow Diffusion Flame

This configuration provides a well-defined, one-dimensional flame that is ideal for studying soot formation kinetics.

Methodology:

• Burner Setup: A counterflow burner consists of two vertically opposed jets. The upper jet supplies an oxidizer stream (e.g., air), and the lower jet supplies the vaporized fuel mixed with an inert gas (e.g., nitrogen).

• Flame Stabilization: A stable, flat, disc-shaped diffusion flame is established between the two opposing jets.

• Soot Measurement: A laser beam is passed through the flame. The amount of soot is quantified by techniques like Laser-Induced Incandescence (LII) for soot volume fraction or Mie scattering to determine sooting limits.[14]

• Sooting Limit Determination: The sooting limit is defined as the critical fuel concentration or strain rate at which soot first appears in the flame. A fuel with a lower sooting limit has a higher tendency to produce soot.

• Kinetic Analysis: By sampling species from the flame and comparing experimental results with computational models, the specific reaction pathways leading to soot precursors for different fuels can be identified.[14]

Caption: Simplified soot formation pathways for branched vs. straight-chain alkanes.

Conclusion

The comparative analysis of 2,3,3,4,5-pentamethylheptane and n-dodecane clearly demonstrates the profound influence of molecular structure on combustion performance.

• n-Dodecane , as a straight-chain alkane, exhibits high reactivity (short ignition delay, high cetane number) and a greater propensity for soot formation. Its characteristics make it an excellent reference component for diesel and jet fuel surrogates, where autoignition is desired.

• 2,3,3,4,5-Pentamethylheptane , as a highly branched alkane, displays lower reactivity (long ignition delay, low cetane number) and a reduced tendency to form soot. These properties are more aligned with high-octane gasoline components, where resistance to autoignition (knocking) is critical.

For fuel development professionals, this comparison underscores a fundamental trade-off: the molecular structures that promote rapid autoignition (linear chains) are often the same ones that are more prone to forming soot. Conversely, structures that inhibit soot formation (highly branched chains) also tend to inhibit autoignition. Understanding these structure-property relationships is paramount for designing advanced fuel formulations that can meet future demands for high-efficiency, low-emission combustion systems.

References

• DSpace@RPI. (n.d.). Ignition delay measurements for n-dodecane/n2/air mixtures. Retrieved from [Link]

• Pei, Y., Mehl, M., Liu, W., Lu, T., Pitz, W. J., & Som, S. (2015). A Multicomponent Blend as a Diesel Fuel Surrogate for Compression Ignition Engine Applications. ASME Digital Collection. Retrieved from [Link]

• Narayanaswamy, K., Pepiot, P., & Pitsch, H. (2014). A chemical mechanism for low to high temperature oxidation of n-dodecane as a component of transportation fuel surrogates. Combustion and Flame, 161(4), 866-884.
• Wang, Y., et al. (2018). A comparative study of the sooting tendencies of various C5–C8 alkanes, alkenes and cycloalkanes in counterflow diffusion flames. Combustion and Flame, 190, 48-57.

• Ijaresm. (2021, November 15). Properties of n-dodecane diesel fuel surrogate used for computational modelling. Retrieved from [Link]

• Li, Y., et al. (2014). Development and validation of an n-dodecane skeletal mechanism for spray combustion applications. Combustion Theory and Modelling, 18(2), 169-193.

• Lawrence Livermore National Laboratory. (n.d.). Diesel surrogate, detailed and reduced. Retrieved from [Link]

• Wang, H., et al. (2018). A Compact Chemical Kinetic Mechanism for Heavy Fuel Surrogates with n-, iso- and cyclo-Alkanes, and Aromatic Compounds. Scientific Reports, 8(1), 17875.

• Kukkadapu, G., & Sung, C. J. (2017). Autoignition study of binary blends of n- dodecane/1-methylnaphthalene and iso- cetane/1-methylnaphthalene. OSTI.GOV. Retrieved from [Link]

• Xi'an Jiaotong University. (n.d.). Comparative Study on Soot Formation Characteristics of C>1>—C>4> Straight-Chain Alkanes Laminar Diffusion Flames. Retrieved from [Link]

• ResearchGate. (n.d.). The ignition delay time of n-dodecane with detailed mechanism and.... Retrieved from [Link]

• FFCM-2. (n.d.). n-Dodecane.

• ResearchGate. (n.d.). Combustion characteristics of C4 iso-alkane oligomers: Experimental characterization of iso-dodecane as a jet fuel surrogate component. Retrieved from [Link]

• Prak, D. L., et al. (2020). Properties of Binary Mixtures of 2,2,4,6,6-Pentamethylheptane ( iso -Dodecane) with iso -Butylbenzene, sec -Butylbenzene, tert -Butylbenzene, or 1,3-Diethylbenzene... ResearchGate. Retrieved from [Link]

• College of Chemistry. (2018, September 7). Cracking the code to soot formation. Retrieved from [Link]

• PubChem. (n.d.). 2,2,4,6,6-Pentamethylheptane. Retrieved from [Link]

• NIST. (n.d.). heptane, 2,3,3,4,5-pentamethyl-. Retrieved from [Link]

• Sarathy, S. M., et al. (2014). A comprehensive combustion chemistry study of 2,5-dimethylhexane. Combustion and Flame, 161(4), 849-865.

• SciSpace. (n.d.). Study of the Evolution of Soot from Various Fuels. Retrieved from [Link]

• PubChem. (n.d.). 2,3,3,4,5-Pentamethylheptane. Retrieved from [Link]

• Delgado, A.L., & Olmos, L.C. (2015). Heptane and Dodecane as surrogates of diesel fuel, a comparison with Computational Fluid Dynamics (CFD). Academia.edu. Retrieved from [Link]

• Jo, S., et al. (2022). Effects of n-Heptane/Methane Blended Fuel on Ignition Delay Time in Pre-Mixed Compressed Combustion. MDPI. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 4). 2.5: Straight-Chain and Branched Alkanes. Retrieved from [Link]

• ResearchGate. (n.d.). An experimental comparison of n-Heptane, RME and diesel fuel on combustion characteristics in a compression ignition engine. Retrieved from [Link]

• Sun, X., et al. (2025, October 30). Comparison the Performance of N-heptane, N-dodecane, N-tetradecane and N-hexadecane. ResearchGate. Retrieved from [Link]

• Schiffmann, Y., et al. (2024, May 8). LES and RANS Spray Combustion Analysis of OME3-5 and n-Dodecane. OSTI.GOV. Retrieved from [Link]

• ResearchGate. (n.d.). An Experimental Study of n-Heptane and JP-7 Extinction Limits in an Opposed Jet Burner. Retrieved from [Link]

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Safety & Regulatory Compliance

2,3,3,4,5-Pentamethylheptane proper disposal procedures

As a Senior Application Scientist, I have designed this operational guide to bridge the gap between strict environmental regulations and practical, day-to-day laboratory workflows. When handling complex branched alkanes like 2,3,3,4,5-Pentamethylheptane, standard disposal boilerplate is insufficient. Safe and compliant disposal requires a deep understanding of the molecule's physicochemical properties and how those properties dictate phase behavior, flammability, and environmental persistence.

The following protocols are engineered as self-validating systems, ensuring that your disposal workflows inherently verify their own safety and compliance at every step.

Physicochemical Causality in Waste Management

2,3,3,4,5-Pentamethylheptane is a highly branched, non-polar C12 alkane[1]. Its extensive methyl branching creates significant steric hindrance, which lowers its chemical reactivity compared to linear alkanes, but it retains extreme lipophilicity and volatility[2].

Mechanistic Rationale for Disposal: Due to its low density and extreme hydrophobicity, this compound will immediately phase-separate and float on aqueous layers[3]. If improperly sewered, it does not dissolve; instead, it coats plumbing infrastructure, creates a persistent flammable vapor layer, and poses a severe aquatic toxicity risk[4]. Therefore, drain disposal is strictly prohibited. It must be isolated, managed as a hazardous non-halogenated organic waste, and subjected to high-temperature RCRA incineration[4].

Table 1: Quantitative Properties Dictating Disposal Logistics

Property	Value	Operational Implication for Disposal
CAS Number	62199-67-1	Essential for precise SDS tracking and EPA waste manifesting[1].
Molecular Weight	170.33 g/mol	High mass dictates vapor density; vapors are heavier than air and will pool in lower areas[2].
Boiling Point	~180°C - 200°C	Moderate volatility; requires tightly sealed containers to prevent vapor expansion[3].
Density	~0.75 - 0.79 g/cm³	Floats on water; necessitates phase separation validation in mixed waste streams[3].
Solubility	Insoluble in water	Strict prohibition of drain disposal; requires dedicated organic waste streams[4].

Operational Waste Segregation Logic

Mixing non-halogenated alkanes with halogenated solvents exponentially increases incineration costs and can trigger regulatory fines. Furthermore, mixing alkanes with incompatible aqueous oxidizers (e.g., nitric acid waste) can lead to violent, gas-evolving exothermic reactions. Strict segregation is mandatory.

Fig 1: Workflow for segregation and SAA accumulation of 2,3,3,4,5-Pentamethylheptane waste.

Self-Validating Disposal Protocols

Protocol A: Point-of-Generation Segregation

Execute this protocol immediately inside the fume hood where the waste is generated.

• Verify Container Compatibility: Select a High-Density Polyethylene (HDPE) or glass carboy designated explicitly for "Non-Halogenated Organic Waste."

  • Causality: 2,3,3,4,5-Pentamethylheptane can degrade certain low-density plastics over time. HDPE provides a robust, chemically inert barrier.

• Phase Transfer: Slowly decant or funnel the waste into the carboy.

• Validation Check (The Phase Test): After transferring, visually inspect the liquid in the carboy. Because 2,3,3,4,5-Pentamethylheptane has a density of ~0.79 g/cm³, it will form a distinct upper layer if any aqueous waste was accidentally introduced[3]. If a biphasic system is observed, do not ignore it. Use a separatory funnel to isolate the organic layer, ensuring you do not pay organic incineration premiums for aqueous waste.

Protocol B: Satellite Accumulation Area (SAA) Compliance

Execute this protocol to maintain compliance with EPA RCRA regulations.

• Seal the Container: Cap the waste container immediately after the addition of the chemical.

  • Causality: 2,3,3,4,5-Pentamethylheptane is a volatile organic compound (VOC). Leaving funnels in open containers violates EPA regulations and creates continuous inhalation and flammability hazards[5].

• SAA Placement: Store the container in a designated SAA that is "at or near the point of generation" and under the control of the operator[5].

• Validation Check (The Volume/Time Audit): Review the SAA accumulation log. The SAA must never exceed 55 gallons of hazardous waste[4]. For academic laboratories operating under EPA Subpart K, ensure the waste is scheduled for EH&S removal every 12 months, regardless of the volume accumulated[5]. Once the 55-gallon limit is reached, date the container; EH&S must remove it within 3 consecutive days[6].

Emergency Logistics & Spill Mitigation

In the event of an accidental release, standard aqueous cleanup methods will fail and exacerbate the hazard.

Protocol C: Spill Response

• Isolate and De-energize: Immediately isolate the area and eliminate all ignition sources (hot plates, stirrers).

  • Causality: The vapor of 2,3,3,4,5-Pentamethylheptane is heavier than air (MW: 170.33 g/mol ). It will sink, pool across the floor, and can travel to distant ignition sources, causing a flashback explosion[2].

• Apply Inert Absorbent: Cover the spill with a non-combustible absorbent such as vermiculite, dry sand, or specialized polypropylene spill pads.

  • Causality: Never use combustible absorbents like sawdust or paper towels. When saturated with a highly flammable branched alkane, these materials become severe fire hazards.

• Mechanical Recovery: Sweep the saturated absorbent into an anti-static waste bag or an HDPE bucket using non-sparking tools (e.g., brass or plastic dustpans).

• Validation Check (The Mass Threshold): Weigh the recovered material. Spilled chemicals and the absorbent materials used to clean them instantly become hazardous waste[6]. If the total mass of the cleanup materials pushes your SAA over the 55-gallon limit, trigger an immediate emergency EH&S pickup[4].

Sources

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• 6. vanderbilt.edu [vanderbilt.edu]

Technical Guide: Personal Protective Equipment and Operational Protocols for 2,3,3,4,5-Pentamethylheptane

Physico-Chemical Context & Hazard Causality

Establishing a robust safety protocol begins with understanding the molecular behavior of the target compound.1 (CAS: 62199-67-1) is a highly branched C12 alkane (a dodecane isomer) frequently utilized in specialized analytical chemistry and drug development workflows[1].

As a lipophilic, volatile organic compound, it presents specific handling challenges. Its low surface tension and viscosity dictate strict operational protocols to mitigate two primary risks: aspiration toxicity and dermal defatting.

Quantitative Property Summary:

Property	Value	Causality / Safety Implication
Molecular Formula	C12H26	Highly lipophilic; readily extracts lipids from human skin upon contact[1].
Molecular Weight	170.33 g/mol	Vapor is significantly heavier than air; poses a risk of accumulation in low-lying areas[1][2].
Topological Polar Surface Area	0 Ų	Completely non-polar; strictly incompatible with aqueous spill control methods[1].
Hazard Classification	Category 1 (Aspiration), Category 4 (Combustible)	Low viscosity allows rapid lung penetration; high flash point requires localized heat for ignition[2].

Mechanistic Hazard Profile:

• Aspiration Pneumonitis (H304): This is the most critical life-safety hazard. If ingested or inhaled as an aerosol, the compound's low surface tension allows it to spread rapidly across the respiratory epithelium. This3 with nerve cell membranes causes bronchoconstriction, while dissolution into the lung parenchyma leads to hemorrhagic exudation of proteins and fibrin into the alveoli, causing severe chemical pneumonitis[3].

• Dermal Defatting (EUH066): Due to its 0 Ų polar surface area, this solvent is highly efficient at dissolving the lipid bilayer of the stratum corneum. Repeated exposure causes severe skin dryness, cracking, and loss of the epidermal barrier function[1][2].

Personal Protective Equipment (PPE) Matrix

To mitigate these specific physicochemical risks, PPE must be selected based on chemical resistance and operational context. Do not rely on standard latex gloves, which offer poor resistance to non-polar solvents.

PPE Category	Specification	Mechanistic Causality
Hand Protection	Nitrile Rubber (NBR) GlovesThickness: ≥0.4 mmBreakthrough: >480 min	Nitrile provides superior resistance to aliphatic hydrocarbons compared to latex, preventing solvent permeation and subsequent dermal defatting[2].
Eye/Face Protection	Snug-fitting Chemical Safety Goggles	Prevents aerosolized droplets from contacting ocular mucosa, mitigating both local irritation and systemic absorption risks[2].
Respiratory Protection	Half-mask with Type A (Organic Vapor) Filter	Required only if handling outside a fume hood. Captures volatile organic compounds before they can interact with alveolar membranes[2][4].
Body Protection	Flame-retardant Lab Coat (e.g., Nomex)	Protects against splashes. Flame retardancy is critical as the compound is a combustible liquid (H227)[2].

Operational Workflow: Safe Handling & Dispensing

Every protocol described below is designed as a self-validating system. Operators must confirm the validation step before proceeding to ensure the integrity of the safety barrier.

Step 1: Environmental Validation

• Action: Conduct operations exclusively within a Class II Type B or standard chemical fume hood.

• Validation: Verify the fume hood sash is positioned at the indicated safe operating height (usually 18 inches) and check the magnehelic gauge for proper negative pressure.

• Causality: Because 2, proper negative pressure ensures they are drawn away from the operator's breathing zone, neutralizing the inhalation hazard[2].

Step 2: PPE Donning & Integrity Check

• Action: Don the required PPE (Nitrile gloves, goggles, flame-retardant lab coat).

• Validation: Perform a tactile and visual inspection of the nitrile gloves for micro-tears. Ensure goggles form a complete seal against the face.

Step 3: Dispensing Protocol

• Action: Use glass or PTFE (Teflon) pipettes/syringes for transfer. Avoid standard polystyrene or unverified plastics.

• Validation: Dispense a test drop into a secondary glass container to ensure no rapid degradation of the transfer vessel occurs.

• Causality: 2,3,3,4,5-Pentamethylheptane can leach plasticizers from incompatible polymers, contaminating the sample and weakening the transfer vessel.

Step 4: Post-Operation Decontamination

• Action: Seal all primary containers tightly. Wash hands thoroughly with soap and water[4].

• Validation: Inspect skin for any white, chalky residue (an early indicator of lipid extraction/defatting).

Spill Response & Disposal Plan

In the event of a spill, the primary goal shifts immediately from sample integrity to containment and aspiration prevention.

Step 1: Evacuation & Source Control

• Evacuate non-essential personnel from the immediate area. Extinguish all nearby ignition sources, as the combustible vapors can travel along the floor and ignite[2].

Step 2: Containment & Absorption

• Action: Surround the spill with an inert, non-combustible absorbent such as diatomaceous earth, sand, or a specialized universal binder. Never use sawdust or combustible materials[2][4].

• Causality: Combustible absorbents increase the fire load and can spontaneously ignite if exposed to strong oxidizers in the waste stream.

Step 3: Disposal Categorization

• Sweep the absorbed mixture using non-sparking tools and place it in a chemically resistant, sealable high-density polyethylene (HDPE) waste container.

• Label strictly as "Halogen-Free Organic Solvent Waste - Combustible."

Workflow Visualization

Operational and Spill Response Workflow for 2,3,3,4,5-Pentamethylheptane.

References

• Title: 2,3,3,4,5-Pentamethylheptane | CID 53428830 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: n-Dodecane Safety Data Sheet Source: Agilent Technologies URL: [Link]

• Title: Safety Data Sheet: n-Dodecane ≥95 %, for synthesis Source: Carl Roth URL: [Link]

• Title: Toxicological Profile for Total Petroleum Hydrocarbons (TPH) Source: National Center for Biotechnology Information (NCBI) / ATSDR URL: [Link]

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